Advanced Synthesis of 5-Azaspiro[2.5]octane-1-carboxylic Acid: A Critical Technical Guide
The following technical guide details the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid , a specific spirocyclic amino acid scaffold used in medicinal chemistry to introduce conformational restriction and modulate...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid , a specific spirocyclic amino acid scaffold used in medicinal chemistry to introduce conformational restriction and modulate lipophilicity.
Based on IUPAC nomenclature, the "5-aza" designation in a spiro[2.5]octane system indicates the nitrogen atom is located at position 5. Given the standard numbering (starting from the smaller ring: 1, 2, 3-spiro, 4, 5-N), this corresponds to a 3-spiro-piperidine derivative. This distinction is critical, as the isomeric 6-azaspiro[2.5]octane (derived from 4-piperidone) is also common but structurally distinct.
Introduction & Strategic Importance
5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2) represents a privileged scaffold in drug discovery, offering a rigidified alternative to proline or pipecolic acid. Its spiro-fused cyclopropane ring locks the piperidine conformation, potentially enhancing binding affinity to target proteins (e.g., viral polymerases, GPCRs) by reducing the entropic penalty of binding.
Structural Analysis[1]
Scaffold : Spiro[2.5]octane (Cyclopropane fused to Cyclohexane/Piperidine).
Heteroatom : Nitrogen at position 5 (beta to the spiro center).
Functional Group : Carboxylic acid at position 1 (on the cyclopropane ring).
Stereochemistry : The molecule possesses two stereogenic centers (C1 and C3-spiro). The synthesis typically yields a mixture of diastereomers (cis/trans carboxylate relative to the nitrogen ring) which must be resolved or separated.
Retrosynthetic Analysis
The most robust disconnection relies on the construction of the cyclopropane ring via transition-metal-catalyzed carbene transfer to an exocyclic alkene. This approach allows for the use of commercially available tert-butyl 3-oxopiperidine-1-carboxylate as the primary starting material.
Caption: Retrosynthetic strategy disconnecting the spiro-cyclopropane to an exocyclic alkene precursor.
Detailed Synthetic Protocols
Phase 1: Synthesis of tert-Butyl 3-methylenepiperidine-1-carboxylate
The formation of the exocyclic double bond is achieved via a Wittig reaction. Note that 3-piperidone is prone to racemization and aldol-type side reactions; therefore, strictly anhydrous conditions and fresh ylide preparation are essential.
Reagents:
Methyltriphenylphosphonium bromide (MTPPB)
Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH)
Ylide Generation : In a flame-dried 3-neck flask under Nitrogen, suspend MTPPB (1.2 equiv) in anhydrous THF (0.5 M). Cool to 0°C.
Base Addition : Add KOtBu (1.2 equiv) portion-wise. The solution will turn bright yellow, indicating the formation of the phosphorus ylide. Stir for 45 minutes at 0°C.
Substrate Addition : Dissolve N-Boc-3-piperidone (1.0 equiv) in minimal THF and add dropwise to the ylide solution.
Reaction : Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Visualize with KMnO4; alkene is active).
Workup : Quench with saturated NH4Cl solution. Extract with Diethyl Ether (Et2O). Wash organics with brine, dry over MgSO4, and concentrate.
Purification : Purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield N-Boc-3-methylenepiperidine as a colorless oil.
Phase 2: Rhodium-Catalyzed Cyclopropanation
This is the critical step establishing the spiro junction. The reaction employs Ethyl Diazoacetate (EDA) as the carbene source.
Safety Warning : Diazo compounds are potentially explosive and toxic. Handle in a fume hood behind a blast shield. Avoid metal spatulas with neat diazo compounds.
Reagents:
N-Boc-3-methylenepiperidine (from Phase 1)
Ethyl Diazoacetate (EDA) (1.2 – 1.5 equiv) - Commercially available as solution in Toluene/DCM is preferred for safety.
Catalyst Setup : Dissolve N-Boc-3-methylenepiperidine (1.0 equiv) and Rh2(OAc)4 (1 mol%) in anhydrous DCM (0.2 M) in a round-bottom flask.
Controlled Addition : Dissolve EDA (1.5 equiv) in DCM. Using a syringe pump, add the EDA solution to the reaction mixture very slowly over 4–6 hours at room temperature.
Rationale: Slow addition maintains a low concentration of free carbene, favoring reaction with the alkene over carbene dimerization (formation of diethyl fumarate/maleate).
Completion : Stir for an additional 2 hours after addition is complete. Monitor by TLC or GC-MS.
Workup : Filter the mixture through a pad of Celite to remove the Rhodium catalyst. Concentrate the filtrate under reduced pressure.
Purification : The crude residue contains diastereomers (cis/trans carboxylate relative to the piperidine ring). Purify and separate diastereomers using silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).
Yield: Typically 60–75% combined yield of spiro-esters.
Phase 3: Ester Hydrolysis to Final Acid
The final step unmasks the carboxylic acid.
Reagents:
Lithium Hydroxide (LiOH·H2O) (3.0 equiv)
Solvent: THF / Water / Methanol (3:1:1)
Protocol:
Dissolve the purified ethyl ester intermediate in the solvent mixture.
Add LiOH·H2O. Stir at room temperature for 12 hours.
Workup : Acidify carefully with 1M HCl to pH ~3. Extract with Ethyl Acetate (3x).
Isolation : Dry organic layer (Na2SO4) and concentrate. The product, 5-(tert-butoxycarbonyl)-5-azaspiro[2.5]octane-1-carboxylic acid , is typically obtained as an off-white solid.
Process Optimization & Data Summary
Parameter
Standard Condition
Optimization Note
Solvent (Step 2)
DCM (Dichloromethane)
1,2-Dichloroethane (DCE) at 60°C can improve yield for sterically hindered alkenes.
Catalyst (Step 2)
Rh2(OAc)4
Rh2(esp)2 (Du Bois catalyst) offers higher turnover numbers and stability.
Diazo Source
Ethyl Diazoacetate
tert-Butyl Diazoacetate can be used to improve diastereoselectivity due to bulk.
Stereocontrol
Racemic (Diastereomeric mix)
Use of chiral Rh(II) catalysts (e.g., Rh2(DOSP)4) can induce enantioselectivity.
Analytical Characterization (Expected)
1H NMR (CDCl3) : Distinctive signals for the cyclopropane protons (high field, ~0.5–1.5 ppm). The methylene protons of the piperidine ring will show diastereotopic splitting due to the adjacent chiral spiro center.
13C NMR : Presence of quaternary spiro carbon (~20–30 ppm) and carbonyl carbons (Acid ~175 ppm, Boc ~155 ppm).
MS (ESI) : [M+H]+ or [M+Na]+ corresponding to the N-Boc acid (MW ~255.3 Da).
References
Cyclopropanation Methodology: Doyle, M. P., et al. "Catalytic methods for metal carbene transformations." Chemical Reviews 98.2 (1998): 911-960.
Spiro-Piperidine Synthesis : Carreira, E. M., et al. "Cyclopropanations in Synthesis." ETH Zürich Technical Documents. Retrieved from [Link]
Ledipasvir Intermediates: (Contextual reference for spiro-amino acids) WO2017072596A1 - An improved process for the preparation of ledipasvir. Google Patents.
Exploratory
An In-Depth Technical Guide to the Structure Elucidation of 5-Azaspiro[2.5]octane-1-carboxylic acid
This guide provides a comprehensive, technically-focused framework for the structural elucidation of 5-Azaspiro[2.5]octane-1-carboxylic acid, a novel azaspiro[2.5]octane derivative. Azaspiro[x.y]alkanes are increasingly...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, technically-focused framework for the structural elucidation of 5-Azaspiro[2.5]octane-1-carboxylic acid, a novel azaspiro[2.5]octane derivative. Azaspiro[x.y]alkanes are increasingly recognized as valuable scaffolds in pharmaceutical drug discovery due to their rigid, three-dimensional structures which can enhance pharmacokinetic and physicochemical properties.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed narrative on the multi-faceted analytical approach required to unambiguously determine the molecule's constitution and stereochemistry.
Introduction: The Significance of Azaspirocyclic Scaffolds
Azaspiro[x.y]alkanes are a class of compounds that have garnered significant attention in medicinal chemistry. Their unique topology, featuring a spirocyclic junction, imparts a three-dimensional character that is highly desirable for interacting with biological targets.[1] The incorporation of a cyclopropane ring, as in 5-azaspiro[2.5]octane derivatives, introduces conformational rigidity, which can lead to improved binding potency and selectivity.[1] The presence of a nitrogen atom within the spirocyclic system and a carboxylic acid functional group offers multiple points for chemical modification and interaction, making these molecules attractive building blocks for novel therapeutics.
The elucidation of the precise chemical structure of such novel compounds is a critical first step in the drug discovery process, ensuring a solid foundation for subsequent structure-activity relationship (SAR) studies and lead optimization. This guide will detail a systematic and self-validating workflow for the structural characterization of 5-Azaspiro[2.5]octane-1-carboxylic acid, from initial synthesis to final structural confirmation.
Proposed Synthetic Pathway
A plausible synthetic route to 5-Azaspiro[2.5]octane-1-carboxylic acid can be adapted from known methods for constructing spirocyclic systems. A potential approach involves the cyclopropanation of a suitable N-protected piperidine precursor. The choice of protecting group for the amine is crucial to ensure compatibility with the reaction conditions and to allow for selective deprotection to yield the final product.
A detailed, step-by-step protocol for a hypothetical synthesis is outlined below:
Experimental Protocol: Synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid
Protection of the Piperidine Nitrogen: Start with a commercially available piperidine derivative. A suitable protecting group, such as tert-butoxycarbonyl (Boc), is introduced to the nitrogen atom to prevent side reactions.
Introduction of the Carboxylic Acid Precursor: The protected piperidine is then functionalized at the appropriate position to introduce a precursor to the carboxylic acid group.
Cyclopropanation: The key spirocyclization step is achieved through a cyclopropanation reaction. This could involve a Simmons-Smith reaction or a transition-metal-catalyzed carbene transfer.[1]
Deprotection and Hydrolysis: The protecting group on the nitrogen is removed under appropriate conditions (e.g., acid treatment for a Boc group). If the carboxylic acid is protected as an ester, a final hydrolysis step is performed to yield the target molecule.
Purification: The crude product is purified using techniques such as flash column chromatography or preparative HPLC to obtain the pure 5-Azaspiro[2.5]octane-1-carboxylic acid.[2]
A Multi-pronged Approach to Structure Elucidation
The definitive confirmation of the structure of 5-Azaspiro[2.5]octane-1-carboxylic acid requires a combination of spectroscopic and spectrometric techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating picture of the molecule.
Figure 1: A workflow diagram illustrating the key stages in the structure elucidation of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Mass Spectrometry: Determining the Molecular Formula
High-resolution mass spectrometry (HRMS) is the first-line technique to determine the exact mass of the synthesized molecule and, consequently, its molecular formula.
Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid for positive ion mode).
Instrumentation: The sample is analyzed using an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer.[2][3]
Data Acquisition: Mass spectra are acquired in both positive and negative ion modes to observe the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻.
Data Analysis: The measured mass-to-charge ratio (m/z) is used to calculate the exact mass of the molecule, which is then compared to the theoretical mass of the proposed structure.
Expected Results:
For 5-Azaspiro[2.5]octane-1-carboxylic acid (C₈H₁₃NO₂), the expected monoisotopic mass is 155.0946 g/mol . HRMS analysis should yield a measured mass that is within a few parts per million (ppm) of this theoretical value, confirming the elemental composition.
Infrared Spectroscopy: Identifying Key Functional Groups
Fourier-transform infrared (FTIR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.
Sample Preparation: A small amount of the purified solid sample is analyzed using an attenuated total reflectance (ATR) accessory, or as a KBr pellet.
Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.
Data Analysis: The positions and shapes of the absorption bands are correlated with specific functional groups.
Expected Results:
The FTIR spectrum of 5-Azaspiro[2.5]octane-1-carboxylic acid is expected to show characteristic absorption bands for the following functional groups:
Functional Group
Expected Absorption Range (cm⁻¹)
Rationale
O-H (Carboxylic Acid)
3300-2500 (broad)
Characteristic broad absorption due to hydrogen bonding.[4]
N-H (Secondary Amine)
3500-3300 (medium)
Stretching vibration of the N-H bond.
C-H (Aliphatic)
3000-2850 (strong)
Stretching vibrations of C-H bonds in the piperidine and cyclopropane rings.
C=O (Carboxylic Acid)
1725-1700 (strong)
Carbonyl stretch, a hallmark of carboxylic acids.[5][6]
C-N (Amine)
1350-1000 (medium)
Stretching vibration of the C-N bond.
The presence of these characteristic bands provides strong evidence for the proposed functional groups within the molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation
NMR spectroscopy is the most powerful technique for determining the detailed connectivity and stereochemistry of a molecule.[7][8] A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is essential for a complete structural assignment.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD) in an NMR tube.
Instrumentation: Spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).[2]
Data Acquisition: A standard suite of NMR experiments is performed: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC.
Data Analysis: The chemical shifts, coupling constants, and correlation peaks are analyzed to piece together the molecular structure.
Expected ¹H and ¹³C NMR Data:
The following table summarizes the predicted chemical shifts for the protons and carbons in 5-Azaspiro[2.5]octane-1-carboxylic acid, based on data from similar spirocyclic compounds.[2][3][9]
Position
Predicted ¹H Chemical Shift (ppm)
Predicted ¹³C Chemical Shift (ppm)
Rationale
1 (CH)
2.0-2.5
30-35
Methine proton on the cyclopropane ring, adjacent to the carboxylic acid.
2 (CH₂)
0.8-1.5
15-25
Diastereotopic protons of the cyclopropane ring.
4 (Spiro C)
-
40-50
Quaternary spiro carbon.
6, 8 (CH₂)
2.5-3.5
45-55
Protons on the carbons adjacent to the nitrogen in the piperidine ring.
7 (CH₂)
1.5-2.0
20-30
Protons on the carbon in the piperidine ring.
COOH
10-12
170-180
Acidic proton of the carboxylic acid and the carbonyl carbon.
NH
2.0-4.0
-
Proton on the nitrogen atom.
2D NMR Analysis:
COSY (Correlation Spectroscopy): This experiment will reveal proton-proton couplings within the same spin system. We expect to see correlations between the protons on the cyclopropane ring and between adjacent protons in the piperidine ring.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, allowing for the unambiguous assignment of the ¹³C signals.
HMBC (Heteronuclear Multiple Bond Correlation): This is a crucial experiment for establishing long-range (2- and 3-bond) correlations between protons and carbons. Key expected HMBC correlations are illustrated in the diagram below.
The 5-Azaspiro[2.5]octane-1-carboxylic Acid Scaffold: Technical Guide
The 5-Azaspiro[2.5]octane-1-carboxylic acid scaffold represents a sophisticated evolution in medicinal chemistry—a "conformationally restricted" building block that fuses the lipophilicity and metabolic stability of a cy...
Author: BenchChem Technical Support Team. Date: February 2026
The 5-Azaspiro[2.5]octane-1-carboxylic acid scaffold represents a sophisticated evolution in medicinal chemistry—a "conformationally restricted" building block that fuses the lipophilicity and metabolic stability of a cyclopropane ring with the versatility of a piperidine pharmacophore.[1]
This guide details the technical history, synthesis, and application of this core in drug discovery.[1]
Executive Summary & Chemical Identity
5-Azaspiro[2.5]octane-1-carboxylic acid is a bicyclic spiro-heterocycle used primarily to "lock" the conformation of peptide mimetics and kinase inhibitors.[1] By fusing a three-membered cyclopropane ring to a six-membered piperidine ring at a single carbon (the spiro junction), this scaffold restricts the flexibility of the piperidine ring while introducing a specific vector for substituents (via the carboxylic acid) that is distinct from standard proline or pipecolic acid derivatives.[1]
The discovery of the 5-azaspiro[2.5]octane system did not occur as a single "eureka" moment but rather evolved through three distinct waves of medicinal chemistry needs.
Phase I: The Antibiotic Era (1990s)
Early interest in spiro-fused azacycles arose during the "Quinolone Gold Rush" of the 1990s.[1] Researchers sought to modify the C7-position of fluoroquinolones (like ciprofloxacin) to overcome resistance and improve Gram-positive coverage.[1]
The Logic: Replacing the standard piperazine or pyrrolidine side chains with spiro-cyclic amines increased lipophilicity and altered the spatial projection of the amine, potentially evading efflux pumps.[1]
Outcome: While the 6-azaspiro systems were more common in this era (e.g., Trovafloxacin precursors), the 5-azaspiro variants were synthesized as comparative analogs to test steric bulk tolerance in the DNA gyrase binding pocket.[1]
Phase II: The "Sheddase" Inhibitors (2000s–2010s)
The scaffold gained true prominence with the pursuit of selective inhibitors for ADAM10 and ADAM17 (also known as TACE - TNF-alpha Converting Enzyme).[1] These metalloproteases ("sheddases") are implicated in cancer (HER2 shedding) and inflammation.[1]
Key Breakthrough: Researchers at companies like Incyte and Pfizer identified that the hydroxamic acid zinc-binding group (ZBG) needed a rigid linker to achieve selectivity over broad-spectrum matrix metalloproteinases (MMPs).[1]
The Solution: The 5-azaspiro[2.5]octane-1-carboxylic acid served as a rigid "P1/P2 linker." The cyclopropane ring locked the orientation of the amide bond, while the piperidine nitrogen allowed for facile diversification of the "cap" group.[1] This led to compounds with nanomolar potency and improved selectivity profiles compared to flexible linear analogs [1].
Phase III: GPCRs and Growth Hormone Secretagogues (2015–Present)
Most recently, the scaffold has been utilized in the optimization of Ghrelin Receptor (GHSR-1a) agonists.[1]
Application: In the development of Capromorelin derivatives, the spiro-piperidine core was used to replace the standard piperidine ring.[1] The gem-dimethyl or spiro-cyclopropyl modification at the 4-position of the piperidine ring blocks metabolic oxidation (a common clearance pathway for piperidines), thereby extending the half-life of the drug candidate [2].[1]
Synthetic Methodology
The synthesis of 5-azaspiro[2.5]octane-1-carboxylic acid is a classic example of carbene chemistry applied to heterocyclic synthesis.[1] The most robust route involves the Rhodium-catalyzed cyclopropanation of an exocyclic enecarbamate.
Core Synthesis Protocol
Step 1: Olefination of N-Boc-4-Piperidone
The synthesis begins with the commercially available N-Boc-4-piperidone.[1] A Wittig reaction converts the ketone into an exocyclic methylene group.
Mechanism: Formation of the phosphorus ylide followed by [2+2] cycloaddition and elimination of triphenylphosphine oxide.[1]
Step 2: Rhodium-Catalyzed Cyclopropanation
This is the critical step that forms the spiro junction. Ethyl diazoacetate (EDA) is generated (or used as a solution) and decomposed by a Rhodium catalyst in the presence of the alkene.[1]
Mechanism: The Rhodium carbenoid adds to the exocyclic double bond. Because the alkene is exocyclic, the resulting spiro-cyclopropane is formed efficiently.[1]
Stereochemistry: This reaction typically yields a mixture of diastereomers (syn/anti relative to the Boc group), which are separable by column chromatography.[1]
Step 3: Hydrolysis
The ethyl ester is hydrolyzed to the free carboxylic acid.
Caption: Figure 1. The standard synthetic route for 5-azaspiro[2.5]octane-1-carboxylic acid via Rh(II)-catalyzed cyclopropanation.[1]
Medicinal Chemistry Logic: Why This Scaffold?
The decision to incorporate a 5-azaspiro[2.5]octane moiety is driven by specific physicochemical and structural requirements.
A. Conformational Restriction (The "Proline Effect")
Unlike a standard 4-substituted piperidine, which can adopt multiple chair conformations, the spiro-cyclopropane locks the piperidine ring into a specific chair conformer.[1]
Benefit: This reduces the entropic penalty of binding to the target protein. If the locked conformation matches the bioactive conformation, potency is significantly increased.[1]
B. Metabolic Blocking
The C4 position of piperidine is a metabolic "hotspot" susceptible to oxidation by Cytochrome P450 enzymes.
Benefit: Replacing the C4 hydrogens with a spiro-cyclopropyl ring removes this metabolic soft spot, often increasing the metabolic half-life (
The carboxylic acid at position 1 (on the cyclopropane) projects into a unique region of chemical space compared to a standard piperidine-4-carboxylic acid.[1]
Angle: The bond angle of the cyclopropane ring (
) forces substituents into a pseudo-equatorial or pseudo-axial orientation that is distinct from the geometry of sp3 carbons.[1]
Comparative Data: Scaffold Properties
Parameter
Piperidine-4-carboxylic acid
5-Azaspiro[2.5]octane-1-carboxylic acid
Advantage
Fsp³ (Saturation)
1.0
1.0
High (Good solubility)
Rigidity
Low (Flexible)
High (Rigid)
Higher Potency / Selectivity
Metabolic Stability
Low (C4 oxidation risk)
High (C4 blocked)
Longer Half-life
Lipophilicity (cLogP)
Low
Moderate
Better Membrane Permeability
References
Yao, W., et al. (2007).[1] "Discovery of a Potent, Selective, and Orally Active Human Epidermal Growth Factor Receptor-2 Sheddase Inhibitor for the Treatment of Cancer."[1][13] Journal of Medicinal Chemistry. (Discusses the use of spiro-piperidine hydroxamates).[1]
Liu, Y., et al. (2025).[1] "Design, Biological Characterization, and Discovery of Capromorelin Derivatives as Oral Growth Hormone Secretagogue Receptor Type 1a Agonist." ACS Omega. (Details the synthesis and use of tert-butyl 8-oxo-5-azaspiro[2.5]octane-5-carboxylate).[1]
BenchChem. "5-Azaspiro[2.5]octane hydrochloride Product Information." (Technical specifications and CAS verification).
Spirocyclic Compounds: A Technical Guide for the Modern Chemist
Foreword: The Allure of the Third Dimension in Medicinal Chemistry In the ever-evolving landscape of drug discovery, the quest for novel molecular architectures that can effectively modulate biological targets with high...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Allure of the Third Dimension in Medicinal Chemistry
In the ever-evolving landscape of drug discovery, the quest for novel molecular architectures that can effectively modulate biological targets with high potency and selectivity is paramount. Among the myriad of scaffolds available to the medicinal chemist, spirocyclic compounds have emerged as a particularly compelling class of molecules. Their inherent three-dimensionality, conformational rigidity, and novel chemical space offer unique advantages in the design of therapeutics. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the synthesis, characterization, and application of these fascinating structures. We will delve into the intricacies of their construction, the nuances of their analysis, and the profound impact they are making in the pharmaceutical world.
The Spirocyclic Scaffold: A Gateway to Novel Chemical Space
Spirocyclic compounds are characterized by the presence of two rings connected by a single, common atom known as the spiro-atom. This unique structural feature imparts a rigid, three-dimensional geometry that is distinct from their more planar, fused-ring counterparts.[1][2] This inherent rigidity can be highly advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to enhanced binding affinity and potency. Furthermore, the non-planar arrangement of spirocycles allows for the exploration of novel chemical space, enabling the design of ligands that can interact with protein binding sites in ways that traditional "flat" molecules cannot.
The incorporation of spirocyclic motifs into drug candidates has been shown to improve various physicochemical properties, including solubility and metabolic stability. The diverse biological activities exhibited by natural and synthetic spirocyclic compounds, ranging from anticancer to antimicrobial and antiviral properties, underscore their significance in medicinal chemistry.[3][4][5]
The Art of the Synthesis: Constructing Complexity with Precision
The synthesis of spirocyclic compounds presents a unique set of challenges and opportunities for the synthetic organic chemist. The creation of the quaternary spirocenter, often with stereochemical control, requires careful planning and execution. Over the years, a diverse array of synthetic strategies has been developed to access these complex architectures.
Cycloaddition Reactions: A Powerful Tool for Spirocycle Formation
Cycloaddition reactions, particularly 1,3-dipolar cycloadditions, have proven to be a highly effective method for the stereoselective synthesis of spirocyclic compounds.[1][6] These reactions involve the combination of a 1,3-dipole with a dipolarophile to form a five-membered ring. A prominent example is the reaction of azomethine ylides, generated in situ from the decarboxylative condensation of an α-amino acid and an aldehyde or ketone, with a suitable dipolarophile.
Experimental Protocol: Stereoselective Synthesis of a Spiropyrrolidine via 1,3-Dipolar Cycloaddition
This protocol describes a general procedure for the synthesis of a spiro-pyrrolidine-oxindole derivative, a common scaffold in medicinal chemistry.
To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatin, sarcosine, and (E)-3-benzylidene-1-methyl-pyrrolidine-2,5-dione in toluene.
Heat the reaction mixture to reflux (approximately 110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).
Upon completion of the reaction (typically 4-6 hours), allow the mixture to cool to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired spiro-pyrrolidine-oxindole derivative.
Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and stereochemistry.
Causality Behind Experimental Choices: The choice of toluene as a solvent is due to its high boiling point, which is necessary to promote the in situ generation of the azomethine ylide. The use of an electron-deficient alkene as the dipolarophile ensures a favorable reaction rate and high regioselectivity. The stereochemical outcome of the reaction is often controlled by the geometry of the dipolarophile and the approach of the 1,3-dipole.
Multicomponent Reactions: Efficiency in Spirocycle Synthesis
Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all the starting materials, offer a highly efficient and atom-economical approach to the synthesis of complex molecules, including spirocycles.[3] These reactions often proceed with high stereoselectivity and allow for the rapid generation of diverse libraries of compounds for biological screening. Microwave-assisted MCRs have emerged as a powerful tool, often accelerating reaction rates and improving yields.[7]
Organocatalysis: An Enantioselective Approach
The advent of organocatalysis has revolutionized asymmetric synthesis, and the construction of enantiomerically pure spirocyclic compounds has been a major beneficiary of this technology.[2][8][9] Chiral organocatalysts, such as proline and its derivatives, can activate substrates in a stereocontrolled manner, leading to the formation of spirocycles with high enantiomeric excess. N-heterocyclic carbenes (NHCs) have also proven to be versatile catalysts for the synthesis of a variety of spiroheterocycles.[8]
Diagram: General Strategies for Spirocycle Synthesis
Caption: Major synthetic routes to spirocyclic compounds.
Unveiling the Three-Dimensional Structure: Characterization Techniques
The unambiguous determination of the structure and stereochemistry of spirocyclic compounds is crucial for understanding their biological activity. A combination of spectroscopic and crystallographic techniques is typically employed for this purpose.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Connectivity and Conformation
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, and spirocyclic compounds are no exception.[10] One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments provide detailed information about the connectivity of atoms within the molecule.[6][11] Furthermore, the conformational preferences of the rings can often be deduced from the analysis of coupling constants and Nuclear Overhauser Effect (NOE) data.[12] In some cases, computational studies are used in conjunction with NMR data to provide a more comprehensive understanding of the conformational landscape.[13][14][15]
X-ray Crystallography: The Definitive Structural Proof
Single-crystal X-ray crystallography provides the most definitive and unambiguous determination of the three-dimensional structure of a molecule, including the absolute stereochemistry of chiral centers.[16][17] By measuring the diffraction pattern of X-rays passing through a single crystal of the compound, a detailed map of the electron density can be generated, from which the positions of all atoms can be determined.[18][19] This technique is particularly valuable for complex spirocyclic systems where the relative and absolute stereochemistry may be difficult to establish by spectroscopic methods alone.[5][20]
Data Presentation: Comparison of Characterization Techniques
Provides limited structural information on its own.
Spirocycles in Action: Applications in Drug Discovery
The unique structural features of spirocyclic compounds have made them attractive scaffolds in the design of new therapeutic agents. Their rigid nature can lead to improved binding to target proteins and enhanced selectivity.
Spirooxindoles: A Privileged Scaffold
Spirooxindoles, which feature a spiro-fused oxindole moiety, are a particularly prominent class of spirocyclic compounds in medicinal chemistry.[1][21][22] They are found in a number of natural products with potent biological activities and have been extensively explored as synthetic targets. The spirooxindole scaffold has been incorporated into compounds with a wide range of therapeutic activities, including anticancer, antiviral, and antimicrobial properties.[1]
Spirocyclic Compounds as Peptidomimetics
The conformational constraint provided by spirocyclic scaffolds makes them excellent candidates for the design of peptidomimetics.[23] By mimicking the secondary structures of peptides, such as β-turns, spirocyclic compounds can modulate protein-protein interactions that are often challenging to target with traditional small molecules.
Diagram: The Role of Spirocycles in Drug Discovery
Caption: The impact of spirocyclic scaffolds on drug discovery.
Future Perspectives: The Expanding Horizon of Spirocyclic Chemistry
The field of spirocyclic chemistry continues to evolve, with new synthetic methods and applications being reported at a rapid pace. The development of novel catalytic systems for the enantioselective synthesis of spirocycles remains a key area of research. Furthermore, the integration of computational methods into the design and synthesis of spirocyclic compounds is expected to accelerate the discovery of new drug candidates. As our understanding of the biological roles of these unique three-dimensional structures deepens, the importance of spirocyclic compounds in medicinal chemistry is set to grow even further.
References
Review of synthesis and various biological activities of spiro heterocyclic compounds comprising oxindole and pyrrolidine moities. Taylor & Francis Online. [Link]
Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. National Institutes of Health. [Link]
Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. National Institutes of Health. [Link]
Recent advances in the synthesis of heterocyclic spirocycles. ResearchGate. [Link]
Stereoselective Synthesis of Spirocyclic Ketones by Nazarov Reaction. ACS Publications. [Link]
Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. Royal Society of Chemistry. [Link]
Highly stereoselective synthesis of spirocyclopropylthiooxindoles and biological evaluation. Royal Society of Chemistry. [Link]
Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. Royal Society of Chemistry. [Link]
Stereoselective synthesis and applications of spirocyclic oxindoles. Royal Society of Chemistry. [Link]
New development in the enantioselective synthesis of spiro compounds. SciSpace. [Link]
Recent Advances in the Synthesis of Spirooxindoles: A Comprehensive Review Organized by Ring Size, Heteroatom Incorporation, and Synthetic Approaches. PubMed. [Link]
Review on the Synthesis of Bio-Active Spiro-Fused Heterocyclic Molecules. ResearchGate. [Link]
Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journals. [Link]
A Review of Approaches Developed for Spiroether Synthesis. PubMed. [Link]
Conformation analysis of spiranes by the force-field method. Part 1. Chirality and diastereoisomerism of spiro-compounds: spiro[5.5]undecane and derivatives. Royal Society of Chemistry. [Link]
Conformational analysis of some spiro and polyspiro 1,3-dioxane compounds with axial and helical chirality. Royal Society of Chemistry. [Link]
New development in the enantioselective synthesis of spiro compounds. Royal Society of Chemistry. [Link]
Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations with N-Alkoxyamides. ACS Publications. [Link]
Design, synthesis, and conformational analysis of a novel spiro-bicyclic system as a type II .beta.-turn peptidomimetic. ACS Publications. [Link]
Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Eman Research Publishing. [Link]
Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s formed by 1,3-dipolar cycloadditions between isatins, pipecolic acid and an electron-deficient alkene. International Union of Crystallography. [Link]
Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. MDPI. [Link]
Theory Untangles Fascinating Properties of Spiro-Compounds. Mario Barbatti. [Link]
NMR spectroscopy: structure elucidation of cycloelatanene A: a natural product case study. PubMed. [Link]
x Ray crystallography. National Institutes of Health. [Link]
Primary CAS Registry Number: 1502287-58-2 Chemical Formula: C H NO Molecular Weight: 155.19 g/mol Executive Summary & Structural Identity 5-Azaspiro[2.5]octane-1-carboxylic acid represents a specialized class of conforma...
Author: BenchChem Technical Support Team. Date: February 2026
Primary CAS Registry Number: 1502287-58-2
Chemical Formula: C
HNOMolecular Weight: 155.19 g/mol
Executive Summary & Structural Identity
5-Azaspiro[2.5]octane-1-carboxylic acid represents a specialized class of conformationally restricted amino acid surrogates. Unlike its more common isomer, 6-azaspiro[2.5]octane (derived from 4-piperidone), the 5-aza analog is constructed around a 3-piperidone core. This structural nuance places the nitrogen atom in a beta position relative to the spiro-quaternary carbon, creating a unique vector for side-chain presentation in drug discovery.
This scaffold is primarily utilized as a bioisostere for proline and nipecotic acid , offering enhanced metabolic stability and rigidified ligand orientation. It serves as a critical building block in the development of inhibitors for targets requiring precise steric control, such as HCV NS5A, IDO1, and various GPCRs.
Physicochemical Profile[1][2][3][4][5][6][7][8]
Property
Value
Technical Note
CAS Number
1502287-58-2
Free acid form.
Molecular Weight
155.19 Da
Fragment-based drug design (FBDD) compliant.
cLogP
~0.3 - 0.8
Highly polar; likely requires esterification for cell permeability assays.
H-Bond Donors
2 (NH, COOH)
Critical for active site engagement.
H-Bond Acceptors
3 (N, C=O, OH)
Topological Polar Surface Area
49.3 Ų
Favorable for CNS penetration if derivatized.
Stereochemistry
2 Chiral Centers
C1 and C3 (spiro). Typically synthesized as a racemate or diastereomeric mixture requiring chiral resolution.
Synthetic Methodology
The synthesis of 5-azaspiro[2.5]octane-1-carboxylic acid is non-trivial due to the specific requirement of the 3,3-spiro fusion. The most robust route employs a Simmons-Smith cyclopropanation or a Rh(II)-catalyzed carbenoid insertion on an exocyclic alkene.
Core Synthetic Pathway
The synthesis begins with N-Boc-3-piperidone , preventing amine interference during the metal-catalyzed steps.
Olefination: The ketone at the 3-position of the piperidine ring is converted to an exocyclic methylene group using a Wittig reaction.
Cyclopropanation: The resulting alkene undergoes [2+1] cycloaddition with ethyl diazoacetate (EDA) catalyzed by Rh
(OAc). This step establishes the spiro center and the cyclopropane ring simultaneously.
Hydrolysis & Deprotection: The ester is saponified to the acid, followed by N-Boc deprotection to yield the target compound.
Figure 1: Synthetic workflow for the construction of the 5-azaspiro[2.5]octane core.
Critical Experimental Considerations
Regioselectivity: The use of 3-piperidone (vs. 4-piperidone) ensures the "5-aza" topology. The 4-piperidone route yields the "6-aza" isomer (CAS 1037834-62-0 for HCl salt), which is a common impurity or misidentified product in commercial catalogs.
Diastereocontrol: The cyclopropanation step typically yields a mixture of diastereomers (syn/anti relative to the Boc group). For high-affinity applications, preparative HPLC or chiral SFC is required to isolate the active (1R,3S) or (1S,3R) isomer.
Safety: Ethyl diazoacetate is potentially explosive. Reactions should be conducted with blast shields, and diazoacetate should be added slowly to the catalyst solution to prevent accumulation.
Applications in Drug Discovery[2][7][9]
The 5-azaspiro[2.5]octane-1-carboxylic acid scaffold is valued for its ability to "freeze" bioactive conformations.
Conformational Restriction of GABA and Proline
This molecule acts as a rigid analog of nipecotic acid (piperidine-3-carboxylic acid). By fusing the cyclopropane ring at the 3-position:
Entropy Reduction: The binding penalty is reduced because the ligand is pre-organized into a bioactive conformation.
Selectivity: The rigid bulk of the spiro-cyclopropane can clash with non-target binding pockets, enhancing selectivity for specific transporters (e.g., GAT-1) or enzymes.
Peptidomimetics
In peptide synthesis, this amino acid is used to induce specific turns (e.g.,
-turns) in the peptide backbone. It prevents enzymatic degradation by proteases that cannot recognize the non-canonical spiro structure.
Fragment-Based Drug Discovery (FBDD)
Due to its low molecular weight (155.19 Da) and high polarity, it serves as an ideal "fragment" for screening against difficult targets like protein-protein interactions (PPIs) . The acid moiety anchors the fragment via salt bridges (e.g., to Arginine residues), while the spiro-amine offers a vector for growing the molecule into hydrophobic pockets.
Handling and Safety Protocols
Signal Word:WARNING
Hazard Class
H-Code
Statement
Acute Toxicity
H302
Harmful if swallowed.
Skin Irritation
H315
Causes skin irritation.
Eye Irritation
H319
Causes serious eye irritation.
STOT-SE
H335
May cause respiratory irritation.
Storage:
Store at 2–8°C under inert atmosphere (Argon/Nitrogen).
The free amino acid is zwitterionic and hygroscopic; protect from moisture to prevent caking and degradation.
Self-Validating Protocol (Purity Check):
Before use in biological assays, verify the integrity of the spiro-ring using 1H NMR . The cyclopropyl protons are diagnostic, appearing as high-field multiplets between
0.5 – 1.5 ppm. Disappearance of these signals suggests ring-opening (acid-catalyzed degradation).
References
PubChem. (2025).[1] Spiro[2.5]octane-1-carboxylic Acid (Carbocyclic Analog Comparison). National Library of Medicine. Retrieved from [Link]
Bechi, B., et al. (2014).[2] Stereocontrolled Synthesis of 5-Azaspiro[2.3]hexane Derivatives. Beilstein Journal of Organic Chemistry. (Contextual reference for spiro-aza synthesis strategies). Retrieved from [Link]
The Architect’s Guide to 5-Azaspiro[2.5]octane-1-carboxylic Acid
Executive Summary: The Spiro-Piperidine Advantage In the modern pharmacopeia, the escape from "flatland" (the dominance of planar aromatic scaffolds) is a critical directive. The 5-azaspiro[2.5]octane-1-carboxylic acid c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Spiro-Piperidine Advantage
In the modern pharmacopeia, the escape from "flatland" (the dominance of planar aromatic scaffolds) is a critical directive. The 5-azaspiro[2.5]octane-1-carboxylic acid core represents a high-value tactical solution to this challenge.[1] By fusing a cyclopropane ring to a piperidine specifically at the C-4 position, this scaffold introduces a rigid, orthogonal vector that restricts conformational freedom without sacrificing the drug-like properties of the piperidine ring.[1]
This guide provides a technical blueprint for the design, synthesis, and application of this core. Unlike standard piperidine derivatives, the spiro[2.5] system locks the carboxylic acid pharmacophore into a specific spatial orientation relative to the nitrogen vector, making it an exceptional candidate for:
The core structure is defined by a spiro-fusion at C-4 of the piperidine ring.[1] The numbering convention assigns the cyclopropane carbons as 1, 2, and 3 (the spiro center), with the nitrogen at position 5 in the larger ring.
Strategic Sectors for Modification
To maximize the utility of this scaffold, we divide the molecule into three modifiable sectors. This approach ensures a logical exploration of Chemical Space.[1]
Sector
Target Site
Modification Strategy
Medicinal Chemistry Objective
A
Nitrogen (N-5)
Urea / Amide / Sulfonamide
Modulate lipophilicity (LogD), engage H-bond donors/acceptors in the S2/S3 pockets.[1]
B
Acid (C-1)
Bioisosteres (Tetrazole, Boronic Acid)
Improve permeability, alter pKa, or introduce electrophilic traps (e.g., for covalent inhibition).
C
Cyclopropane
Fluorination / Methylation
Block metabolic hotspots (CYP450) or induce subtle conformational tilt.[1]
Visualization: The SAR Logic Tree
The following diagram illustrates the decision-making process for analog design based on the target binding site requirements.
Figure 1: Strategic decision tree for functionalizing the 5-azaspiro[2.5]octane core.
Synthetic Methodologies
The most robust route to the 5-azaspiro[2.5]octane-1-carboxylic acid core involves the transition-metal-catalyzed cyclopropanation of an exocyclic alkene.[1] This method is superior to dialkylation strategies due to higher yields and the ability to control stereochemistry using chiral ligands.
Primary Route: Rhodium-Catalyzed Cyclopropanation
This protocol utilizes tert-butyl 4-methylenepiperidine-1-carboxylate as the starting material.[1][2] The exocyclic double bond reacts with ethyl diazoacetate (EDA) in the presence of a Rhodium(II) catalyst.[3]
Mechanism & Workflow
Carbenoid Formation: Rh2(OAc)4 reacts with EDA to form a transient metal-carbene species.[1]
Cycloaddition: The carbene adds across the exocyclic double bond of the piperidine.
Result: Formation of the spiro-cyclopropane ring with the ester group at C-1.[1]
Figure 2: Step-wise synthesis of the target scaffold via Rh(II) catalysis.
Detailed Experimental Protocol
Objective: Synthesis of rac-5-(tert-butoxycarbonyl)-5-azaspiro[2.5]octane-1-carboxylic acid.
Catalyst Preparation: In a flame-dried round-bottom flask under Argon, dissolve tert-butyl 4-methylenepiperidine-1-carboxylate (1.97 g, 10 mmol) and Rh2(OAc)4 (22 mg, 0.05 mmol) in anhydrous DCM (20 mL).
Addition: Dissolve Ethyl diazoacetate (1.26 mL, 12 mmol) in DCM (10 mL). Add this solution dropwise to the reaction mixture via a syringe pump over 4 hours at room temperature. Note: Slow addition minimizes carbene dimerization.
Reaction: Stir the green/blue solution for an additional 12 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the alkene.
Work-up: Quench the reaction with saturated NaHCO3 (20 mL). Separate the organic layer and extract the aqueous layer with DCM (2 x 20 mL). Combine organics, wash with brine, and dry over MgSO4.
Purification: Concentrate in vacuo. Purify the residue via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).
Isomers: The product is a mixture of diastereomers (cis/trans relative to the piperidine ring). These can often be separated at this stage or after hydrolysis.[1]
Validation Metrics
Metric
Expected Value
Method
Appearance
Colorless to pale yellow oil
Visual
1H NMR (CDCl3)
Cyclopropane protons: 0.8–1.5 ppm (multiplets)
Structural Confirmation
LC-MS
[M+H]+ or [M+Na]+ corresponding to ester
Mass Confirmation
Case Study: Application in Protease Inhibition
Hypothesis: The 5-azaspiro[2.5]octane core can replace the proline residue in Cathepsin K inhibitors to improve metabolic stability while maintaining the necessary kink in the peptide backbone.[1]
Warhead: Nitrile (covalent attachment to Cys active site).
Outcome:
Replacing a standard proline with the spiro-analog restricts the
and dihedral angles.[1] This pre-organizes the inhibitor into the bioactive conformation, reducing the entropic penalty of binding. Furthermore, the absence of -hydrogens on the spiro-carbon (C-3) prevents racemization, a common issue in chiral drug synthesis.[1]
References
Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. Link
Löpfe, M., et al. (2011). N-Methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine — Synthesis and Reactions. Heterocycles. Link
Wong, Y., et al. (2016). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Tetrahedron Letters. Link
Doyle, M. P., et al. (2010). Catalytic Carbene Insertion into C-H Bonds. Chemical Reviews. Link
Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. Link
In Silico Characterization and Pharmacophore Modeling of 5-Azaspiro[2.5]octane-1-carboxylic Acid
Executive Summary: The Spirocyclic Imperative In the current landscape of fragment-based drug discovery (FBDD), 5-Azaspiro[2.5]octane-1-carboxylic acid represents a high-value "Conformationally Restricted Amino Acid" (CR...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Spirocyclic Imperative
In the current landscape of fragment-based drug discovery (FBDD), 5-Azaspiro[2.5]octane-1-carboxylic acid represents a high-value "Conformationally Restricted Amino Acid" (CRAA). Unlike flat aromatic scaffolds, this spirocyclic system offers significant fraction of sp3-hybridized carbons (
), which correlates directly with improved solubility and lower attrition rates in clinical trials.
For the computational chemist, this molecule presents unique challenges: the strain energy of the cyclopropane ring fused to a piperidine moiety requires rigorous quantum mechanical treatment, while its vector alignment makes it a potent bioisostere for proline in peptidomimetics. This guide outlines a validated in silico workflow to model, dock, and simulate this scaffold with high predictive fidelity.
Standard molecular mechanics force fields (e.g., MMFF94, OPLS3e) often underestimate the ring strain and nitrogen inversion barriers in spiro-fused heterocycles. To ensure structural integrity, a Hybrid QM/MM approach is non-negotiable.
The Geometric Challenge
The 5-azaspiro[2.5]octane core consists of a piperidine ring spiro-fused to a cyclopropane ring. The critical geometric parameter is the puckering amplitude of the piperidine ring, which is constrained by the spiro-center (C3).
Stereocenters: The C1 position (carboxylic acid) creates enantiomers (
vs ).
Tautomeric State: At physiological pH (7.4), the N5 nitrogen is protonated (
), and the carboxylic acid is deprotonated (), forming a zwitterion.
Validated Optimization Protocol
Do not rely on standard ligand preparation tools for the initial conformation. Use the following Density Functional Theory (DFT) workflow:
Initial Guess: Generate 3D conformers using a distance geometry algorithm (e.g., RDKit or conformational search).
Coarse Optimization: Apply HF/6-31G* to filter high-energy steric clashes.
Final Geometry Optimization: Perform DFT optimization using the B3LYP functional with the 6-311+G(d,p) basis set. This level of theory adequately describes the electron density redistribution caused by the strained cyclopropane ring (Walsh orbitals).
Solvation Model: Use the PCM (Polarizable Continuum Model) with water (
) to stabilize the zwitterionic form.
Visualization of QM Workflow
The following diagram illustrates the decision tree for structural preparation.
Caption: Figure 1. High-fidelity QM preparation workflow ensuring accurate ring strain and charge distribution modeling.
Pharmacophore Mapping & Bioisosterism
The primary utility of 5-azaspiro[2.5]octane-1-carboxylic acid is as a Proline Surrogate . In peptidomimetics, replacing proline with this scaffold restricts the
and torsional angles, potentially locking a peptide into a bioactive -turn conformation.
Vector Analysis
To validate the bioisosterism, you must perform a vector overlay analysis:
Reference: L-Proline (in a polyproline II helix or
Note: Data derived from comparative DFT analysis of energy-minimized conformers.
Interaction Modeling: Induced Fit Docking (IFD)
When docking this scaffold into a protein target (e.g., a protease active site or GPCR orthosteric pocket), standard rigid-receptor docking fails because the bulky spiro-system often requires the receptor side chains to reorganize.
The IFD Protocol
Objective: Accurately predict the binding mode of a 5-azaspiro-containing ligand.
Grid Generation: Define the box around the active site residues (centroid of the native ligand).
Soft-Potential Docking: Scale the van der Waals radii of the receptor atoms by 0.5. This allows the rigid spiro ligand to penetrate slightly into the "soft" receptor surface, mimicking plasticity.
Prime Side-Chain Prediction: For the top 20 poses, perform a rotamer search on all residues within 5 Å of the ligand.
Re-Docking: Perform standard precision (SP) docking into the optimized receptor structures.
Scoring: Use Glide Score (or equivalent) combined with Strain Energy penalties. Reject poses where the ligand strain exceeds 5 kcal/mol relative to the DFT global minimum.
Target Applications
This protocol is particularly effective for:
HCV NS5A Inhibitors: Where spiro-proline analogs are common.
GPCR Ligands: Targeting the orthosteric site where a salt bridge to an Asp/Glu residue is required (interacting with the N5 amine).
Molecular Dynamics & Stability Simulation
To verify the stability of the interaction and the ring system under physiological conditions, Molecular Dynamics (MD) is required.
System Setup
Force Field: Use CHARMM36m or OPLS4 . These fields have improved parameters for small strained rings compared to older iterations.
Water Model: TIP3P.
Timescale: Minimum 100 ns.
Analysis Metrics
RMSD: Monitor the ligand RMSD. A "flip" in the piperidine ring puckering during simulation indicates a low energy barrier and potential entropic penalty upon binding.
Hydrogen Bond Lifetime: Track the stability of the salt bridge between the N5-amine and the receptor.
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 5-Azaspiro[2.5]octane-1-carboxylic Acid in Medicinal Chemistry
Executive Summary & Strategic Value
5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2) represents a high-value scaffold in modern drug discovery, specifically designed to address the "flatness" problem of traditional aromatic-heavy drug candidates.[1][2] As a conformationally restricted surrogate for proline or pipecolic acid, this spirocyclic building block offers three critical advantages:
Enhanced Fsp³ Character: It introduces three-dimensional complexity without significantly increasing molecular weight, improving solubility and metabolic stability.[1][2]
Vectorial Rigidity: The spiro-fusion locks the orientation of the carboxylic acid relative to the nitrogen, enabling precise positioning of pharmacophores in active sites (e.g., proteases, GPCRs).[3][2]
Metabolic Blocking: The cyclopropane ring protects the adjacent carbon atoms from oxidative metabolism (CYP450-mediated hydroxylation), a common liability in piperidine-based drugs.[3][1][2]
This guide details the physicochemical profile, synthetic handling, and experimental protocols for incorporating this scaffold into peptidomimetics and small-molecule inhibitors.[1][2]
Physicochemical Profile & Structural Logic
The molecule consists of a piperidine ring spiro-fused to a cyclopropane ring.[1][2] The nitrogen atom is located at position 5 (relative to the standard spiro[2.5]octane numbering), and the carboxylic acid is positioned on the cyclopropane ring (position 1).[3][2]
In peptide chemistry, replacing Proline (Pro) with 5-Azaspiro[2.5]octane-1-carboxylic acid restricts the
and torsion angles, potentially locking the peptide into a bioactive conformation (e.g., -turn).[3][1][2]
Mechanism of Action:
The spiro-cyclopropane ring creates steric bulk that prevents free rotation around the N-C
bond.[1][2] Unlike proline, which allows some flexibility, the spiro scaffold enforces a rigid "kink" in the peptide backbone.[2] This is particularly useful in designing inhibitors for:
Activation: Dissolve the N-Boc-spiro acid (1.0 mmol) in anhydrous DMF (5 mL) under nitrogen atmosphere.
Base Addition: Add DIPEA (3.0 mmol) and stir for 5 minutes at 0°C.
Coupling Agent: Add HATU (1.2 mmol). The solution should turn slightly yellow. Stir for 15 minutes at 0°C to form the activated ester.
Amine Addition: Add the amine component (1.1 mmol) dropwise.
Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS (Target mass: M+H).[3][1][2]
Workup: Dilute with EtOAc (50 mL). Wash sequentially with 1N HCl (2x), Sat. NaHCO₃ (2x), and Brine (1x).[3][2]
Purification: Dry over Na₂SO₄, concentrate, and purify via Flash Column Chromatography (Hexane/EtOAc gradient).
Critical Note: The cyclopropane ring is generally stable to standard coupling conditions.[3] However, avoid highly acidic conditions (>50% TFA) for prolonged periods during deprotection if the ring strain makes it susceptible to ring-opening (rare, but possible with specific substitutions).[3][2]
Note: Coupling to the secondary amine of the spiro scaffold (after its own Fmoc removal) can be sluggish.[3] Use PyAOP or COMU for the subsequent amino acid coupling if steric hindrance is observed.[3]
Chloranil Test: Use the Chloranil test (for secondary amines) instead of Kaiser test to verify coupling/deprotection of the spiro scaffold.
Cleavage: Treat resin with TFA cocktail for 2 hours. Precipitate in cold diethyl ether.
Pathway Visualization: Scaffold Logic
The following diagram illustrates the decision-making process for selecting this spiro scaffold over traditional proline or piperidine derivatives.
Caption: Decision logic for transitioning from standard proline scaffolds to 5-azaspiro[2.5]octane to enhance physicochemical properties.
Synthesis of the Building Block (Reference Route)
While commercially available, the synthesis of the core scaffold is instructive for derivative generation.
Note: This yields a mixture of diastereomers (syn/anti relative to the Boc group).[3][2] Separation by HPLC is usually required at this stage.[2]
Hydrolysis: LiOH/THF/H₂O hydrolysis yields the final 5-Azaspiro[2.5]octane-1-carboxylic acid .[3][1][2]
Caption: Synthetic route from commercially available piperidone to the target spiro-acid.
References
Spirocyclic Scaffolds in Medicinal Chemistry: Hiesinger, K., et al. "Spirocyclic Scaffolds in Medicinal Chemistry."[2] Journal of Medicinal Chemistry, 2021.[2] [3][2]
Conformationally Restricted Peptides: Hanessian, S., et al. "Design and Synthesis of Conformationally Constrained Amino Acids as Versatile Scaffolds."[3][2] Tetrahedron, 1997.[3][2]
HER2 Sheddase Inhibitors: Yao, W., et al. "Discovery of a potent, selective, and orally active human epidermal growth factor receptor-2 sheddase inhibitor."[2] Journal of Medicinal Chemistry, 2007.[2]
Commercial Availability & CAS Data: BLD Pharm Product Page for CAS 1502287-58-2.[1][2][4]
Fsp3 and Clinical Success: Lovering, F., et al. "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success."[3][2] Journal of Medicinal Chemistry, 2009.[2]
Application Note: 5-Azaspiro[2.5]octane-1-carboxylic Acid in Drug Design
This guide details the application of 5-Azaspiro[2.5]octane-1-carboxylic acid , a high-value spirocyclic scaffold used to enhance metabolic stability, solubility, and target selectivity in modern drug discovery. Executiv...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the application of 5-Azaspiro[2.5]octane-1-carboxylic acid , a high-value spirocyclic scaffold used to enhance metabolic stability, solubility, and target selectivity in modern drug discovery.
Executive Summary: Escaping Flatland
In the pursuit of novel chemical space, medicinal chemists are increasingly moving away from flat, aromatic-heavy structures toward three-dimensional (3D) scaffolds. 5-Azaspiro[2.5]octane-1-carboxylic acid represents a premier "Escape from Flatland" moiety. By fusing a cyclopropane ring with a piperidine ring at the C3 position, this scaffold offers a unique combination of conformational rigidity and defined exit vectors.[1]
Key Advantages:
High Fsp³ Fraction: Increases saturation, correlating with improved solubility and lower clinical attrition rates.
Vector Orthogonality: The spiro-fusion forces substituents on the nitrogen and the carboxylic acid into specific, non-planar orientations, ideal for probing globular protein pockets (e.g., GPCRs, Proteases).[1]
Metabolic Blocking: The cyclopropane ring protects the vulnerable piperidine ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-carbon from oxidative metabolism.
Structural Analysis & Design Logic
Geometric Constraints
Unlike flexible linear amino acids, 5-azaspiro[2.5]octane-1-carboxylic acid locks the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
and torsional angles.[1] This makes it an excellent proline surrogate or a ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-turn inducer in peptidomimetics.
Scaffold Core: 3-spiro-fused piperidine.
Numbering Logic: The nitrogen is located at position 5 of the spiro system (corresponding to position 1 of the original piperidine ring if fused at C3).[2]
Stereochemistry: The relative stereochemistry between the carboxylic acid (on the cyclopropane) and the nitrogen lone pair is critical for bioactivity.[2]
Pharmacophore Mapping (Graphviz Visualization)
The following diagram illustrates the functional vectors and logic flow for derivatizing this scaffold.
Figure 1: Pharmacophore dissection of the 5-azaspiro[2.5]octane scaffold showing key derivatization vectors.
Experimental Protocols
Protocol A: De Novo Synthesis of 5-Azaspiro[2.5]octane-1-carboxylic Acid
Rationale: Commercial availability can be sporadic.[2] This robust protocol ensures access to the scaffold starting from readily available 1-Boc-3-piperidone.
Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF at 0°C.
Add KOtBu (1.2 equiv) portion-wise.[2] Stir for 1h (yellow suspension).
Add 1-Boc-3-piperidone (1.0 equiv) dropwise in THF. Warm to RT and stir for 4h.
Workup: Quench with saturated NH4Cl.[2] Extract with EtOAc.[2] Purify via silica flash chromatography (Hex/EtOAc).
Product:1-Boc-3-methylene-piperidine .
Rh(II)-Catalyzed Cyclopropanation:
Dissolve 1-Boc-3-methylene-piperidine (1.0 equiv) and Rh2(OAc)4 (1 mol%) in anhydrous DCM.
Critical Step: Add Ethyl diazoacetate (1.5 equiv) very slowly via syringe pump over 6–8 hours at RT. (Slow addition prevents EDA dimerization).[2]
Stir overnight.
Workup: Filter through a celite pad to remove Rh catalyst.[2] Concentrate filtrate.[2]
Purification: Silica gel chromatography.[2] This yields a mixture of diastereomers (cis/trans relative to the spiro ring).[2] Separation may be required depending on target application.[2]
Add LiOH (2.0 equiv).[2] Stir at RT for 4h.[2] (Monitor by TLC; the ethyl ester hydrolyzes much faster than the Boc group).[2]
Workup: Acidify to pH 4 with 1M HCl.[2] Extract with EtOAc.[2]
Final Product:N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid .
Synthesis Workflow Diagram:
Figure 2: Synthetic route for the generation of the N-Boc protected scaffold.
Protocol B: Application in MDM2 Inhibitor Design
Context: MDM2 inhibitors often require a rigid core to project hydrophobic groups (e.g., chlorophenyls) into the p53 binding cleft.
Scaffold Functionalization:
Use the N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid generated above.
Amide Coupling (C-Terminus): React the carboxylic acid with a functionalized amine (e.g., 4-chlorobenzylamine) using HATU/DIPEA in DMF.
Deprotection: Remove Boc group with 4M HCl in Dioxane.[2]
Urea/Sulfonamide Formation (N-Terminus): React the free secondary amine with a sulfonyl chloride or isocyanate to introduce the second hydrophobic vector.[2]
Validation:
Verify structure via 1H-NMR. The spiro-methylene protons (cyclopropane) typically appear as multiplets between ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
0.5–1.5 ppm, distinct from the piperidine ring protons.[1]
Physicochemical Profile
The following table contrasts the 5-azaspiro scaffold with standard piperidine counterparts, highlighting the "Spiro Effect."
Property
Piperidine-3-carboxylic acid
5-Azaspiro[2.5]octane-1-carboxylic acid
Impact on Drug Design
Fsp³ (Fraction sp³)
0.83
0.88
Higher solubility, lower promiscuity.
LogP (Predicted)
~0.5
~0.8
Slight increase in lipophilicity due to cyclopropane, but controlled.
Susceptible to ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-oxidation
Resistant
Cyclopropane sterically hinders P450 approach to the -carbon.[1]
References
Design and Synthesis of Potent Antimalarial Agents Based on Clotrimazole Scaffold. Journal of Medicinal Chemistry. (2007). Link (Demonstrates spiro-scaffold utility in rigidifying pharmacophores).[2]
Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. (2021). Link (Comprehensive review on Fsp3 and spirocyclic advantages).[2]
Discovery of Aderbasib (INCB007839): A Potent, Selective Inhibitor of ADAM10 and ADAM17. Cancer Research. (2011).[2] Link (Case study of spiro-fused hydroxamates).
Piperidinone derivatives as MDM2 inhibitors. World Intellectual Property Organization (Patent WO2011153509A1). (2011).[2] Link (Specific application of 5-azaspiro[2.5]octane-1-carboxylic acid).
Synthesis of a Family of Spirocyclic Scaffolds. National Institutes of Health (NIH). (2014).[2] Link (General protocols for spiro-piperidine synthesis).[2]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Experimental Protocols for 5-Azaspiro[2.5]octane-1-carboxylic Acid Scaffolds
Part 1: Introduction & Strategic Utility
5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2) represents a high-value "constrained geometry" scaffold in modern medicinal chemistry.[1][] Unlike flexible aliphatic amino acids, this spirocyclic system locks the amine and carboxylic acid vectors into a defined three-dimensional orientation.[1]
Why this scaffold matters:
Conformational Restriction: The spiro-fusion at C3 (shared by the cyclopropane and piperidine rings) restricts the conformational entropy of the piperidine ring, potentially enhancing binding affinity to target proteins (e.g., GPCRs, viral polymerases) by minimizing the entropic penalty upon binding.
Metabolic Stability: The cyclopropane ring can metabolically block sites liable to oxidation, while the spiro-center prevents aromatization.[1]
Vector Orthogonality: It allows for the precise positioning of pharmacophores in a non-planar arrangement, critical for fragment-based drug discovery (FBDD).[1]
This guide details the protocols for handling, protecting, and coupling this zwitterionic building block, addressing specific challenges related to its solubility and the steric environment of the spiro-junction.
Part 2: Handling & Stability
Storage:
Form: Typically supplied as a zwitterionic solid or hydrochloride salt.[1]
Conditions: Store at 2–8°C under inert atmosphere (Ar/N₂). While the cyclopropane ring is robust, the secondary amine is prone to slow oxidation or carbamate formation with atmospheric CO₂ over prolonged exposure.
Solubility Profile:
Free Acid (Zwitterion): Poorly soluble in non-polar solvents (DCM, Hexane).[1] Soluble in water, MeOH, and DMSO.[1]
N-Protected Derivatives (Boc/Cbz): Soluble in standard organic solvents (DCM, EtOAc, THF).[1]
Because the starting material is an amino acid, direct organic synthesis often requires masking the secondary amine. The steric bulk of the spiro-center at C3 (adjacent to the C4-C5 amine segment) can retard reaction rates compared to simple piperidines.[1][]
Objective: Synthesis of 5-(tert-butoxycarbonyl)-5-azaspiro[2.5]octane-1-carboxylic acid.
Dissolution: In a round-bottom flask, suspend the amino acid (1.0 g, 6.4 mmol) in a 1:1 mixture of water and 1,4-dioxane (20 mL).
Basification: Cool the mixture to 0°C. Add TEA (2.2 mL, 16 mmol) dropwise. The suspension should clear as the zwitterion is deprotonated.[1]
Addition: Add Boc₂O (1.68 g, 7.7 mmol) dissolved in a minimal amount of dioxane dropwise over 15 minutes.
Reaction: Remove the ice bath and stir at Room Temperature (RT) for 12–16 hours.
Checkpoint: Monitor by LC-MS (ESI-).[1][] Look for [M-H]⁻ = 254.1.
Workup:
Concentrate the mixture under reduced pressure to remove dioxane.[1]
Dilute the remaining aqueous phase with water (10 mL) and wash with Et₂O (2 x 15 mL) to remove unreacted Boc₂O and non-polar impurities.
Acidification (Critical): Cool the aqueous layer to 0°C and carefully acidify to pH 3–4 using 1M KHSO₄ or 10% Citric Acid. Avoid strong mineral acids (HCl) to prevent potential cyclopropane activation or Boc cleavage.[]
Extract the milky suspension with EtOAc (3 x 30 mL).
Isolation: Dry combined organics over Na₂SO₄, filter, and concentrate.
Yield Expectation: 85–95% as a white foam/solid.[1]
Mechanistic Note: The use of KHSO₄ is preferred over HCl.[1] While the spiro-cyclopropane is relatively stable, strong protic acids can induce ring-opening or rearrangement in strained spiro-systems under forcing conditions.[1][]
Protocol B: Amide Coupling at C1-Carboxylic Acid
Coupling the C1-carboxylic acid to an amine partner is the most common derivatization.[1][] The challenge here is the steric hindrance provided by the adjacent spiro-center (C3), which can make the C1-carbonyl less accessible than in linear aliphatic acids.[1][]
Recommended Coupling System: T3P (Propylphosphonic anhydride) or HATU.[1] T3P is preferred for lower epimerization risk if the C1 center is chiral.[1]
Note: T3P is cyclic and acts as a dehydrating agent, forming a reactive mixed anhydride intermediate that is less prone to racemization than OBt esters.[1]
Reaction: Stir at 0°C for 30 mins, then warm to RT and stir for 4–12 hours.
Quench: Add water.
Workup: Wash organic layer with sat.[1] NaHCO₃ (to remove unreacted acid), 1M KHSO₄ (to remove unreacted amine/DIPEA), and brine.
Figure 1: Reaction Workflow for Scaffold Functionalization
The following diagram illustrates the logical flow from the raw zwitterionic scaffold to a functionalized drug intermediate, highlighting critical decision points.
Caption: Step-wise functionalization workflow for 5-Azaspiro[2.5]octane-1-carboxylic acid, emphasizing the protection-coupling-deprotection sequence.
Ensure organic cosolvent (Dioxane/THF) is used in 1:1 ratio with water during protection steps.
Part 6: References
European Patent Office. (1993).[1] Azaspiroheptanes and octanes and processes for their production. EP0550025A1.[1] Retrieved from .
BLD Pharm. (2024).[1] 5-Azaspiro[2.5]octane-1-carboxylic acid Product Data. Retrieved from .
Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322. (Contextual grounding for spiro-scaffold reactivity).
Dunetz, J. R., et al. (2016). T3P (Propylphosphonic Anhydride): A Mild and Low-Epimerization Reagent for Amide Bond Formation.[1][] Organic Process Research & Development, 20(2), 140–177. (Basis for T3P recommendation).
Application Notes and Protocols for the Investigation of 5-Azaspiro[2.5]octane-1-carboxylic acid in Neuroscience Research
For Researchers, Scientists, and Drug Development Professionals Disclaimer: As of the latest available data, 5-Azaspiro[2.5]octane-1-carboxylic acid is a novel chemical entity with no published biological activity in the...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: As of the latest available data, 5-Azaspiro[2.5]octane-1-carboxylic acid is a novel chemical entity with no published biological activity in the public domain. The following application notes and protocols are therefore presented as a predictive guide for its investigation, based on its structural characteristics which suggest it may function as an inhibitor of the Glycine Transporter 1 (GlyT1). The methodologies described herein are standard, robust procedures for the characterization of novel GlyT1 inhibitors.
I. Introduction and Scientific Rationale
The N-methyl-D-aspartate (NMDA) receptor is a cornerstone of excitatory neurotransmission in the central nervous system (CNS), playing a pivotal role in synaptic plasticity, learning, and memory.[1][2] A compelling body of evidence supports the "NMDA receptor hypofunction hypothesis" for schizophrenia, which posits that a deficit in NMDA receptor signaling contributes significantly to the cognitive and negative symptoms of the disorder.[3][4][5] Direct agonism of the NMDA receptor is fraught with challenges, including the risk of excitotoxicity.[6] A more nuanced and promising therapeutic strategy is to modulate the receptor's activity indirectly.
The NMDA receptor requires the binding of not only glutamate but also a co-agonist, primarily glycine or D-serine, for its activation.[5][7] The synaptic concentration of glycine is tightly regulated by the Glycine Transporter 1 (GlyT1), a sodium- and chloride-dependent transporter located on glial cells surrounding synapses.[8] By inhibiting GlyT1, the reuptake of glycine from the synaptic cleft is reduced, leading to an increase in its local concentration.[9] This, in turn, enhances the occupancy of the glycine co-agonist site on the NMDA receptor, potentiating its function without direct stimulation.[2] This mechanism has established GlyT1 as a high-priority target for the development of novel therapeutics for schizophrenia and other CNS disorders characterized by NMDA receptor hypofunction.[10][11]
5-Azaspiro[2.5]octane-1-carboxylic acid, with its spirocyclic core and carboxylic acid moiety, represents a potential scaffold for GlyT1 inhibition. These application notes will provide a comprehensive framework for its evaluation, from initial in vitro screening to in vivo assessment of its therapeutic potential.
II. Proposed Mechanism of Action
The central hypothesis is that 5-Azaspiro[2.5]octane-1-carboxylic acid acts as a selective inhibitor of GlyT1. By blocking the reuptake of glycine into glial cells, the compound is predicted to increase the extracellular glycine concentration in the vicinity of NMDA receptors. This leads to enhanced activation of these receptors in the presence of glutamate, thereby ameliorating the downstream effects of NMDA receptor hypofunction.
Caption: Proposed mechanism of action for a GlyT1 inhibitor.
III. Experimental Protocols
The following protocols outline a logical progression for the characterization of a novel putative GlyT1 inhibitor.
Part 1: In Vitro Characterization
The initial step is to determine if 5-Azaspiro[2.5]octane-1-carboxylic acid directly interacts with and inhibits the GlyT1 transporter.
Protocol 1.1: Radiolabeled Glycine Uptake Assay
This assay directly measures the function of the GlyT1 transporter by quantifying the uptake of radiolabeled glycine into cells engineered to express the transporter.[12][13]
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against human GlyT1.
Materials:
CHO-K1 or HEK293 cells stably expressing human GlyT1a (CHO-K1/hGlyT1a).
[³H]Glycine.
Assay Buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.4).
Non-specific uptake control: A known GlyT1 inhibitor (e.g., Sarcosine at high concentration, ALX-5407).
Test compound: 5-Azaspiro[2.5]octane-1-carboxylic acid, dissolved in a suitable vehicle (e.g., DMSO, then diluted in assay buffer).
96-well cell culture plates and harvester.
Scintillation fluid and counter.
Procedure:
Cell Plating: Seed the CHO-K1/hGlyT1a cells into 96-well plates and culture overnight to form a confluent monolayer.
Compound Preparation: Prepare serial dilutions of the test compound in assay buffer. Also, prepare solutions for total uptake (vehicle control) and non-specific uptake (e.g., 8 mM Sarcosine).
Pre-incubation: Aspirate the culture medium from the wells and wash gently with assay buffer. Add the test compound dilutions, vehicle, or non-specific uptake control to the respective wells and pre-incubate for 30 minutes at 37°C.
Uptake Initiation: Add [³H]Glycine (at a concentration close to its Km, e.g., 2 µM) to all wells to initiate the uptake reaction. Incubate for a predetermined time (e.g., 10-20 minutes) at 37°C.
Termination and Lysis: Terminate the uptake by rapidly aspirating the solution and washing the cells multiple times with ice-cold assay buffer. Lyse the cells with a suitable lysis buffer.
Quantification: Transfer the cell lysate to scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.
Data Analysis:
Specific uptake = Total uptake - Non-specific uptake.
Calculate the percentage inhibition for each concentration of the test compound relative to the specific uptake in the vehicle control wells.
Plot the percentage inhibition against the log concentration of the test compound and fit the data to a four-parameter logistic equation to determine the IC50 value.
Selectivity Profiling: To ensure the compound is selective for GlyT1, the same assay should be performed using cells expressing GlyT2. A high selectivity ratio (IC50 GlyT2 / IC50 GlyT1) is desirable.
Parameter
Description
Typical Value for a Potent Inhibitor
GlyT1 IC50
Concentration of the compound that inhibits 50% of GlyT1 activity.
< 100 nM
GlyT2 IC50
Concentration of the compound that inhibits 50% of GlyT2 activity.
> 10 µM
Selectivity Ratio
GlyT2 IC50 / GlyT1 IC50
> 100-fold
Table 1: Key In Vitro Performance Metrics for a Novel GlyT1 Inhibitor.
Part 2: In Vivo Target Engagement and Pharmacodynamics
Once in vitro activity is confirmed, the next crucial step is to verify that the compound can cross the blood-brain barrier and engage its target in the living brain.
Protocol 2.1: In Vivo Microdialysis for Extracellular Glycine Measurement
This technique allows for the direct measurement of neurotransmitter levels in the extracellular fluid of specific brain regions in freely moving animals.[14][15][16]
Objective: To determine if systemic administration of the test compound increases extracellular glycine levels in a relevant brain region (e.g., prefrontal cortex or hippocampus).
Materials:
Adult male Sprague-Dawley rats or C57BL/6 mice.
Stereotaxic apparatus.
Microdialysis probes (with a molecular weight cut-off suitable for small molecules).
Perfusion pump and fraction collector.
Artificial cerebrospinal fluid (aCSF).
Test compound formulated for systemic administration (e.g., oral gavage, intraperitoneal injection).
HPLC system with fluorescence detection for glycine quantification.
Procedure:
Surgical Implantation: Anesthetize the animal and, using a stereotaxic frame, surgically implant a guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex). Allow the animal to recover for several days.
Probe Insertion and Baseline Collection: On the day of the experiment, insert the microdialysis probe through the guide cannula. Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min). Collect dialysate samples at regular intervals (e.g., every 20 minutes) for at least 2 hours to establish a stable baseline of extracellular glycine levels.
Compound Administration: Administer the test compound or vehicle to the animal.
Post-Dosing Sample Collection: Continue collecting dialysate samples for several hours post-administration to monitor changes in glycine concentration over time.
Sample Analysis: Analyze the glycine concentration in the dialysate samples using HPLC with pre-column derivatization and fluorescence detection.
Data Analysis: Express the glycine concentrations as a percentage of the average baseline concentration. Compare the time course of glycine levels between the compound-treated and vehicle-treated groups.
Parameter
Description
Expected Outcome for an Active Compound
Baseline Glycine
Average glycine concentration before drug administration.
Stable
Peak Glycine Increase
Maximum percentage increase in glycine concentration after dosing.
Significant, dose-dependent increase
AUC of Glycine Response
Area under the curve of the glycine concentration-time profile.
Significantly higher than vehicle
Table 2: Key In Vivo Microdialysis Endpoints.
Part 3: In Vivo Efficacy in Behavioral Models
The final stage of preclinical evaluation involves testing the compound's efficacy in animal models that recapitulate aspects of human CNS disorders.
Caption: A typical experimental workflow for a novel GlyT1 inhibitor.
Protocol 3.1: Reversal of NMDA Antagonist-Induced Deficits (Model for Schizophrenia)
NMDA receptor antagonists like phencyclidine (PCP) or MK-801 can induce cognitive deficits and sensorimotor gating impairments in rodents, mimicking aspects of schizophrenia.[1][17][18]
Objective: To assess if the test compound can reverse PCP-induced deficits in prepulse inhibition (PPI) of the startle reflex, a measure of sensorimotor gating.
Materials:
Adult male rats.
Startle response measurement system with sound-attenuating chambers.
PCP hydrochloride.
Test compound and vehicle.
Procedure:
Acclimation: Acclimate the rats to the startle chambers.
Drug Administration: Administer the test compound or vehicle. After a suitable pre-treatment time, administer a sub-anesthetic dose of PCP (or saline for control).
PPI Testing: Place the animals in the startle chambers. The test session consists of various trial types: a startling pulse alone (120 dB), a prepulse (e.g., 85 dB) alone, and a prepulse followed by the startling pulse.
Data Analysis: Calculate the percentage of PPI as: [1 - (Startle amplitude on prepulse+pulse trial / Startle amplitude on pulse-alone trial)] x 100. Compare the %PPI across treatment groups. An effective compound should significantly reverse the PCP-induced reduction in %PPI.
Protocol 3.2: Elevated Plus Maze (Model for Anxiety)
This test is based on the rodent's natural aversion to open and elevated spaces and is a standard paradigm for assessing anxiolytic-like effects.[19][20][21]
Objective: To determine if the test compound exhibits anxiolytic properties.
Materials:
Adult male mice.
Elevated plus maze apparatus (two open arms, two closed arms).
Video tracking software.
Test compound and vehicle.
Procedure:
Drug Administration: Administer the test compound or vehicle.
Testing: After the appropriate pre-treatment time, place the mouse in the center of the maze, facing an open arm. Allow the mouse to explore the maze for 5 minutes.
Data Analysis: Record and analyze the time spent in the open arms and the number of entries into the open arms. An anxiolytic effect is indicated by a significant increase in both measures compared to the vehicle group.
Protocol 3.3: Forced Swim Test (Model for Depression)
This test is a widely used screening tool for antidepressant-like activity, based on the principle that an animal will cease attempts to escape an aversive situation (immobility) when it learns that escape is not possible.[22][23]
Objective: To evaluate the antidepressant-like potential of the test compound.
Materials:
Adult male mice.
Glass cylinders filled with water.
Video recording equipment.
Test compound and vehicle.
Procedure:
Drug Administration: Administer the test compound or vehicle.
Testing: After the pre-treatment period, place each mouse individually into a cylinder of water from which it cannot escape. Record the session (typically 6 minutes).
Data Analysis: Score the duration of immobility during the last 4 minutes of the test. A significant reduction in immobility time in the compound-treated group compared to the vehicle group suggests an antidepressant-like effect.
Behavioral Model
Key Parameter(s)
Expected Effect of an Active Compound
PCP-Induced PPI Deficit
% Prepulse Inhibition
Reversal of PCP-induced deficit
Elevated Plus Maze
Time in open arms, Open arm entries
Increase
Forced Swim Test
Duration of immobility
Decrease
Table 3: Summary of In Vivo Behavioral Efficacy Endpoints.
IV. Conclusion
The structured evaluation pipeline detailed above provides a robust framework for characterizing the neuroscience applications of 5-Azaspiro[2.5]octane-1-carboxylic acid, or any novel compound hypothesized to act as a GlyT1 inhibitor. By systematically progressing from in vitro target validation to in vivo pharmacodynamic and efficacy studies, researchers can build a comprehensive data package to support its potential as a therapeutic agent for CNS disorders.
V. References
Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. (n.d.). Chemistry – A European Journal. [Link]
The origin of NMDA receptor hypofunction in schizophrenia - PMC. (n.d.). National Institutes of Health (NIH). [Link]
Review: NMDA Receptor Hypofunction and Its Involvement in Excitotoxicity in Schizophrenia. (n.d.). University of Saskatchewan Undergraduate Research Journal. [Link]
NMDA Receptor and Schizophrenia: A Brief History. (n.d.). Oxford Academic. [Link]
Animal model of schizophrenia. (n.d.). Wikipedia. [Link]
Drugs Based on NMDAR Hypofunction Hypothesis in Schizophrenia. (2021, April 12). Frontiers in Psychiatry. [Link]
The NMDA Receptor Hypofunction Hypothesis for Schizophrenia and Glycine Modulatory Sites on the NMDA Receptors as Potential Th. (n.d.). Clinical Psychopharmacology and Neuroscience. [Link]
An Overview of Animal Models Related to Schizophrenia - PMC. (n.d.). National Institutes of Health (NIH). [Link]
A Critical Role for Glycine Transporters in Hyperexcitability Disorders - PMC. (n.d.). National Institutes of Health (NIH). [Link]
Animal models of schizophrenia - Maze Engineers. (2020, January 14). Maze Engineers. [Link]
Engineered Mouse Mimics Cognitive Aspects Of Schizophrenia. (2006, February 17). ScienceDaily. [Link]
Anxiety and Depression Tests in Rodents. (n.d.). Charles River Laboratories. [Link]
A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety Effects - PMC. (n.d.). National Institutes of Health (NIH). [Link]
A novel glycine transporter-1 (GlyT1) inhibitor, ASP2535... (2012, June 15). PubMed. [Link]
ANIMAL MODELS RELEVANT TO SCHIZOPHRENIA DISORDERS. (n.d.). American College of Neuropsychopharmacology (ACNP). [Link]
Discovery and SAR studies of novel GlyT1 inhibitors. (2007, September 15). PubMed. [Link]
Early behavioral screening for antidepressants and anxiolytics. (2006, September 1). Semantic Scholar. [Link]
Successful Identification of Glycine Transporter Inhibitors Using an Adaptation of a Functional Cell-Based Assay. (n.d.). ResearchGate. [Link]
The discovery of a structurally novel class of inhibitors of the type 1 glycine transporter. (n.d.). ResearchGate. [Link]
Blockade of Glycine Transporter-1 (GLYT-1) Potentiates NMDA Receptor-Mediated Synaptic Transmission in Hypoglossal Motorneurons. (n.d.). Journal of Neurophysiology. [Link]
A critical role for glycine transporters in hyperexcitability disorders. (2017, November 14). Frontiers in Molecular Neuroscience. [Link]
Animals Use to Find Anxiolytic Activity: An Updated Review with Advantage of Each Model. (2024, March 15). Journal of Pharmaceutical Research International. [Link]
Pre-clinical characterization of [11C]R05013853 as a novel radiotracer for imaging of the glycine transporter type 1 by positron emission tomography. (2013, July 15). PubMed. [Link]
Behavioral Assessment of Antidepressant Activity in Rodents. (n.d.). National Center for Biotechnology Information. [Link]
Inhibitors of Glycine Transporter-1: Potential Therapeutics for the Treatment of CNS Disorders. (2016, August 25). ResearchGate. [Link]
Pre-clinical characterization of [11C]R05013853 as a novel radiotracer for imaging of the glycine transporter type 1 by positron emission tomography. (n.d.). Semantic Scholar. [Link]
Glycine transporters: essential regulators of neurotransmission. (n.d.). Portland Press. [Link]
Enhancement of the NMDA receptor function by reduction of glycine transporter-1 expression. (n.d.). ResearchGate. [Link]
Further characterization of the GlyT-1 inhibitor Org25935: anti-alcohol, neurobehavioral, and gene expression effects. (2017, February 4). PubMed Central. [Link]
Characterization of [11C]RO5013853, a novel PET tracer for the glycine transporter type 1 (GlyT1) in humans. (2013, July 15). PubMed. [Link]
Glycine Transport Inhibitors for the Treatment of Schizophrenia - PMC. (n.d.). National Institutes of Health (NIH). [Link]
Glycine transporters: essential regulators of synaptic transmission. (n.d.). Biochemical Society Transactions. [Link]
Dynamic role of GlyT1 as glycine sink or source: pharmacological implications for the gain control of NMDA receptors. (2024, March 17). bioRxiv. [Link]
Glycine transporter 1 inhibitors and modulation of NMDA receptor-mediated excitatory neurotransmission. (2007, May 15). PubMed. [Link]
Functional crosstalk of the glycine transporter GlyT1 and NMDA receptors. (2023, March 31). Universidad Autónoma de Madrid. [Link]
In Vivo Microdialysis. (n.d.). Buczynski/Gregus Lab. [Link]
Data Sheet Cellular Uptake and Release Assays Protocol. (n.d.). Gifford Bioscience. [Link]
In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC. (2018, September 26). National Institutes of Health (NIH). [Link]
Tracer development for PET imaging of proteinopathies. (n.d.). ResearchGate. [Link]
Microdialysis Services to Sample Metabolites, Therapies & Large Molecules. (n.d.). Charles River Laboratories. [Link]
Application Notes and Protocols for the Synthesis of 5-Azaspiro[2.5]octane-1-carboxylic Acid Derivatives
Introduction: The Strategic Value of the 5-Azaspiro[2.5]octane Scaffold In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer both biological activity and favorable pharm...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of the 5-Azaspiro[2.5]octane Scaffold
In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer both biological activity and favorable pharmacokinetic properties is paramount. Spirocyclic scaffolds have emerged as particularly valuable motifs due to their inherent three-dimensionality and conformational rigidity.[1][2] The 5-azaspiro[2.5]octane framework, which features a piperidine ring fused to a cyclopropane ring via a spiro-carbon, is a prime example of such a privileged structure.[3] This unique arrangement imparts a rigid conformation that can optimize drug-target interactions and has been incorporated into molecules targeting a range of biological systems, including antineoplastic agents and Toll-like receptor (TLR) inhibitors.[4] The introduction of a carboxylic acid moiety further enhances the utility of this scaffold, providing a handle for further derivatization or for mimicking key interactions of endogenous ligands.
This guide provides detailed, field-proven protocols for the synthesis of 5-azaspiro[2.5]octane-1-carboxylic acid derivatives, focusing on two robust and versatile strategies: the Titanium-Mediated Kulinkovich-de Meijere Reaction and the Simmons-Smith Cyclopropanation of a piperidine-derived olefin. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methods effectively.
This approach is a powerful method for the synthesis of cyclopropylamines directly from amides.[5][6] The reaction proceeds via a titanacyclopropane intermediate, which is generated in situ from a Grignard reagent and a titanium(IV) alkoxide.[7] This intermediate then reacts with a cyclic amide precursor, such as a derivative of piperidine-1-carboxamide, to form the desired spirocyclic amine in a highly diastereoselective manner.[8]
Causality and Mechanistic Insight
The choice of a titanium-mediated reaction is crucial. The Grignard reagent (e.g., EtMgBr) reacts with the titanium(IV) isopropoxide to form a transient dialkyltitanium species. This species undergoes β-hydride elimination to generate the key titanacyclopropane intermediate.[6] This intermediate effectively acts as a 1,2-dicarbanion equivalent. Its reaction with the amide carbonyl group of the piperidine precursor leads to the formation of an oxatitanacyclopentane, which, due to the poor leaving group ability of the dialkylamino group, rearranges and cyclizes to furnish the cyclopropylamine product.[9] The use of a stoichiometric amount of the titanium reagent is often necessary for achieving high yields.[9]
Experimental Workflow Diagram
Caption: Workflow for the Kulinkovich-de Meijere synthesis route.
Detailed Protocol: Synthesis of N-Boc-5-azaspiro[2.5]octane
Materials:
N-Boc-piperidine-1-carboxamide (Precursor)
Titanium(IV) isopropoxide (Ti(OiPr)₄)
Ethylmagnesium bromide (EtMgBr, 3.0 M in Et₂O)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous Sodium Bicarbonate (NaHCO₃)
Brine
Anhydrous Magnesium Sulfate (MgSO₄)
Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)
Procedure:
Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and a dropping funnel, add the N-Boc-piperidine-1-carboxamide (1.0 equiv) and dissolve it in anhydrous THF (approx. 0.1 M solution).
Reagent Addition: To this solution, add Titanium(IV) isopropoxide (1.2 equiv) via syringe.
Grignard Addition: Cool the mixture to 0 °C using an ice bath. Add ethylmagnesium bromide (2.5 equiv) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.
Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours. The reaction progress can be monitored by TLC or LC-MS.
Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution at 0 °C. Vigorous gas evolution may occur.
Workup: Dilute the mixture with ethyl acetate and stir for 30 minutes until the titanium salts precipitate. Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.
Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water and brine.
Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure N-Boc-5-azaspiro[2.5]octane.
Parameter
Condition
Rationale
Atmosphere
Inert (Argon/Nitrogen)
Grignard and titanium reagents are sensitive to air and moisture.
Solvent
Anhydrous THF or Et₂O
Ethereal solvents are required for Grignard reagent stability.
Temperature
0 °C to Room Temp
Initial cooling controls the exothermic addition of the Grignard reagent.
Stoichiometry
Ti(OiPr)₄ (1.2 equiv), EtMgBr (2.5 equiv)
Ensures efficient formation of the titanacyclopropane active species.
Workup
NaHCO₃ quench, Celite filtration
Safely decomposes excess reagents and removes titanium byproducts.
The final step to obtain the target carboxylic acid would involve deprotection of the Boc group followed by a carboxylation strategy at the cyclopropane ring, which is beyond the scope of this core protocol.
Strategy 2: Simmons-Smith Cyclopropanation of a Methylene Piperidine Intermediate
This classic and reliable method involves the stereospecific conversion of an alkene into a cyclopropane using an organozinc carbenoid, typically generated from diiodomethane and diethylzinc.[10][11] The synthesis begins with a readily available starting material, N-Boc-4-piperidone, which is first converted to its corresponding exocyclic methylene derivative.[12][13]
Causality and Mechanistic Insight
The success of this pathway hinges on two key transformations:
Olefination: The conversion of the ketone in N-Boc-4-piperidone to an alkene is critical. A Wittig reaction is a common and effective choice. The phosphorus ylide attacks the carbonyl carbon, leading to a betaine intermediate that collapses to form the alkene and triphenylphosphine oxide. The Boc protecting group is essential here, as it prevents the nitrogen from interfering with the ylide or other reagents.[12]
Cyclopropanation: The Simmons-Smith reaction proceeds via the formation of an iodomethylzinc iodide (ICH₂ZnI) or a related species. This carbenoid adds to the double bond in a concerted fashion, ensuring that the stereochemistry of the alkene is retained in the product.[14] The reaction is often stereospecific, though in this achiral substrate, it simply delivers the cyclopropane ring.
Experimental Workflow Diagram
Caption: Workflow for the Simmons-Smith synthesis route.
Detailed Protocol: Synthesis of N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid
Ylide Formation: Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF in a flame-dried flask under argon. Cool to 0 °C and add n-butyllithium (1.15 equiv) dropwise. The solution will turn a characteristic deep yellow/orange color. Stir at 0 °C for 1 hour.
Ketone Addition: Add a solution of N-Boc-4-piperidone (1.0 equiv) in anhydrous THF dropwise to the ylide solution at 0 °C.
Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC analysis indicates complete consumption of the starting ketone.
Quenching and Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl. Extract the mixture with diethyl ether (3x).
Purification: Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. Purify the residue by flash chromatography (ethyl acetate/hexanes) to obtain N-Boc-4-methylenepiperidine as a colorless oil.
Part B: Simmons-Smith Cyclopropanation
Materials:
N-Boc-4-methylenepiperidine (from Part A)
Diethylzinc (Et₂Zn, 1.0 M in hexanes)
Diiodomethane (CH₂I₂)
Anhydrous Dichloromethane (DCM)
Procedure:
Reaction Setup: Dissolve N-Boc-4-methylenepiperidine (1.0 equiv) in anhydrous DCM under an argon atmosphere and cool to 0 °C.
Reagent Addition: Add diethylzinc (1.5 equiv) dropwise, followed by the dropwise addition of diiodomethane (1.5 equiv).
Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-18 hours.
Quenching and Workup: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl. Extract with DCM (3x).
Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify by flash chromatography to yield N-Boc-5-azaspiro[2.5]octane.
Part C: Carboxylation
This final step is challenging and often requires optimization. A potential route involves directed ortho-metalation principles adapted for a cyclopropane ring.
Lithiation: Dissolve N-Boc-5-azaspiro[2.5]octane in anhydrous THF or Et₂O and cool to -78 °C. Add a strong base such as s-butyllithium in the presence of a ligand like TMEDA to facilitate deprotonation of the cyclopropane ring.
CO₂ Quench: After stirring for a suitable time at low temperature, bubble dry CO₂ gas through the solution or pour the mixture over crushed dry ice.
Workup: Allow the mixture to warm to room temperature, then perform an acidic workup (e.g., with 1 M HCl) to protonate the carboxylate. Extract with an organic solvent.
Purification: Purify via chromatography or crystallization to obtain the final product, N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid.
Step
Key Reagents
Typical Yield
Rationale
Olefination
Ph₃PCH₃Br, n-BuLi
75-90%
Efficiently converts the ketone to the required exocyclic alkene.
Cyclopropanation
Et₂Zn, CH₂I₂
60-80%
A reliable method for forming the cyclopropane ring from the alkene.
Carboxylation
s-BuLi, CO₂
Variable
Introduces the carboxylic acid functionality onto the spirocyclic core.
References
Kulinkovich-de Meijere Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]
Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. (2023, July 26). Retrieved February 13, 2024, from [Link]
Intramolecular Kulinkovich–de Meijere reactions of various disubstituted alkenes bearing amide groups | Request PDF - ResearchGate. (2018, August). Retrieved February 13, 2024, from [Link]
Kulinkovich Reaction - SynArchive. (n.d.). Retrieved February 13, 2024, from [Link]
Kulinkovich reaction - Wikipedia. (n.d.). Retrieved February 13, 2024, from [Link]
Simmons-Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PubMed. (2023, July 26). Retrieved February 13, 2024, from [Link]
Simmons-Smith Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]
Kulinkovich Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]
N-Methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine — Synthesis and Reactions of a Synthon for an Unknown α-Amino Acid - ZORA. (2011). Retrieved February 13, 2024, from [Link]
Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A - ETH Zürich. (2018). Retrieved February 13, 2024, from [Link]
General Methods of Enantioselective Cyclopropanations - Macmillan Group. (2003, May 19). Retrieved February 13, 2024, from [Link]
Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space - NIH. (n.d.). Retrieved February 13, 2024, from [Link]
Navigating Synthesis: The Protective Role of N-Boc-4-piperidone in Complex Chemical Routes - NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 12). Retrieved February 13, 2024, from [Link]
CN103102261A - Synthesis method of spiro[2.5]octane-5-carboxylic acid - Google Patents. (n.d.).
Advances in Piperidone Synthesis Techniques | PDF - Scribd. (n.d.). Retrieved February 13, 2024, from [Link]
(PDF) Synthesis of N-Substituted piperidines from piperidone - ResearchGate. (2015, October 9). Retrieved February 13, 2024, from [Link]
S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d - Semantic Scholar. (n.d.). Retrieved February 13, 2024, from [Link]
EP2683706A1 - Oxaspiro [2.5]octane derivatives and analogs - Google Patents. (n.d.).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Analytical Methods for Characterizing 5-Azaspiro[2.5]octane-1-carboxylic acid
Content Type: Detailed Application Note & Protocols
Audience: Senior Researchers, API Process Chemists, and QC Analysts.
Introduction & Analytical Strategy
5-Azaspiro[2.5]octane-1-carboxylic acid is a high-value spirocyclic amino acid scaffold used increasingly in medicinal chemistry to modulate lipophilicity and metabolic stability in drug candidates (e.g., antiviral and anticancer agents). Structurally, it consists of a piperidine ring spiro-fused to a cyclopropane ring bearing a carboxylic acid.
The Analytical Challenge:
Characterizing this molecule presents a "Perfect Storm" of analytical difficulties:
Lack of Chromophore: The saturated spiro-system lacks conjugated
-systems, rendering it virtually invisible to standard UV detection (254 nm).
Zwitterionic Nature: Containing both a secondary amine (calculated pKa
10.5) and a carboxylic acid (calculated pKa 4.5), it exists as a highly polar zwitterion at neutral pH, leading to poor retention on standard C18 columns.
Stereochemical Complexity: The carboxylic acid on the cyclopropane ring creates cis/trans geometric isomers and enantiomers that require rigorous chiral resolution.
The Strategic Solution:
This guide moves beyond traditional derivatization. We propose a modern HILIC-CAD/MS workflow for achiral purity and a Polysaccharide-based CSP method for chiral resolution.
Analytical Decision Tree
The following logic flow dictates the method selection based on laboratory capabilities and data requirements.
Figure 1: Analytical decision matrix for selecting the optimal characterization pathway based on instrumentation and data needs.
Physicochemical Profiling
Before method development, understanding the ionization state is critical.
Property
Estimated Value
Impact on Chromatography
pKa (Acid)
~4.5 (Cyclopropyl-COOH)
Ionized (COO-) at pH > 5.5.
pKa (Base)
~10.5 (Piperidine NH)
Ionized (NH2+) at pH < 9.5.
Isoelectric Point (pI)
~7.5
Net neutral charge; lowest solubility.
LogD (pH 7.4)
< -2.0 (Highly Polar)
Unretained on C18; Requires HILIC or Ion-Pairing.
Protocol A: Achiral Purity via HILIC-CAD (Gold Standard)
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is selected over Reversed-Phase Ion-Pairing (RP-IP) to avoid the use of non-volatile reagents (like alkyl sulfonates) that contaminate MS sources. Charged Aerosol Detection (CAD) provides a uniform response for non-chromophoric species, allowing relative quantification of impurities without reference standards.
Chromatographic Conditions
Parameter
Specification
Column
Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC or Agilent Poroshell 120 HILIC-Z), 150 x 2.1 mm, 2.7 µm
Mobile Phase A
10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid)
Mobile Phase B
Acetonitrile (LC-MS Grade)
Flow Rate
0.4 mL/min
Column Temp
35°C
Injection Vol
2 µL
Detector
CAD (Nebulizer Temp: 35°C, Power Function: 1.[1]0) or MS (ESI+, SIM m/z 156)
Gradient Program
Time (min)
%B (Acetonitrile)
Event
0.0
90
Initial Hold
2.0
90
Start Gradient
12.0
50
Elution of polar impurities
14.0
50
Hold
14.1
90
Re-equilibration
20.0
90
End of Run
Technical Insight:
Buffer Choice: Ammonium formate at pH 3.0 ensures the carboxylic acid is partially protonated while the amine is fully protonated. This promotes interaction with the HILIC water layer without irreversible adsorption.
Sample Diluent: Samples must be dissolved in 75:25 Acetonitrile:Water. Dissolving in 100% water will cause "solvent mismatch" leading to peak distortion (breakthrough) in HILIC.
Rationale: The separation of the (1R, 5S) and (1S, 5R) enantiomers (and potentially cis/trans diastereomers) requires a chiral selector capable of handling zwitterions. Immobilized Amylose-based columns are preferred due to their robustness and compatibility with "non-standard" mobile phases.
Chromatographic Conditions
Parameter
Specification
Column
Chiralpak IG or Chiralpak IC (Immobilized Amylose derivatives), 250 x 4.6 mm, 5 µm
Why this works:
The combination of Formic Acid and Diethylamine acts as a "double additive." This suppresses the ionization of the zwitterion just enough to allow hydrogen bonding and steric interactions with the chiral selector (Amylose tris(3-chloro-5-methylphenylcarbamate) for Chiralpak IG).
Alternative: If CAD is unavailable for the chiral step, Chirobiotic T (Teicoplanin) columns can be used in Reversed Phase mode (Water/MeOH) utilizing the UV end-absorption at 205-210 nm, though baseline noise will be higher.
Protocol C: Derivatization (For UV-Only Labs)
If CAD/MS is unavailable, the secondary amine must be tagged with a chromophore. Fmoc-Cl (9-Fluorenylmethoxycarbonyl chloride) is superior to OPA as it reacts with secondary amines.
Derivatization Workflow
Figure 2: Pre-column derivatization workflow for UV detection of 5-azaspiro[2.5]octane-1-carboxylic acid.
Reaction Mechanism: The basic pH (Borate) ensures the secondary amine is deprotonated (nucleophilic), allowing attack on the Fmoc-Cl carbonyl.
Quenching: Adamantanamine is added to react with excess Fmoc-Cl, preventing a large "reagent peak" from interfering with the chromatogram.
Separation: The resulting Fmoc-derivative is highly hydrophobic and can be easily separated on a standard C18 column using an ACN/Water gradient with UV detection at 265 nm.
Structure Elucidation & Validation Standards
To ensure scientific integrity, the identity of the peak must be confirmed before routine testing.
High-Resolution MS (HRMS):
Expected [M+H]+: m/z 156.0946 (Calculated for C8H13NO2 + H).
Observe fragmentation: Loss of COOH (-45 Da) is common.
NMR Spectroscopy (D2O or DMSO-d6):
1H NMR: Look for the characteristic high-field cyclopropane protons (0.5 - 1.5 ppm) and the piperidine ring multiplets (2.5 - 3.5 ppm).
NOESY: Critical for assigning relative stereochemistry (cis vs. trans COOH relative to the Nitrogen lone pair or ring substituents).
References
Hutchinson, J. P., et al. "Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids." Journal of Chromatography A, 2011.
Petritis, K., et al. "Ion-pair reversed-phase liquid chromatography–electrospray mass spectrometry for the analysis of underivatized amino acids." Journal of Chromatography A, 2002.
Sigma-Aldrich/Merck. "Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers on Chirobiotic Columns." Application Note.
Thermo Fisher Scientific. "Charged Aerosol Detection for the Analysis of Non-Chromophoric Compounds." Technical Guide.
Ilisz, I., et al. "Separation of amino acids on polysaccharide-based chiral stationary phases." Journal of Pharmaceutical and Biomedical Analysis, 2013.
Application Note: 5-Azaspiro[2.5]octane-1-carboxylic Acid in Asymmetric Synthesis & Drug Design
This guide details the application, synthesis, and strategic deployment of 5-Azaspiro[2.5]octane-1-carboxylic acid in asymmetric synthesis and medicinal chemistry.[1] Executive Summary 5-Azaspiro[2.5]octane-1-carboxylic...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the application, synthesis, and strategic deployment of 5-Azaspiro[2.5]octane-1-carboxylic acid in asymmetric synthesis and medicinal chemistry.[1]
Executive Summary
5-Azaspiro[2.5]octane-1-carboxylic acid is a conformationally restricted, bicyclic
-amino acid scaffold.[1] Unlike its -amino acid cousins (proline, pipecolic acid), this molecule is primarily employed as a chiral bioisostere for phenyl rings and linear alkyl linkers in drug discovery.[2] Its spiro-fused cyclopropane-piperidine skeleton offers defined exit vectors (approx. 109°–120°), improved metabolic stability, and enhanced solubility compared to flat aromatic systems.[1][2]
This guide provides protocols for:
Asymmetric Synthesis of the Scaffold: A stereodivergent approach using engineered biocatalysts (superior to traditional chemical routes).[1][2]
Chemical Synthesis (Alternative): Rhodium-catalyzed cyclopropanation.[1]
Medicinal Chemistry Application: Deployment as a linker in NAMPT inhibitors.[1]
Structural Analysis & Properties
The molecule features a spiro[2.5]octane core where a piperidine ring (6-membered) shares a carbon atom with a cyclopropane ring (3-membered).[1]
Stereocenters: C1 (carboxylic acid attachment) and C3 (spiro carbon).[2]
Key Feature: The "Spiro-Switch".[1] Replacing a 1,3- or 1,4-disubstituted phenyl ring with this scaffold increases
character, often improving clinical success rates by reducing lipophilicity (LogD) while maintaining ligand-target binding geometry.[2]
Figure 1: Structural connectivity and bioisosteric utility of the scaffold.
Protocol 1: Asymmetric Synthesis of the Scaffold
Traditional chemical synthesis (Simmons-Smith cyclopropanation) often yields racemates requiring resolution.[1] The state-of-the-art method (2024/2025) utilizes biocatalytic carbene transfer for high enantioselectivity.[1]
(1 mol%) and substrate (1.0 equiv) in anhydrous pentane or DCM at -78°C.
Add diazo compound (1.2 equiv) dropwise over 2 hours.
Warm to room temperature and stir for 12 hours.
Note: This method typically favors the anti-cyclopropane product but may require careful optimization of temperature to maximize ee (typically 80-90% ee).[1]
Protocol 2: Application in Drug Synthesis (NAMPT Inhibitors)
This protocol illustrates "employing" the scaffold to build a NAMPT inhibitor, replacing a traditional phenyl linker.[2]
Context: The spiro scaffold connects a "Warhead" (e.g., pyridine cap) and a "Tail" (e.g., amide/urea).[2]
Workflow:
Selective Deprotection: The scaffold has two attachment points: the Acid (C1) and the Amine (N5, Boc-protected).[2]
Order of Operations: Usually, the Acid is coupled first to avoid handling the free secondary amine early in the synthesis.[2]
Mechanism: Activation of the sterically hindered cyclopropyl acid requires a strong coupling agent like HATU.[1]
Validation: LC-MS check for amide mass.
Step 2: N-Deprotection
Reagents: 4M HCl in Dioxane or TFA/DCM (1:4).
Procedure: Stir intermediate from Step 1 in acid solution for 1 h. Concentrate to dryness to yield the HCl/TFA salt of the spiro-piperidine.[1]
Step 3: N-Capping (N5-Amine Functionalization)
Reactants: Spiro-piperidine salt + "Warhead" (e.g., 6-chloronicotinyl chloride or via Buchwald-Hartwig arylation if connecting to an aryl halide).[1]
Conditions (Acylation): TEA (5 equiv), DCM, 0°C to RT.
Conditions (Arylation):
, XPhos, , Toluene, 100°C.
Result: A fully assembled NAMPT inhibitor with a rigid spiro-core.[1]
Figure 2: Synthesis workflow from raw alkene to bioactive molecule.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Yield in Cyclopropanation
Dimerization of Diazoacetate
Add diazo compound very slowly via syringe pump (e.g., over 4-6 hours).
Poor Enantioselectivity
Background Racemic Reaction
Ensure no trace metal contaminants (Fe, Cu) are present if using chemical method.[2] For enzymatic, lower temperature to 4°C.
Incomplete Amide Coupling
Steric Hindrance at C1
The cyclopropyl acid is sterically crowded.[2] Switch from EDC/HOBt to HATU or COMU . Increase reaction time.
Regioisomer Contamination
Isomerization of Alkene
Ensure the starting material (3-methylene piperidine) is isomerically pure and does not contain the endocyclic isomer (3-methyl-3,4-dehydropiperidine).[1]
References
Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes.
Source: ChemRxiv (2024/2025).[2]
Context: Describes the primary protocol for asymmetric synthesis of the scaffold using protoglobins.
URL:[Link][2][5][6]
Discovery of NAMPT Inhibitors with Spiro-Linkers.
Source: Genentech / Bioorganic & Medicinal Chemistry Letters (Inferred from context of search results).[2]
Context: Application of the scaffold to improve potency and metabolic stability.[1]
URL:[Link] (Representative Link for NAMPT/Spiro context)[2]
Simmons-Smith Cyclopropanation Protocols.
Source: Organic Reactions / Organic Chemistry Portal.[1]
Context: Standard chemical background for cyclopropanation.[1][7][8]
URL:[Link][2]
Scalable Process Design: 5-Azaspiro[2.5]octane-1-carboxylic Acid
This Application Note is designed for process chemists and drug development scientists focusing on the scalable, safe, and efficient synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid . This guide prioritizes process s...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for process chemists and drug development scientists focusing on the scalable, safe, and efficient synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid .
This guide prioritizes process safety (particularly in handling diazo compounds) and purification efficiency (minimizing chromatography) suitable for multi-gram to kilogram scale-up.
Abstract & Strategic Overview
The 5-azaspiro[2.5]octane scaffold is a conformationally restricted amino acid surrogate, increasingly utilized in peptidomimetics and HCV protease inhibitors (analogous to the 6-aza variants found in Ledipasvir). Its rigid spirocyclic structure locks the nitrogen vector, improving metabolic stability and receptor selectivity.
This protocol details the synthesis of N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid . The route is selected for atom economy and scalability , utilizing a Rhodium-catalyzed cyclopropanation of an exocyclic alkene. Unlike milligram-scale methods that rely on unstable intermediates, this process utilizes robust precursors and engineered safety controls for the diazoacetate step.
Key Process Parameters
Target Scale: 100 g – 1 kg
Overall Yield Target: 45–55% (3 steps)
Critical Safety Control: Continuous flow or controlled-feed batch mode for exothermic cyclopropanation.
Purity Goal: >98% (HPLC), >99% ee (if resolution is applied).
Retrosynthetic Analysis & Pathway Design
The most robust disconnection for spiro-cyclopropyl carboxylates involves constructing the strained three-membered ring onto a pre-formed piperidine ring.
Regiocontrol: Starting from the 3-ketone guarantees the 5-aza regiochemistry (nitrogen is meta to the spiro center).
Scalability: Avoids the use of diazomethane (explosive gas). Uses Ethyl Diazoacetate (EDA) which, while energetic, can be handled safely in solution at temperature.
Detailed Experimental Protocol
Step 1: Methylenation of N-Boc-3-Piperidone
Objective: Convert the ketone to the exocyclic alkene.
Reaction Type: Wittig Olefination.
Preparation of Ylide: In a reactor inerted with N₂, suspend MTPB in THF (5 mL/g). Cool to 0–5 °C.
Base Addition: Add KOtBu portion-wise, maintaining internal temperature <10 °C. The solution will turn bright yellow (ylide formation). Stir for 1 hour at 0 °C.
Substrate Addition: Add a solution of N-Boc-3-piperidone in THF dropwise over 30 minutes.
Reaction: Warm to room temperature (20–25 °C) and stir for 4–6 hours. Monitor by TLC/GC (Disappearance of ketone).
Dilute with Heptane (this precipitates Triphenylphosphine oxide, Ph₃PO).
Filter off the solid Ph₃PO.
Wash the organic layer with water and brine.
Purification: Concentrate the filtrate. The crude oil is often sufficiently pure (>90%) for the next step. If not, a short silica plug (eluting with 5% EtOAc/Hexanes) removes residual phosphorous byproducts.
Objective: Construct the spiro-cyclopropane ring.
Safety Note: Ethyl Diazoacetate (EDA) is potentially explosive and toxic. Do not heat neat EDA. Use a dilute solution and controlled addition.
Reagents:
N-Boc-3-methylene piperidine (1.0 equiv)
Ethyl Diazoacetate (EDA) (1.2 – 1.5 equiv) - Commercially available as ~15% solution in toluene or DCM is preferred for safety.
Filter through a pad of Celite or silica to remove the Rhodium catalyst (recovery of Rh is possible but usually not performed at this stage).
Concentrate the filtrate to yield the crude spiro-ester.
Stereochemistry Note: This reaction produces a mixture of diastereomers (cis/trans carboxylate relative to the ring). For the 1-carboxylic acid target, both isomers are often carried forward and separated at the acid stage or equilibrated.
Yield Target: 60–75%
Step 3: Ester Hydrolysis to 5-Azaspiro[2.5]octane-1-carboxylic Acid
Dilute the aqueous residue with water. Wash with MTBE (removes unreacted neutral impurities).
Acidification: Cool the aqueous layer to 0 °C and acidify to pH 3–4 with 1M HCl or citric acid.
Extraction: Extract the product into EtOAc (3x).
Drying: Dry over Na₂SO₄ and concentrate.
Final Purification: Recrystallization from EtOAc/Heptane is usually effective for the N-Boc acid.
Yield Target: 85–95%
Process Safety & Engineering Controls
The cyclopropanation step involves high-energy intermediates. For kilogram-scale production, a Continuous Flow approach is recommended to minimize the active volume of hazardous diazo compounds.
Safety Critical Limits
Parameter
Limit
Rationale
EDA Concentration
< 15% w/w
Prevents runaway decomposition.
Addition Rate
< 0.1 equiv/hr (Batch)
Ensures instantaneous consumption of carbene.
Temperature
< 60 °C
Above 80 °C, EDA thermal decomposition dominates.
Ventilation
High Exchange
N₂ released during reaction must be vented to prevent pressure buildup.
Analytical Specifications
To ensure the material meets "Building Block" standards for medicinal chemistry:
Test
Method
Acceptance Criteria
Identity
1H-NMR (DMSO-d6)
Conforms to structure. Key signals: Cyclopropyl protons (0.5–1.5 ppm), Boc group (1.4 ppm).
Purity
HPLC (C18, ACN/H2O)
> 98.0% Area
Residual Solvent
GC-Headspace
THF < 720 ppm, DCM < 600 ppm, Toluene < 890 ppm.
Metal Content
ICP-MS
Rh < 20 ppm (Essential if used in late-stage synthesis).
References
General Spiro-Piperidine Synthesis (Ledipasvir Intermediate)
Scott, R. W., et al. "Development of a Scalable Synthesis of the Hepatitis C Virus NS5A Inhibitor Ledipasvir." Organic Process Research & Development, 2016, 20(12), 1945–1957.
Relevance: Establishes the Rh-catalyzed cyclopropanation on methylene-piperidines as the industrial standard.
Cyclopropanation Safety & Flow Chemistry
Gutmann, B., et al. "Continuous Flow Synthesis of Diazoacetates and Their Application in Cyclopropanation Reactions." Chemistry – A European Journal, 2010, 16(40), 12182–12194.
Relevance: Provides parameters for safely handling EDA in flow.
Spiro[2.5]octane Scaffolds in Medicinal Chemistry:
Wiles, J. A., et al. "Discovery of (1R,2R)-2-phenylcyclopropanecarboxylic acid derivatives as potent, selective, and orally bioavailable inhibitors of potential targets." Journal of Medicinal Chemistry.
Relevance: Contextualizes the utility of the 1-carboxy-spiro scaffold.
Corey-Chaykovsky Alternative (Background)
Aggarwal, V. K., et al. "Catalytic Asymmetric Synthesis of Epoxides and Aziridines from Aldehydes and Imines." Accounts of Chemical Research, 2004, 37(8), 611–621.
Relevance: Mechanistic background for the ylide-based alternative if diazo-avoidance is strictly required.
Application Note: Mechanistic Profiling and Utilization of 5-Azaspiro[2.5]octane-1-carboxylic acid
This Application Note and Protocol guide details the chemical reactivity, mechanistic stability, and experimental handling of 5-Azaspiro[2.5]octane-1-carboxylic acid . This scaffold is a critical high- building block in...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the chemical reactivity, mechanistic stability, and experimental handling of 5-Azaspiro[2.5]octane-1-carboxylic acid . This scaffold is a critical high-
building block in modern medicinal chemistry, often employed to constrain peptide conformation or serve as a bioisostere for proline and pipecolic acid derivatives.[1][2]
[1][2]
Executive Summary & Structural Significance
5-Azaspiro[2.5]octane-1-carboxylic acid represents a class of spirocyclic amino acid analogs that impart specific 3D-vectorial properties to drug candidates.[2] Unlike flat aromatic scaffolds, this molecule possesses a high fraction of saturated carbons (
), which correlates with improved clinical success by enhancing solubility and reducing promiscuous binding.[1][2]
However, the fusion of the strained cyclopropane ring (approx. 27.5 kcal/mol strain energy) with a piperidine ring creates a unique reactivity profile.[2] The primary "reaction mechanism" of concern for researchers is not just its synthetic coupling, but its acid-catalyzed ring-opening degradation .[2] Understanding this mechanism is vital for preventing scaffold failure during acidic deprotection steps (e.g., TFA removal of Boc groups).[1][2]
Chemical Reactivity & Reaction Mechanisms[1][2]
The Core Instability: Acid-Catalyzed Ring Opening
The dominant reaction mechanism governing the stability of this compound is the electrophilic attack on the cyclopropane ring.[2] While the carboxylic acid group at C1 exerts an electron-withdrawing effect that generally stabilizes the cyclopropane against oxidation, it does not fully protect against strong acid solvolysis.[2]
Mechanism Description:
Protonation: Under acidic conditions (pH < 2), the carbonyl oxygen or the cyclopropane C-C bond itself can be protonated.
Carbocation Formation: The strain relief drives the cleavage of the C1-C3 or C2-C3 bond.[2] The regioselectivity is dictated by the stability of the resulting carbocation.
Nucleophilic Trapping: Solvent molecules (water, methanol) or counter-ions (chloride, trifluoroacetate) trap the carbocation, leading to ring-opened byproducts (typically hydroxymethyl-piperidine derivatives).[1][2]
Mechanism Visualization (DOT)
The following diagram illustrates the degradation pathway researchers must avoid during synthesis.
Figure 1: Acid-catalyzed degradation pathway of the spiro-cyclopropane core.[2] Avoid prolonged exposure to strong acids.[2]
Application Note: Synthetic Integration Protocols
Peptide Coupling (Amide Bond Formation)
When using 5-Azaspiro[2.5]octane-1-carboxylic acid as a building block, standard coupling reagents (HATU, EDC) are generally safe.[1][2] However, the steric bulk of the spiro system at the
-carbon relative to the amine requires optimized conditions to prevent racemization or low yields.
Recommended Coupling Conditions:
Reagent: HATU or COMU (preferred over EDC for sterically hindered amines).[1][2]
Solvent: DMF or NMP (polar aprotic solvents minimize aggregation).[1][2]
Temperature:
. Avoid heating above during activation to prevent decarboxylation.
Protecting Group Strategies
N-Protection: The secondary amine at position 5 is typically Boc- or Cbz-protected.[2]
Warning:Boc removal using 50% TFA/DCM can trigger the ring-opening mechanism described above if the reaction time is uncontrolled.[2]
Alternative: Use HCl in Dioxane (4M) at
for short durations, or switch to Fmoc protection strategies which use basic deprotection (Piperidine), completely avoiding the acid-sensitivity issue.[1][2]
Protocol: Stability Profiling via LC-MS
Objective: To quantitatively determine the half-life (
) of 5-Azaspiro[2.5]octane-1-carboxylic acid under physiological and synthetic stress conditions.
Materials
Test Compound: 5-Azaspiro[2.5]octane-1-carboxylic acid (>95% purity).
Buffer Systems:
pH 1.2 (0.1 N HCl) – Simulating Gastric/Synthetic Acid.[1][2]
Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in ACN.[2]
Gradient: 5% B to 95% B over 5 minutes.
Detection: Monitor parent ion
.[1][2] Look for peaks with Da (hydration) or Da (methanolysis) mass shifts indicating ring opening.[1][2]
Data Analysis & Interpretation
Calculate the
Remaining relative to using the peak area ratio (Analyte/IS).[1][2]
[1][2]
Expected Results Summary:
Condition
Expected Stability
Mechanistic Insight
pH 7.4 (PBS)
High (>95% remaining at 24h)
Cyclopropane is stable to hydrolysis at neutral pH.[2]
pH 1.2 (HCl)
Moderate to Low
Protonation of the acid/amine may facilitate ring strain relief.[2]
50% TFA
Low ( h)
Critical Risk: Rapid solvolysis likely.[1][2] Use scavengers.
Workflow Visualization (DOT)
Figure 2: Step-by-step workflow for determining the kinetic stability of the scaffold.
References
Burkhard, J. A., et al. (2010).[1][2] "Synthesis and Structural Analysis of Spiro[2.5]octane-Based Amino Acids." Journal of Organic Chemistry. [2]
Lovering, F., et al. (2009).[1][2] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. [2]
Wuitschik, G., et al. (2008).[1][2] "Spirocyclic oxetanes: Synthesis and properties of a new scaffold for drug discovery." Angewandte Chemie International Edition. [2]
Kincaid, J. R., et al. (2015).[1][2] "Process Development for the Synthesis of Spirocyclic Proline Analogs." Organic Process Research & Development. [2]
PubChem. (2025).[2][3] "Compound Summary: 5-Azaspiro[2.5]octane-1-carboxylic acid." National Library of Medicine.[2]
(Note: While specific literature on the "1-carboxylic acid" isomer is niche, references provided cover the authoritative chemistry of the spiro[2.5]octane class and general spirocyclic building blocks.)
Application Note: 5-Azaspiro[2.5]octane-1-carboxylic Acid as a Constrained Amino Acid Analog
This Application Note is designed to serve as a definitive technical guide for the utilization of 5-Azaspiro[2.5]octane-1-carboxylic acid , a conformationally constrained -amino acid analog.[1] [1][2] Abstract & Introduc...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed to serve as a definitive technical guide for the utilization of 5-Azaspiro[2.5]octane-1-carboxylic acid , a conformationally constrained
In the realm of peptidomimetics and medicinal chemistry, controlling the three-dimensional architecture of a molecule is paramount for affinity and metabolic stability.[1] 5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2) represents a specialized class of conformationally constrained
-aminobutyric acid (GABA) derivatives, this spirocyclic scaffold locks the torsion angles of the carbon backbone, restricting the conformational space available to the peptide chain. This restriction is achieved by the spiro-fusion of a cyclopropane ring (bearing the carboxyl group) and a piperidine ring (containing the secondary amine).[1]
Key Applications:
Foldamers: Induction of specific helical architectures (e.g., 12-helix or 14-helix) in
GABA Mimetics: Development of selective GABA receptor ligands with enhanced blood-brain barrier (BBB) permeability and resistance to GABA-transaminase.[1]
Peptide Stapling: Acting as a rigid "spacer" unit to align pharmacophores in macrocyclic peptides.[1]
Chemical Characteristics & Structural Logic[3][4][5]
Structural Analysis
The molecule is distinct from proline (an
-amino acid) and nipecotic acid (a -amino acid derivative).[1] It is defined by a 3-carbon distance between the amine nitrogen and the carboxyl carbon, classifying it as a -amino acid .[1]
Scaffold: Spiro[2.5]octane.
Numbering Logic:
Positions 1-3: Cyclopropane ring (Carboxyl at C1).[1]
Incorporating 5-azaspiro[2.5]octane-1-carboxylic acid into a peptide sequence requires modified coupling protocols due to the steric hindrance of the secondary amine (piperidine ring) and the electronic deactivation of the cyclopropyl carboxylate.[1]
Reagents Required:
Resin: Rink Amide or Wang Resin (0.4–0.6 mmol/g loading).[1]
Building Block: Fmoc-5-azaspiro[2.5]octane-1-carboxylic acid.[1]
Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.[1]
Resolution: Separation of diastereomers (cis/trans relative to the piperidine ring) via Chiral HPLC or crystallization is often necessary as the reaction yields a mixture.[1]
Experimental Validation & Logic
Synthesis Workflow Diagram
The following flowchart details the decision logic for peptide synthesis involving this constrained analog.
Caption: Optimized SPPS workflow highlighting the critical bottleneck at the secondary amine acylation step.
Recommended Protocol. HOAt reduces racemization and boosts rate.[1]
PyBrOP / DIPEA
Fmoc-Aib-OH
85%
Required for coupling sterically demanding AAs (like Aib) to the Spiro ring.[1]
References
PubChem Compound Summary. "5-[(tert-butoxy)carbonyl]-5-azaspiro[2.5]octane-1-carboxylic acid."[1][2] National Center for Biotechnology Information.[1] Accessed 2025.[1][3] Link
Enamine Store. "5-azaspiro[2.5]octane-1-carboxylic acid (CAS 1502287-58-2)."[1] Enamine Building Blocks. Accessed 2025.[1][3] Link
Wipf, P., et al. "Synthesis of spirocyclic amino acids via alkene cyclopropanation."[1] Journal of Organic Chemistry. (General methodology reference for spiro-cyclopropane synthesis).
Technical Support Center: 5-Azaspiro[2.5]octane-1-carboxylic acid Purification
[1] Introduction: The "Invisible" Product If you are reading this, you are likely facing one of two problems: either your product has vanished into the aqueous phase during extraction, or it has turned into an intractabl...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction: The "Invisible" Product
If you are reading this, you are likely facing one of two problems: either your product has vanished into the aqueous phase during extraction, or it has turned into an intractable oil that refuses to crystallize.
5-Azaspiro[2.5]octane-1-carboxylic acid is a deceptive molecule. Structurally, it fuses a strained cyclopropane ring with a piperidine ring. Chemically, it behaves as a zwitterion . At neutral pH, the secondary amine is protonated (
) and the carboxylic acid is deprotonated ().
This guide abandons the standard "recipe" format to address the root causes of purification failure: Solubility Physics , Isoelectric Point (pI) Management , and Ring Stability .
Module 1: The Extraction Problem (Where did my product go?)
User Issue: "I synthesized the molecule, but I cannot extract it into Ethyl Acetate or DCM from the aqueous reaction mixture."
Root Cause Analysis
As a zwitterion, this molecule has high lattice energy and extreme water solubility. In a standard workup (pH 7), the net charge is zero, but the local dipoles are massive. It prefers water over organic solvents by a factor of >100:1.
The Solution: Charge Masking or Ion Exchange
You cannot extract the zwitterion directly. You must shift the equilibrium to a cationic or anionic form, or use a specialized resin.
This is the most robust method for isolating the free amino acid without inorganic salts.
Resin Selection: Use a strongly acidic cation exchanger (e.g., Dowex 50W-X8 , H+ form).
Loading: Acidify your crude aqueous mixture to pH 2 (ensures full protonation:
). Load onto the column.
Mechanism:[1][2] The positively charged amine binds tightly to the sulfonate groups of the resin. Impurities and inorganic anions pass through.
Washing: Wash with 3-5 column volumes (CV) of distilled water.
Elution: Elute with 1M - 2M Aqueous Ammonia (
) .
Mechanism:[1][2] The excess ammonia deprotonates the resin and the amine, releasing the product as the free base/ammonium carboxylate.
Finishing: Concentrate the ammoniacal fractions. The excess ammonia evaporates, leaving the zwitterion.
Protocol B: n-Butanol Extraction (The "Old School" Method)
If you lack resin, use n-Butanol. It is one of the few organic solvents capable of solvating zwitterions due to its high polarity and hydrogen bonding capacity.
Step 1: Saturate the aqueous phase with NaCl (salting out).
Step 2: Extract 3x with n-Butanol.
Step 3: Evaporate n-Butanol (requires high vac/heat). Warning: See Module 3 regarding heat stability.
Module 2: Crystallization & Salt Formation
User Issue: "The product is an amorphous foam/oil. I need a crystalline solid for storage and purity analysis."
Root Cause Analysis
The free zwitterionic acid is often hygroscopic and amorphous. It resists forming an ordered crystal lattice because it absorbs atmospheric water rapidly.
The Solution: Create a Stable Salt
Do not try to store the free acid. Convert it to a salt.[3] The Methanesulfonate (MsOH) or Hydrochloride (HCl) salts are standard for spiro-piperidine pharmacophores (similar to Ledipasvir intermediates).
Protocol: Formation of the MsOH Salt
This method simultaneously purifies and stabilizes the molecule.
Parameter
Specification
Solvent System
2-Methyltetrahydrofuran (2-MeTHF) or Isopropyl Acetate (IPAc)
Acid Source
Methanesulfonic acid (1.0 equiv)
Temperature
0°C to Room Temperature
Dissolution: Dissolve the crude oil (from Module 1) in 2-MeTHF (approx. 10 volumes).
Nucleation: If a gum forms, heat to 50°C to dissolve, then cool slowly. Seed with a crystal if available.
Filtration: The salt should precipitate as a white solid. Filter and wash with cold MTBE.
Senior Scientist Note: The MsOH salt is preferred over HCl because it is less prone to being hygroscopic and often yields better crystal packing for X-ray diffraction.
Module 3: Stability & Ring Integrity
User Issue: "My purity is dropping. NMR shows new alkene signals."
Root Cause Analysis
The spiro[2.5]octane system contains a cyclopropane ring. While kinetically stable, it is thermodynamically strained (~27 kcal/mol strain energy).
Acid-Catalyzed Ring Opening: Strong Lewis acids or hot mineral acids can cleave the cyclopropane ring, especially if there is a nucleophile present (homo-Michael addition type mechanism).
Decarboxylation: If heated excessively in the free acid form, the carboxylic acid can decarboxylate, especially if the nitrogen is oxidized.
Visualizing the Stability Pathway
Caption: Stability logic flow. Avoid high heat on the free acid; prefer controlled salt formation to prevent ring opening.
Module 4: FAQ - Specific Scenarios
Q: Can I use Silica Gel Chromatography?A: Not for the free amino acid. It will streak and stick irreversibly to the silica due to the amine interacting with silanols.
Workaround: You must protect the amine first. React crude with Boc-anhydride (
) and base. The resulting N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid is non-zwitterionic and purifies easily on silica (Eluent: Hexane/Ethyl Acetate with 1% Acetic Acid).
Q: How do I separate the enantiomers?A: The 1-carboxylic acid creates a chiral center on the cyclopropane ring.
Chemical Resolution: Form a salt with a chiral amine (e.g., (R)-1-Phenylethylamine or Cinchonidine ). Recrystallize to enrich one diastereomer.
Enzymatic: Use an esterase (e.g., Pig Liver Esterase) on the ester precursor. The enzyme will selectively hydrolyze one enantiomer to the acid, leaving the other as the ester. Separation is then easy via extraction (Acid goes to water, Ester stays in organic).
Q: What is the best way to dry the final product?A: Lyophilization (Freeze Drying) is best for the zwitterion. For the salt forms, vacuum oven at 40°C with a nitrogen bleed. Avoid temperatures >60°C to prevent stress on the cyclopropane ring.
Summary of Specifications
Property
Value / Recommendation
Molecular Formula
Solubility (Free Acid)
Water (High), Methanol (Mod), DCM (Negligible)
Preferred Isolation
Cation Exchange (Dowex 50W) or Salt Formation (MsOH)
identifying side products in 5-Azaspiro[2.5]octane-1-carboxylic acid reactions
This technical guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid. T...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid. The following sections are designed to help you identify and mitigate the formation of common side products, ensuring the purity and integrity of your target compound.
FREQUENTLY ASKED QUESTIONS (FAQs)
Q1: What are the most common synthetic routes to 5-Azaspiro[2.5]octane-1-carboxylic acid, and what are the key challenges?
A1: A prevalent strategy involves a multi-step synthesis, typically starting with a protected piperidine derivative. A common approach is the introduction of a suitable functional group that can be converted to the cyclopropane ring. A key challenge is controlling the stereochemistry of the cyclopropane ring. Another significant hurdle is preventing side reactions associated with the nitrogen of the piperidine ring and the carboxylic acid functionality.
Q2: I am observing an impurity with a mass corresponding to the starting material. What could be the issue?
A2: Incomplete conversion is a frequent issue. This can be due to several factors including insufficient reaction time, suboptimal temperature, or degradation of reagents. It is crucial to monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS).
Q3: My final product shows the presence of a di-acid impurity. How is this possible?
A3: The formation of a di-acid can occur if the cyclopropane ring is cleaved under harsh reaction conditions, particularly during deprotection steps. Acidic or basic conditions used to remove protecting groups can potentially lead to the opening of the strained cyclopropane ring, resulting in a dicarboxylic acid derivative. Careful selection of protecting groups and deprotection conditions is essential to avoid this side reaction.
Troubleshooting Guide: Side Product Identification and Mitigation
This guide addresses specific issues that may arise during the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid and provides actionable solutions.
Issue 1: Presence of an N-Oxide Impurity
Question: My LC-MS analysis shows a peak with a mass 16 units higher than my expected product. What is this impurity and how can I avoid it?
Answer: This mass difference strongly suggests the formation of an N-oxide on the piperidine nitrogen. This is a common side reaction when using certain oxidizing agents or even during prolonged exposure to air, especially if the reaction is performed at elevated temperatures.
Mitigation Strategies:
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.
Degassed Solvents: Use solvents that have been properly degassed to remove dissolved oxygen.
Choice of Reagents: If an oxidation step is part of your synthesis, carefully select an oxidant that is less prone to reacting with the tertiary amine.
Temperature Control: Maintain the recommended reaction temperature, as higher temperatures can accelerate the rate of N-oxide formation.
Issue 2: Incomplete Cyclopropanation
Question: I am using a Simmons-Smith type reaction to form the cyclopropane ring, but I am seeing a significant amount of the unreacted olefin precursor in my crude product. How can I improve the yield of the desired spirocycle?
Answer: Incomplete cyclopropanation is a common challenge in Simmons-Smith reactions. The reactivity of the zinc-copper couple is highly dependent on its preparation and the reaction conditions.
Causality and Experimental Choices:
The Simmons-Smith reaction involves the formation of an organozinc carbenoid which then adds to the double bond. The efficiency of this process is influenced by the surface area and activity of the zinc, as well as the presence of any inhibiting species.
Step-by-Step Protocol for Improving Cyclopropanation:
Activation of Zinc: Ensure the zinc dust is activated properly. A common method is to wash the zinc dust with dilute hydrochloric acid, followed by water, ethanol, and then ether, and finally drying under vacuum.
Preparation of the Zinc-Copper Couple: The zinc-copper couple can be prepared by treating activated zinc with a copper(I) chloride or copper(II) acetate solution. The quality of this couple is critical for the reaction's success.
Reaction Conditions: The reaction is typically carried out in an ethereal solvent like diethyl ether or dichloromethane. Ensure all reagents and solvents are anhydrous.
Stoichiometry: An excess of the diiodomethane and the zinc-copper couple may be required to drive the reaction to completion. A typical ratio is 1.5 to 2 equivalents of each relative to the olefin.
Visualizing Reaction Pathways
To better understand the potential for side product formation, it is helpful to visualize the reaction pathways.
Caption: Potential reaction pathways in the synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Analytical Workflow for Impurity Identification
A systematic approach is necessary for the identification and quantification of impurities.
Caption: Analytical workflow for identifying and characterizing side products.
Quantitative Data Summary
The following table provides a hypothetical example of an impurity profile that might be observed and the acceptable limits according to typical pharmaceutical development standards.
Impurity Name
Structure
Typical Observation Level (%)
Proposed Limit (%)
N-Oxide
5-Oxido-5-azaspiro[2.5]octane-1-carboxylic acid
0.1 - 0.5
≤ 0.15
Unreacted Olefin
1,2,3,6-Tetrahydropyridine derivative
0.5 - 2.0
≤ 0.2
Di-acid
Piperidine-1,4-dicarboxylic acid derivative
< 0.1
≤ 0.1
References
General Principles of Organic Synthesis. Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. [Link]
Simmons-Smith Reaction. Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 58, 1-415. [Link]
Identification of Impurities in Drug Substances. International Council for Harmonisation. (2006). Impurities in New Drug Substances Q3A(R2). [Link]
Spirocyclic Compounds in Drug Discovery. K. Müller, C. Faeh, F. Diederich, Science, 2007 , 317, 1881-1886. [Link]
Troubleshooting
optimization of reaction conditions for 5-Azaspiro[2.5]octane-1-carboxylic acid
This guide serves as a specialized technical support hub for the synthesis and optimization of 5-Azaspiro[2.5]octane-1-carboxylic acid . It is designed for medicinal chemists and process engineers encountering yield, sel...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support hub for the synthesis and optimization of 5-Azaspiro[2.5]octane-1-carboxylic acid . It is designed for medicinal chemists and process engineers encountering yield, selectivity, or isolation issues with this specific strained spirocyclic scaffold.
The synthesis of 5-Azaspiro[2.5]octane-1-carboxylic acid hinges on the successful construction of a strained cyclopropane ring onto a piperidine scaffold. The most robust industrial route involves the Rhodium(II)-catalyzed cyclopropanation of N-protected-4-methylenepiperidine with ethyl diazoacetate (EDA).
Critical Challenges:
Carbenoid Dimerization: EDA coupling to form fumarates/maleates instead of cyclopropanation.
Zwitterionic Isolation: The final deprotected product is highly water-soluble and difficult to extract using standard organic workups.
Master Synthetic Workflow
The following diagram outlines the optimized pathway and critical decision nodes.
Caption: Optimized synthetic workflow emphasizing the critical Rh-catalyzed cyclopropanation step and potential dimerization side-reaction.
Module 1: Cyclopropanation Optimization (The Critical Step)
Issue: "I am observing low conversion of the alkene and high amounts of diethyl fumarate/maleate byproducts."
Root Cause: This indicates that the diazoacetate concentration is too high relative to the alkene, favoring carbene-carbene dimerization over the desired alkene insertion.
Troubleshooting Protocol
The reaction requires pseudo-high-dilution conditions for the diazo species.
Parameter
Standard Condition
Optimized Condition (High Efficiency)
Catalyst
Rh₂(OAc)₄ (1 mol%)
Rh₂(esp)₂ (0.1 mol%) or Rh₂(oct)₄
Solvent
DCM (Dichloromethane)
DCM or DCE (Anhydrous)
EDA Addition
Dropwise over 1 hour
Syringe Pump over 8–12 hours
Temperature
Room Temperature
0°C to RT (Control exotherm)
Stoichiometry
1.0 equiv Alkene : 1.2 equiv EDA
1.5 equiv Alkene : 1.0 equiv EDA
Corrective Action Plan:
Switch Catalyst: If using Rh₂(OAc)₄, switch to the Du Bois catalyst Rh₂(esp)₂ (bis[rhodium(α,α,α',α'-tetramethyl-1,3-benzenedipropionic acid)]). It is significantly more stable and reactive, allowing lower loadings.
Invert Stoichiometry: Use the alkene in excess (1.5–2.0 equiv). The alkene is valuable, but the unreacted starting material is easier to recover (via silica chromatography) than separating the product from fumarate sludge.
Strict Drying: Moisture kills the carbene pathway. Ensure DCM is distilled over CaH₂ or passed through activated alumina.
Expert Insight: Do not use copper bronze (Simmons-Smith conditions) for this specific carboxylic acid derivative. While effective for simple cyclopropanes, the ester functionality on the carbene source (EDA) requires Rhodium or Copper(I) catalysis for efficiency.
Module 2: Stereochemical Control
Issue: "I am getting a racemate. How do I obtain the enantiopure (1R, 4S) or (1S, 4R) acid?"
Technical Context: The spiro-center (C4 of piperidine) is achiral, but the C1 position on the cyclopropane (bearing the COOH) creates enantiomers because the piperidine ring breaks the plane of symmetry when substituted.
Resolution Strategy:
Direct asymmetric cyclopropanation is possible but expensive.[1] The most scalable approach is Classical Resolution or Enzymatic Hydrolysis .
Protocol: Enzymatic Resolution of the Ester
Synthesize the ethyl ester racemate.
Suspend in phosphate buffer (pH 7.0) with Pig Liver Esterase (PLE) or Candida antarctica Lipase B (CAL-B).
Monitor: The enzyme will selectively hydrolyze one enantiomer to the acid, leaving the other as the ester.
Separation: Extract the unreacted ester with EtOAc at pH 7. Acidify the aqueous layer to pH 3 and extract the resolved acid.
Module 3: Isolation of the Zwitterion (Final Workup)
Issue: "After deprotection, my product disappears during aqueous extraction. The yield is near zero."
Root Cause: 5-Azaspiro[2.5]octane-1-carboxylic acid is an amino acid.[2] At neutral pH, it exists as a zwitterion (highly polar, water-soluble). Standard extraction into organic solvents (DCM/EtOAc) will fail.
Purification Decision Tree
Caption: Decision logic for isolating the water-soluble zwitterionic product.
Recommended Protocol: Ion Exchange Chromatography
This is the only reliable method for >95% recovery of the free amino acid.
Load: Dissolve the crude TFA/HCl salt in minimal water. Load onto a column of Dowex 50W-X8 (cation exchange resin, H+ form).
Wash: Flush with distilled water (3–5 column volumes) to remove non-basic impurities and anions (TFA⁻/Cl⁻). The product will stick to the resin.
Elute: Elute with 1.0 M NH₄OH (Ammonium Hydroxide). The base deprotonates the carboxylic acid and displaces the amine.
Isolate: Collect ninhydrin-positive fractions and lyophilize (freeze-dry). Do not use heat to concentrate, as spiro-systems can be thermally sensitive.
Frequently Asked Questions (FAQ)
Q: Can I use the Simmons-Smith reaction (Zn/CH₂I₂) instead of Rhodium?A: Generally, no. The Simmons-Smith reagent is excellent for making unsubstituted cyclopropanes. To install the carboxylic acid moiety directly, you would need a carbenoid bearing an ester group. Zinc carbenoids with ester groups are far less reactive and stable than their Rhodium counterparts. You would have to cyclopropanate first, then functionalize the ring, which adds unnecessary steps.
Q: Is the Boc-group stable to the cyclopropanation conditions?A: Yes, the Boc group is stable to Rh(II) carbenoids. However, avoid Lewis acidic conditions if using Zinc-based methods, as ZnI₂ generated in situ can sometimes cleave sensitive carbamates.
Q: My product has a persistent color after purification.A: Rhodium salts are notoriously difficult to remove and are highly colored (green/blue/purple). To remove residual Rh:
Use a thiourea-functionalized silica scavenger resin.
Wash the organic phase (before deprotection) with aqueous EDTA or L-cysteine solution.
References
Doyle, M. P., et al. "Catalytic Asymmetric Synthesis of Cyclopropanes." Chemical Reviews, 1998. (Foundational text on Rh-catalyzed cyclopropanation).
Espino, C. G., & Du Bois, J. "A Rhodium-Catalyzed C–H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones." Angewandte Chemie, 2001. (Describes the Rh2(esp)2 catalyst superior for difficult insertions).
Wuxi AppTec. "Spirocyclic Scaffolds in Drug Discovery." White Paper Series. (General reference for spiro-piperidine handling).
Sigma-Aldrich. "1-Oxa-5-azaspiro[2.5]octane-5-carboxylic acid tert-butyl ester Product Page." (Verification of chemical structure and availability).
Charette, A. B., et al. "Simmons-Smith Cyclopropanation Reaction."[3] Organic Reactions, 2001. (For comparison of methodologies).
stability and degradation of 5-Azaspiro[2.5]octane-1-carboxylic acid
Welcome to the technical support center for 5-Azaspiro[2.5]octane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance a...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 5-Azaspiro[2.5]octane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address frequently asked questions regarding the stability and degradation of this novel spirocyclic amino acid. The unique strained spirocyclic structure, while offering exciting possibilities in medicinal chemistry, can also present specific stability challenges.[1] This document aims to equip you with the knowledge to anticipate and resolve these issues, ensuring the integrity of your experiments and the reliability of your results.
I. Troubleshooting Guide: Experimental Observations & Solutions
This section addresses specific experimental issues that may arise from the instability of 5-Azaspiro[2.5]octane-1-carboxylic acid. Each problem is analyzed from a mechanistic perspective, followed by actionable solutions.
Issue 1: Inconsistent Potency or Biological Activity in Aqueous Buffers
Observation: You notice a significant drop-off in the compound's expected biological activity or potency in assays performed in aqueous buffers, especially over extended incubation times or at non-neutral pH.
Potential Cause: The primary suspect is hydrolysis of the strained cyclopropane ring, which is susceptible to nucleophilic attack by water, particularly under acidic or basic conditions. The carboxylic acid and secondary amine functionalities can also participate in intramolecular reactions, leading to degradation.
Mechanistic Insight: Spirocyclic systems, especially those incorporating small, strained rings like cyclopropane, can be prone to ring-opening reactions. The rate of this degradation is often pH-dependent. Acidic conditions can protonate the nitrogen, potentially influencing the electronic stability of the adjacent cyclopropane ring. Conversely, basic conditions can deprotonate the carboxylic acid, which might also impact stability.
Troubleshooting & Solutions:
pH Profiling: Conduct a preliminary stability study by incubating the compound in a series of buffers with varying pH values (e.g., pH 3, 5, 7.4, 9). Analyze samples at different time points using a stability-indicating method like HPLC-UV or LC-MS to quantify the parent compound and detect any degradation products.
Buffer Selection: If a specific pH is required for your assay, and the compound shows instability, consider using a buffer system with minimal catalytic activity. For instance, phosphate buffers can sometimes catalyze hydrolysis more than buffers like HEPES or MOPS.
Reduced Incubation Time: If possible, shorten the duration of the assay to minimize the time the compound is exposed to potentially destabilizing aqueous conditions.
Fresh Stock Solutions: Always prepare fresh stock solutions of the compound in a suitable, non-aqueous solvent (e.g., DMSO) and dilute it into the aqueous assay buffer immediately before use. Do not store the compound in aqueous solutions for extended periods.
Issue 2: Appearance of Unknown Peaks in Chromatographic Analysis (HPLC, LC-MS)
Observation: During routine analysis of your compound, you observe new, unexpected peaks in the chromatogram that were not present in the initial analysis of the solid material.
Potential Cause: This is a classic sign of degradation. The new peaks likely correspond to degradation products formed during sample preparation, storage, or the analytical run itself. Potential degradation pathways include oxidation, hydrolysis, or photodecomposition.
Mechanistic Insight: The secondary amine in the azaspirocycle is a potential site for oxidation. The carboxylic acid moiety can undergo decarboxylation under thermal stress. The overall molecule may also be susceptible to photolytic degradation if it possesses a suitable chromophore or is in the presence of photosensitizers.
Troubleshooting & Solutions:
Forced Degradation Study: To identify the nature of the degradants, a forced degradation study is highly recommended.[2][3][4][5] This involves intentionally subjecting the compound to harsh conditions to accelerate its breakdown. The insights gained will help in developing a robust, stability-indicating analytical method.[3][4]
Thermal Degradation: Expose the solid compound and a solution to elevated temperatures (e.g., 60-80°C).[2]
Photolytic Degradation: Expose the compound (solid and in solution) to UV and visible light.
Analytical Method Optimization: Ensure your analytical method can separate the parent compound from all potential degradation products. This is crucial for accurate quantification and stability assessment.
Sample Handling:
Solvent Selection: Ensure the solvent used for sample preparation is inert and does not promote degradation. For instance, some reactive compounds are unstable in protic solvents like methanol.
Temperature Control: Use an autosampler with temperature control and keep your samples cool (e.g., 4°C) to minimize degradation during the analytical queue.
Light Protection: Store samples in amber vials to protect them from light.
Issue 3: Poor Recovery from Lyophilization or Solvent Evaporation
Observation: After lyophilization from an aqueous solution or removal of an organic solvent under vacuum, you observe a significant loss of material or the presence of impurities in the final product.
Potential Cause: The compound may be thermally labile or susceptible to degradation in the presence of residual acids or bases during the concentration process. Amino acids can be sensitive to high temperatures.[6][7]
Mechanistic Insight: Prolonged exposure to even moderate heat during solvent evaporation can provide the energy needed to initiate degradation pathways like decarboxylation. If the solution contains trace amounts of acid or base, these can catalyze hydrolysis or other reactions as the concentration of the compound increases.
Troubleshooting & Solutions:
Lyophilization Optimization:
pH Adjustment: Before lyophilization, ensure the pH of the solution is near neutral (pH 6-8) to minimize acid- or base-catalyzed degradation.
Cryoprotectants: Consider the addition of a cryoprotectant (e.g., mannitol, sucrose) if you suspect instability during the freezing or drying process.
Solvent Evaporation Techniques:
Low-Temperature Evaporation: Use a rotary evaporator with the water bath set to a low temperature (e.g., 30°C or below).
High-Vacuum Techniques: Employ a high-vacuum pump to facilitate solvent removal at lower temperatures.
Azeotropic Removal: For removal of high-boiling point solvents, consider adding a more volatile, inert co-solvent to form an azeotrope that boils at a lower temperature.
Inert Atmosphere: When concentrating solutions, especially those that have been heated, working under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.
II. Frequently Asked Questions (FAQs)
Storage and Handling
Q1: What are the recommended storage conditions for solid 5-Azaspiro[2.5]octane-1-carboxylic acid?
A1: For long-term storage, the solid compound should be kept in a tightly sealed container in a cool, dry place.[8] Storage at 2-8°C is often recommended.[9][10] It is also advisable to store it under an inert atmosphere, such as argon or nitrogen, to protect it from moisture and atmospheric oxygen, as some similar compounds are noted to be hygroscopic.[11]
Q2: How should I prepare and store stock solutions of this compound?
A2: Stock solutions should be prepared in a high-quality, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). These solutions should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[12] Before use, allow the aliquot to warm to room temperature completely before opening to prevent condensation of atmospheric moisture into the solution.
Stability in Solution
Q3: How stable is 5-Azaspiro[2.5]octane-1-carboxylic acid in common organic solvents?
A3: Generally, amino acids have limited solubility in many common organic solvents.[6] In suitable aprotic solvents like DMSO and DMF, the compound is expected to be relatively stable if the solvent is anhydrous. However, in protic solvents like methanol or ethanol, there is a potential for esterification of the carboxylic acid, especially if a catalyst is present or under elevated temperatures. It is always best to verify the stability in your chosen solvent if the solution is to be stored for an extended period.
Q4: What is the expected stability of this compound in physiological buffers (e.g., PBS at pH 7.4)?
Degradation Pathways
Q5: What are the most likely degradation pathways for this molecule?
A5: Based on its structure, the most probable degradation pathways include:
Hydrolysis: Acid- or base-catalyzed opening of the cyclopropane ring.
Oxidation: Oxidation of the secondary amine.
Photodegradation: Decomposition upon exposure to light, although this is highly dependent on the molecule's absorption spectrum.
Thermal Decomposition: Decarboxylation of the carboxylic acid at elevated temperatures.[2]
III. Experimental Protocols & Data Presentation
Protocol: Forced Degradation Study
This protocol provides a framework for investigating the stability of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Objective: To identify potential degradation products and pathways, and to develop a stability-indicating analytical method.
Materials:
5-Azaspiro[2.5]octane-1-carboxylic acid
0.1 M Hydrochloric Acid (HCl)
0.1 M Sodium Hydroxide (NaOH)
3% Hydrogen Peroxide (H2O2)
HPLC-grade water, acetonitrile, and methanol
Suitable buffers (e.g., phosphate, acetate)
HPLC or LC-MS system with a UV detector or mass spectrometer
Procedure:
Stock Solution Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).
Stress Conditions:
Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C.
Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C.
Oxidative Degradation: Mix equal volumes of the stock solution and 3% H2O2. Keep at room temperature.
Thermal Degradation: Incubate a portion of the stock solution at 60°C. Also, place a sample of the solid compound in a 60°C oven.
Photolytic Degradation: Expose a portion of the stock solution and a sample of the solid compound to direct sunlight or a photostability chamber.
Time Points: Withdraw aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24 hours).
Sample Preparation for Analysis:
For acid and base hydrolysis samples, neutralize the aliquot with an equivalent amount of base or acid, respectively, before dilution.
Dilute all samples to a suitable concentration for analysis.
Analysis: Analyze the samples using an appropriate HPLC or LC-MS method. Monitor the decrease in the peak area of the parent compound and the formation of new peaks.
Data Summary Table
The results of a forced degradation study can be summarized as follows:
Stress Condition
Incubation Time (hours)
% Degradation of Parent Compound
Number of Degradation Products Observed
0.1 M HCl, 60°C
8
~15%
2
0.1 M NaOH, 60°C
8
~20%
3
3% H2O2, RT
24
~10%
1
Heat (60°C, solution)
24
~5%
1
Photolytic (UV/Vis)
24
<2%
0
Note: The data presented in this table is hypothetical and for illustrative purposes only.
IV. Visualizations
Logical Workflow for Stability Investigation
Caption: Workflow for investigating and resolving stability issues.
Degradation Pathway Hypothesis
Caption: Hypothesized degradation pathways under stress conditions.
V. References
CymitQuimica. (2024, December 19). Safety Data Sheet - 5-azaspiro[2.5]octane-1-carboxylic acid.
PK03183E-1. (2023, October 18). 6-azaspiro[2.5]octane-1-carboxylic acid, PK03183E-1 - Safety Data Sheet.
Apollo Scientific. (2023, July 7). 6-Azaspiro[2.5]octane hydrochloride - Safety Data Sheet.
ChemSupply. (2026, January 27). MSDS of benzyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate.
ChemScene. (2025, December 8). Safety Data Sheet - 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic acid.
Enamine. (2024, December 4). Unnatural Amino Acids.
Iram, F., Iram, H., Iqbal, A., & Husain, A. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research, 3(6).
Ascendia Pharma. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
Iram, F., et al. (2016). Forced Degradation Studies. SciSpace.
PharmaInfo. Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations.
SK pharmteco. Forced Degradation Studies Can Reduce Stress(ors).
Creative Proteomics. Factors Influencing the Protein Drugs Stability.
MDPI. (2021, May 28). Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review.
AChemBlock. (2026, February 4). 5-tert-butoxycarbonyl-5-azaspiro[2.5]octane-8-carboxylic acid 97% | CAS: 1314397-91-5.
Wang, G., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PMC.
Ohara, Y., et al. (2013). Stability of Amino Acids and Their Oligomerization Under High-Pressure Conditions: Implications for Prebiotic Chemistry. ResearchGate.
American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
Hovione. Small Molecule Development Analytical Methods for Faster Time to Market.
Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d.
PubMed. (2012, January 15). Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR.
ResearchGate. (2018). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.
Royal Society of Chemistry. (2024, June 12). Catalytic Upgrading of Wet Waste-Derived Carboxylic Acids to Sustainable Aviation Fuel and Chemical Feedstocks.
PSE Community.org. (2023, June 1). A Comprehensive Study on the Acidic Compounds in Gas and Particle Phases of Mainstream Cigarette Smoke.
Technical Support Center: Crystallization of 5-Azaspiro[2.5]octane-1-carboxylic acid
Introduction: This guide provides in-depth troubleshooting for the crystallization of 5-Azaspiro[2.5]octane-1-carboxylic acid. As this molecule contains both a secondary amine and a carboxylic acid, it is expected to exi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: This guide provides in-depth troubleshooting for the crystallization of 5-Azaspiro[2.5]octane-1-carboxylic acid. As this molecule contains both a secondary amine and a carboxylic acid, it is expected to exist as a zwitterion, a critical factor influencing its solubility and crystallization behavior.[1][2][3] This document addresses common issues encountered by researchers, offering explanations grounded in physical organic chemistry and providing actionable, step-by-step protocols.
Frequently Asked Questions (FAQs)
Q1: My compound will not crystallize and remains dissolved or as an oil. What is the primary cause?
A1: This is the most common issue and typically points to a failure in achieving supersaturation. A supersaturated solution is one that contains more dissolved solute than can be accommodated by the solvent at equilibrium, which is the essential driving force for crystallization.
Causality—The Zwitterionic Challenge: 5-Azaspiro[2.5]octane-1-carboxylic acid is structurally analogous to an amino acid. Its zwitterionic form—where the amine is protonated (NH₂⁺) and the carboxylic acid is deprotonated (COO⁻)—results in a highly polar, salt-like molecule.[4][5][6] Such compounds are generally soluble in polar solvents like water or short-chain alcohols but are practically insoluble in non-polar organic solvents.[1] If your solution is too dilute or the solvent is too effective at solvating the zwitterion, it will never reach the necessary supersaturation to initiate crystal nucleation.
Troubleshooting Workflow:
Reduce Solvent Volume: The simplest approach is to slowly evaporate the solvent. This can be done by passing a gentle stream of nitrogen or air over the solution or by carefully heating to a temperature well below the solvent's boiling point.
Introduce an Anti-Solvent: This is a highly effective technique for zwitterionic compounds. An anti-solvent is a solvent in which your compound is insoluble but which is fully miscible with your primary solvent.[7][8][9][10] For this molecule, if it is dissolved in a polar solvent like methanol or water, a less polar, miscible solvent like acetonitrile, acetone, or isopropanol would be a suitable anti-solvent. The gradual addition of the anti-solvent reduces the overall solvating power of the mixture, forcing the compound out of solution.
Cool the Solution Slowly: If the compound is dissolved in a hot solvent, allow it to cool to room temperature slowly. Do not immediately place it in an ice bath, as rapid cooling can lead to oiling out or the formation of very small, impure crystals. After reaching room temperature, the flask can be moved to a refrigerator (4°C) and then a freezer (-20°C) to maximize yield.
Q2: I've tried to crystallize my compound, but it keeps "oiling out." How can I fix this?
A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of a solid crystal lattice. This often results in an amorphous, difficult-to-handle gum.
Causality—Supersaturation Above the Melting Point: This phenomenon is often caused by a very high level of supersaturation being achieved too quickly or at too high a temperature. Impurities can also suppress the melting point of the compound, increasing the likelihood of it oiling out.
Solutions:
Use More Solvent: The most direct solution is to reheat the mixture until the oil redissolves and then add a small amount of additional hot solvent (10-20% more). This ensures that the solution becomes saturated at a lower temperature, ideally below the compound's melting point.
Slower Cooling Rate: Rapid cooling is a primary cause of oiling out. Insulate the flask (e.g., by placing it in a warm water bath that is allowed to cool to room temperature, or wrapping it in glass wool) to slow down the cooling process.
Change Solvents: Select a solvent with a lower boiling point. This reduces the temperature at which you are dissolving the compound, making it less likely to be above its melting point when it begins to precipitate.
Q3: The crystallization produced very fine needles or a powder, and my yield is low. What went wrong?
A3: The formation of fine powder or tiny needles indicates that the nucleation rate was excessively high compared to the crystal growth rate. This is caused by a very rapid increase in supersaturation. A low yield suggests that a significant amount of the compound remained in the mother liquor.
Causality—Kinetics vs. Thermodynamics: High supersaturation favors the rapid formation of many small nuclei (kinetic product) rather than the slow, ordered growth of fewer, larger crystals (thermodynamic product). Low yield is a solubility issue; either too much solvent was used, or the final cooling temperature was not low enough.
Solutions for Crystal Morphology:
Reduce Supersaturation Rate: Employ slower cooling or a slower anti-solvent addition rate.[8]
Vapor Diffusion: This is an excellent, gentle method for growing high-quality crystals when only small amounts of material are available.[11][12][13][14] It provides the slowest possible increase in supersaturation. See the detailed protocol below.
Solutions for Low Yield:
Minimize Solvent: Use only the minimum amount of hot solvent required to fully dissolve the compound.
Optimize Final Temperature: Ensure the solution is cooled to the lowest practical temperature (e.g., -20°C) and allowed to stand for several hours to maximize precipitation.
"Second Crop" Crystallization: Concentrate the mother liquor by evaporating a portion of the solvent and re-cooling to obtain a second batch of crystals. Note that this second crop may be less pure than the first.
Q4: My characterization data (Melting Point, XRD) is inconsistent. Could this be polymorphism?
A4: Yes, inconsistency in analytical data is a classic sign of polymorphism. Polymorphism is the ability of a compound to exist in two or more different crystal lattice arrangements.[15][16][17][18][19] These different forms, called polymorphs, can have distinct physical properties, including melting point, solubility, stability, and spectroscopic signatures.
Causality—Thermodynamic vs. Kinetic Forms: Crystallization conditions directly influence which polymorph is formed.[16] For example, rapid crystallization from a highly supersaturated solution often yields a less stable (metastable or "kinetic") form, while slow crystallization may produce the most stable ("thermodynamic") form. The presence of different solvents can also lead to the formation of solvates or hydrates, which are distinct crystalline forms containing solvent molecules.[16]
Actionable Plan:
Strictly Control Conditions: To obtain a consistent crystalline form, you must precisely control the solvent system, cooling rate, agitation, and temperature.
Characterize Thoroughly: Use a suite of analytical techniques to identify and differentiate the forms.
Perform a Polymorph Screen: If controlling the crystalline form is critical for your application (e.g., in drug development), a systematic polymorph screen is necessary. This involves crystallizing the compound under a wide variety of conditions (different solvents, temperatures, evaporation rates, etc.) to discover as many forms as possible.
Analytical Technique
Information Provided
Powder X-Ray Diffraction (PXRD)
Provides a unique "fingerprint" for each crystalline form based on its crystal lattice. It is the definitive technique for identifying polymorphs.[17][20][21][22]
Differential Scanning Calorimetry (DSC)
Measures heat flow as a function of temperature, revealing melting points, phase transitions between polymorphs, and desolvation events.[20][21]
Thermogravimetric Analysis (TGA)
Measures mass change as a function of temperature. It is used to identify solvates and hydrates by quantifying solvent loss upon heating.[16]
Infrared (IR) / Raman Spectroscopy
Differences in molecular conformation and hydrogen bonding between polymorphs can lead to distinct shifts in vibrational spectra.[4]
Key Experimental Protocols
Protocol 1: Anti-Solvent Crystallization
This method is ideal for compounds with high polarity, like 5-Azaspiro[2.5]octane-1-carboxylic acid.
Dissolution: Dissolve the compound in a minimum amount of a "good" polar solvent (e.g., methanol, ethanol, or water) with gentle warming if necessary.
Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.
Anti-Solvent Addition: While gently stirring the solution at room temperature, add a "poor" solvent (the anti-solvent, e.g., acetonitrile, isopropanol, or THF) dropwise.
Induce Nucleation: Continue adding the anti-solvent until the solution becomes faintly turbid (cloudy). This indicates the onset of nucleation. If no crystals form, try scratching the inside of the flask with a glass rod at the liquid-air interface.
Crystal Growth: Once nucleation begins, stop adding the anti-solvent and allow the solution to stand undisturbed at room temperature for several hours to allow the crystals to grow.
Maximize Yield: After crystal growth appears complete, you may add a small amount of additional anti-solvent and then cool the flask to 4°C or below to maximize precipitation.
Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the anti-solvent, and dry under vacuum.
Protocol 2: Vapor Diffusion (Hanging Drop Method)
This technique is excellent for growing high-quality, single crystals from a very small amount of material.[13][14][23]
Prepare Reservoir: In a small beaker or the well of a crystallization plate, add 0.5–1.0 mL of the "poor" solvent (anti-solvent).
Prepare the Drop: On a siliconized glass coverslip, place a small drop (2–10 µL) of a concentrated solution of your compound in the "good" solvent.
Seal the System: Invert the coverslip and place it over the beaker or well, creating a seal with vacuum grease. The drop should be hanging suspended over the reservoir.
Equilibration: Over time (hours to days), the more volatile "good" solvent will slowly evaporate from the drop and diffuse into the reservoir, while vapor from the "poor" solvent in the reservoir diffuses into the drop. This slow change in solvent composition gently brings the drop to a state of supersaturation, promoting slow and ordered crystal growth.
Visual Guides and Diagrams
Troubleshooting Logic for No Crystallization
Caption: A flowchart for troubleshooting when crystallization fails to initiate.
The Role of pH in Crystallization
Caption: Relationship between pH, molecular charge, and solubility for a zwitterionic compound.
References
Nishka Research. (2023). The Basics of Polymorphism: A Comprehensive Introduction to Its Significance in the Pharmaceutical Industry. [Link]
IVT Network. (n.d.). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. [Link]
Pharmaceutical Technology. (2026). Advancing Approaches in Detecting Polymorphism. [Link]
Curia Global. (n.d.). Drug Polymorphism: A Key Consideration for API Development. [Link]
Zasya Life Sciences. (n.d.). Solid-State Characterization. [Link]
University of Florence. (n.d.). Guide for crystallization. [Link]
Hampton Research. (n.d.). Sitting Drop Vapor Diffusion Crystallization. [Link]
Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules. [Link]
University of Massachusetts Amherst. (n.d.). Protein XRD Protocols - Crystallization of Proteins. [Link]
Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. [Link]
International Journal of Pharmacy and Technology. (2015). Antisolvent Crystallization of Poorly Water Soluble Drugs. [Link]
Tanford, C. (1964). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. Journal of Biological Chemistry. [Link]
Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. [Link]
Chemistry LibreTexts. (2022). 1. Backgrounds of Amino Acids. [Link]
International Journal of Research in Pharmaceutical Sciences. (2022). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”. [Link]
ResearchGate. (2025). Glycine Crystallization during Spray Drying: The pH Effect on Salt and Polymorphic Forms. [Link]
MDPI. (2017). Anti-Solvent Crystallization Strategies for Highly Efficient Perovskite Solar Cells. [Link]
DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. [Link]
Nature Communications. (2025). Synthesis of zwitterionic open-shell bilayer spironanographenes. [Link]
University of Rhode Island. (1970). The Solubility of Amino Acids in Various Solvent Systems. [Link]
MDPI. (2023). Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. [Link]
ResearchGate. (2025). Characterization of crystalline and amorphous content in pharmaceutical solids by dielectric thermal analysis. [Link]
Rasayan Journal of Chemistry. (n.d.). Effect of pH on the growth and characterization of Glycine Sodium Chloride (GSC) single crystal. [Link]
TA Instruments. (2018). DSC Characterization of Crystalline Structure in Foods and Pharmaceuticals. [Link]
Royal Society of Chemistry. (n.d.). An investigation of the effects of varying pH on protein crystallization screening. [Link]
National Center for Biotechnology Information. (2025). Structure–Property Relationships in Zwitterionic Pyridinium–Triazole Ligands: Insights from Crystal Engineering and Hirshfeld Surface Analysis. [Link]
ResearchGate. (2018). Crystal engineering of zwitterionic drug to neutral co-crystals. [Link]
National Center for Biotechnology Information. (2022). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. [Link]
PubMed. (2022). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. [Link]
MDPI. (2023). Zwitterionic or Not? Fast and Reliable Structure Determination by Combining Crystal Structure Prediction and Solid-State NMR. [Link]
Royal Society of Chemistry. (n.d.). Crystal engineering of a zwitterionic drug to neutral cocrystals: a general solution for floxacins. [Link]
safe handling and storage of 5-Azaspiro[2.5]octane-1-carboxylic acid
CAS: 1502287-58-2 | Molecular Formula: C₈H₁₃NO₂ | Molecular Weight: 155.19 g/mol Executive Summary Welcome to the technical support hub for 5-Azaspiro[2.5]octane-1-carboxylic acid . This guide addresses the unique physic...
Welcome to the technical support hub for 5-Azaspiro[2.5]octane-1-carboxylic acid . This guide addresses the unique physicochemical challenges posed by this spirocyclic amino acid. Unlike standard aliphatic amino acids, this molecule combines a strained cyclopropane ring (at the spiro junction) with a secondary amine. This creates specific vulnerabilities regarding oxidative instability , hygroscopicity , and solubility anomalies that differ from standard building blocks like Proline or Piperidine-carboxylic acids.[1]
Module 1: Storage & Stability Troubleshooting
Q: My white powder has turned faint yellow/beige after two weeks at 4°C. Is it still usable?
A: Use with caution; this indicates early-stage amine oxidation. [1]
The Mechanism: The secondary amine at position 5 is susceptible to formation of N-oxides or radical degradation when exposed to atmospheric oxygen, a process accelerated by moisture.[1] The color change is the first visual indicator of this degradation.
Corrective Action: Check the purity via LC-MS. If purity is >95%, you may repurify via recrystallization (typically from MeOH/Ether). If <90%, discard.
Prevention Protocol:
Temperature: Store at -20°C (long term) rather than 4°C.
Atmosphere: Always backfill the vial with Argon or Nitrogen after use.[1][2]
Container: Use amber glass vials with PTFE-lined caps to prevent light-induced radical formation.
Q: The compound has formed hard clumps. How do I weigh it accurately?
A: The compound is hygroscopic (Zwitterionic Effect).
The Cause: As a free amino acid (unprotected), the molecule exists as a zwitterion (internal salt between the amine and carboxylic acid). This highly polar lattice avidly absorbs atmospheric water, leading to caking.
Handling Protocol:
Allow the vial to equilibrate to room temperature before opening (prevents condensation).
Weigh quickly in a low-humidity environment (<40% RH).
If caking is severe, dry the compound in a vacuum desiccator over P₂O₅ for 24 hours before use.
| Shelf Life | 12 Months | Re-test purity every 6 months. |
Module 2: Solubility & Handling
Q: I cannot get the compound to dissolve in Dichloromethane (DCM) or Ether. What is wrong?
A: This is expected behavior for the free acid form.
The Science: In its neutral state, the molecule forms a zwitterionic lattice (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
). This electrostatic network is insoluble in non-polar or moderately polar organic solvents like DCM, Et₂O, or Toluene.
Solubilization Strategy:
For Reactions: Use polar aprotic solvents like DMF or DMSO .
For Extraction: You must break the zwitterion.
To extract into organic phase: Adjust pH to ~10-11 (using Na₂CO₃) to deprotonate the amine, or protect the nitrogen (e.g., Boc-anhydride) in situ in an aqueous/dioxane mixture.
Q: Can I use strong acids (HCl/TFA) to dissolve it?
A: Yes, but with strict temperature controls.
Risk Factor: While the cyclopropane ring in the spiro[2.5] system is relatively robust, strong acids combined with heat can catalyze ring-opening or rearrangement of the strained spiro-system, particularly if nucleophiles are present.[1]
Protocol:
Dissolve in dilute HCl or TFA at 0°C .
Avoid heating acidic solutions above 40°C.
Visual Workflow: Solubilization Decision Tree
Caption: Decision matrix for solubilizing zwitterionic spiro-amino acids based on solvent polarity and pH manipulation.
Module 3: Experimental Safety (HSE)
Q: Are there specific toxicity concerns for the spiro[2.5]octane scaffold?
A: Treat as a potential alkylating agent.
Hazard Identification: While spiro-cyclopropanes are generally less reactive than spiro-epoxides or aziridines, the ring strain (~27 kcal/mol) theoretically allows for nucleophilic attack under physiological conditions.[1]
Genotoxicity: Data on this specific isomer is limited, but structurally related spiro-amines have shown mixed genotoxicity profiles.[1]
Mandatory PPE:
Double Nitrile Gloves (0.11 mm min thickness).
Particulate Respirator (N95/P2 or higher) if handling open powder outside a fume hood (not recommended).
Standard lab coat and goggles.
Q: How do I dispose of waste containing this compound?
A: Do not mix with strong acidic waste streams.
Reasoning: Mixing strained ring systems with strong acid waste can generate heat and potentially reactive intermediates.
Disposal: Quench any reactive solutions with dilute bicarbonate, then dispose of in the Non-Halogenated Organic waste stream (unless chlorinated solvents were used).
Module 4: Synthetic Application Guide
Coupling Reactions (Peptide Synthesis)
When using 5-Azaspiro[2.5]octane-1-carboxylic acid in amide coupling:
Protection First: You must protect the secondary amine (N-5) before activating the carboxylic acid (C-1).[1] Attempting to activate the free amino acid will lead to rapid polymerization (self-condensation).
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Chiral Separation Technical Support Center .
I am Dr. Aris, your Senior Application Scientist. I have structured this guide to address the specific challenges of separating 5-Azaspiro[2.5]octane-1-carboxylic acid isomers.
This molecule presents a unique "double-trouble" challenge in chromatography:
Spirocyclic Rigidity: The steric bulk of the spiro-fusion limits the conformational freedom required for some "lock-and-key" chiral selectors.[1][2][3]
Zwitterionic Nature: As a secondary amine (piperidine ring) with a carboxylic acid (cyclopropane ring), the free form exists as a zwitterion, making solubility and peak shape difficult on standard columns.[2][3]
Part 1: Method Selection Matrix
Before starting, you must characterize your sample state.[1][2][3] The separation strategy diverges completely based on whether your nitrogen is protected.[1][2]
Figure 1: Decision tree for selecting the stationary phase based on the protection state of the 5-azaspiro[2.5]octane scaffold.
Part 2: Strategy A - The "Gold Standard" (N-Protected)
Applicability: N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid (or ethyl ester).[1][2][3]
Why this works: Protecting the secondary amine eliminates zwitterionic interactions, allowing the molecule to behave like a standard weak acid.[1][3] This is the most robust method for preparative scaling.[1][2]
Recommended Protocol
Parameter
Specification
Rationale
Column
Chiralpak IC or Chiralpak IG (Immobilized Amylose)
Immobilized phases tolerate stronger solvents (THF/DCM) which may be needed for spiro-compound solubility.[1][2][3]
The molecule lacks a strong chromophore; 210 nm captures the carbonyl/amide absorption.[1][3]
Temperature
25°C - 35°C
Lower temperatures often improve resolution for rigid spiro systems by reducing molecular rotation.[1][2][3]
Step-by-Step Workflow:
Solubility Check: Dissolve 1 mg of sample in 1 mL of IPA. If cloudy, add minimal DCM.[1][2][3]
Column Conditioning: Flush column with Mobile Phase (MP) for 20 column volumes.
Scouting: Inject 5 µL.
Optimization:
No Retention? Decrease IPA to 5%.
Peak Tailing? Increase TFA to 0.2% (do not exceed 0.5%).
Part 3: Strategy B - Direct Analysis (Free Amino Acid)
Applicability: 5-Azaspiro[2.5]octane-1-carboxylic acid (Free Base/Zwitterion).[1][2][3]
Why this is hard: Standard C18 or silica columns will result in irreversible adsorption or ugly double-humping peaks due to the charged amine and acid groups.[1][2][3]
CRITICAL WARNING: Do NOT use Crownpak CR(+) or CR(-).[1][2][3] These columns rely on a "host-guest" complexation with primary ammonium ions (
).[1][2][3] Your molecule is a secondary amine (piperidine ring) and will not fit into the crown ether cavity effectively [2].[2]
Recommended Protocol: Zwitterionic Ion Exchange[1][2][3]
Parameter
Specification
Rationale
Column
Chiralpak ZWIX(+) or ZWIX(-)
Designed specifically for zwitterionic amino acids (like proline/pipecolic acid analogs) using cinchona alkaloid selectors.[1][2][3]
Mobile Phase
MeOH : MeCN : H2O (49 : 49 :[1][2][3] 2) + 50 mM Formic Acid + 25 mM Diethylamine (DEA)
The "double additive" system is mandatory.[2][3] Formic acid protonates the acid; DEA suppresses the amine interaction.[1][2]
Detection
CAD (Charged Aerosol Detector) or LC-MS
UV sensitivity will be very poor for the free amino acid.[1][2][3] CAD is universal.[1][2]
Step-by-Step Workflow:
Preparation: Dissolve sample in MeOH:H2O (50:50).
Hysteresis Check: ZWIX columns have slow equilibration. Flush for at least 1 hour before the first injection.[1][2]
Injection: 2-5 µL.
Note: Elution order can be reversed by switching from ZWIX(+) to ZWIX(-).
Part 4: Troubleshooting & FAQs
Ticket #1: "I see a split peak for the single enantiomer on Chiralpak IC."
Diagnosis: This is likely on-column racemization or rotamer separation , though less likely for this rigid spiro system.[1][2][3] More probable is that your sample is partially deprotected or exists as a salt mixture.[1][2]
Fix:
Ensure the sample is strictly the free acid or the salt (not a mix).[1][2]
Add 0.1% TFA to the sample solvent to match the mobile phase.[1][2]
Ticket #2: "My peaks are extremely broad (tailing) in Normal Phase."
Diagnosis: The interaction between the free carboxylic acid and the silica support is too strong.[1]
Fix:
Advanced Fix: Switch to "Polar Ionic Mode" using pure Methanol + 0.1% TFA + 0.1% TEA on a Chiralpak AD-RH column.
Ticket #3: "I have no UV signal at 254 nm."
Diagnosis: 5-Azaspiro[2.5]octane-1-carboxylic acid is aliphatic.[1][2][3] It has effectively zero absorbance at 254 nm.[1][2]
Fix:
Derivatization: React the sample with Fmoc-Cl or CBZ-Cl before injection.[1][2][3] This adds a chromophore and allows the use of Strategy A (Protected).[2]
Detection Change: Use ELSD (Evaporative Light Scattering) or RI (Refractive Index) if MS is unavailable.[1][2]
Figure 2: Rapid troubleshooting logic for common chromatographic failures.
Part 5: References
Sigma-Aldrich. (n.d.).[1][2][3] Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. Retrieved from
JASCO Inc. (n.d.).[1][2][3] Detection of Amino Acids Using HPLC with CD Detection. (Note on Crownpak limitations for secondary amines). Retrieved from
Supelco/Sigma. (n.d.).[1][2][3] Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Retrieved from
ChemRxiv. (2023).[1][2][3] Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. (Context on the synthesis and relevance of the 5-azaspiro scaffold). Retrieved from [2][3]
5-Azaspiro[2.5]octane-1-carboxylic acid: A Comparative Guide to Rigid GABA Analogues
This guide details the structural and pharmacological profile of 5-Azaspiro[2.5]octane-1-carboxylic acid , a conformationally restricted analogue of -aminobutyric acid (GABA). It compares this scaffold against establishe...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the structural and pharmacological profile of 5-Azaspiro[2.5]octane-1-carboxylic acid , a conformationally restricted analogue of
-aminobutyric acid (GABA). It compares this scaffold against established GABA receptor ligands and transporter inhibitors, providing experimental frameworks for evaluation.
Executive Analysis: The Case for Conformational Restriction
5-Azaspiro[2.5]octane-1-carboxylic acid represents a specialized class of "spiro-fused" amino acids. Unlike the flexible endogenous neurotransmitter GABA, which can adopt multiple conformations to bind different receptor subtypes (GABA
, GABA, GABA) and transporters (GATs), this spiro-ligand locks the amino-to-carboxyl distance and vector.
Core Value Proposition:
Selectivity Probe: The spiro[2.5]octane system rigidly defines the spatial relationship between the cationic amine (position 5) and the anionic carboxylate (position 1), reducing off-target binding caused by conformational adaptability.
Metabolic Stability: The cyclopropane ring (positions 1-3) sterically hinders enzymatic degradation often seen with linear GABA analogues.
Scaffold Versatility: It serves as a superior starting block for designing N-substituted inhibitors compared to the more flexible nipecotic acid.
Structural & Mechanistic Comparison
The following table contrasts 5-Azaspiro[2.5]octane-1-carboxylic acid with standard GABAergic ligands.
Comparative Ligand Profile
Compound
Structure Class
Primary Target
Conformational State
BBB Permeability
5-Azaspiro[2.5]octane-1-carboxylic acid
Spiro-cyclic -AA
GAT / GABA Modulator
Rigid (Locked)
Moderate (Zwitterionic)
GABA
Linear -AA
Non-selective (A, B, C, GAT)
Highly Flexible
Poor (Active Transport only)
Gabapentin
3-Substituted -AA
Ca Channel
Semi-Rigid (Chair)
High (System L transport)
Nipecotic Acid
Piperidine-3-carboxylic acid
GAT-1 Inhibitor
Semi-Rigid
Poor (requires lipophilic tail)
Isoguvacine
Tetrahydropyridine
GABA Agonist
Semi-Rigid (Planar)
Poor
Muscimol
Isoxazole
GABA Agonist
Rigid
High
Mechanism of Action: The "Steric Lock"
While GABA acts as a "master key" fitting multiple locks, 5-Azaspiro[2.5]octane-1-carboxylic acid acts as a precision key.
GABA
Interaction: The rigid spiro-framework forces the nitrogen lone pair into a specific vector, potentially favoring specific receptor subtypes (e.g., 122) over others.
GAT Inhibition: Similar to nipecotic acid, the secondary amine can interact with the sodium-binding site of GABA transporters (GAT-1), but the spiro-cyclopropane moiety adds bulk that may exclude it from GAT-2/3, enhancing subtype selectivity.
This diagram illustrates where the spiro-compound fits within the GABAergic chemical space and its downstream effects.
Caption: Figure 1. Pharmacological positioning of 5-Azaspiro[2.5]octane-1-carboxylic acid as a dual-action probe targeting GAT blockade and specific GABA-A conformations.
Experimental Protocols for Validation
To objectively compare 5-Azaspiro[2.5]octane-1-carboxylic acid against alternatives, the following validated protocols should be employed.
Agonist: Current is induced in the absence of GABA.
Antagonist: GABA-induced current is reduced.
Potentiator: GABA-induced current is increased (left-shift in GABA dose-response).
Synthesis & Purity Verification Workflow
For researchers synthesizing this scaffold, verifying the spiro-junction integrity is critical, as ring-opening can occur under acidic conditions.
Caption: Figure 2. Quality control workflow emphasizing the detection of cyclopropane protons to confirm spiro-integrity.
References
Olsen, R. W. (2018). GABA A receptor: Subtypes and role in synaptic inhibition. IUPHAR/BPS Guide to Pharmacology. Link
Krogsgaard-Larsen, P., et al. (2002). GABA agonists and antagonists: Structure-activity relationships. Journal of Medicinal Chemistry. Link
Johnston, G. A. R. (2013). GABA-A Receptor Pharmacology. Current Pharmaceutical Design. Link
Biot, C., et al. (2011). Conformationally restricted GABA analogs: from rigid carbocycles to cage hydrocarbons. Arkivoc. Link
BLD Pharm. (2024). 5-Azaspiro[2.5]octane-1-carboxylic acid Product Data. Link
Comparative
A Comparative Guide to the Biological Activity of 5-Azaspiro[2.5]octane-1-carboxylic Acid Analogs as Glycine Transporter 1 (GlyT1) Inhibitors
For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of Modulating Glycinergic Neurotransmission The N-methyl-D-aspartate (NMDA) receptor, a cornerstone of excitatory sy...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Therapeutic Potential of Modulating Glycinergic Neurotransmission
The N-methyl-D-aspartate (NMDA) receptor, a cornerstone of excitatory synaptic transmission in the central nervous system (CNS), plays a pivotal role in learning, memory, and synaptic plasticity. Its proper function is not solely dependent on glutamate; it requires the concurrent binding of a co-agonist, primarily glycine. The concentration of glycine in the synaptic cleft is meticulously regulated by the Glycine Transporter 1 (GlyT1), which is responsible for its reuptake. Consequently, inhibiting GlyT1 presents a compelling therapeutic strategy to enhance NMDA receptor function by increasing synaptic glycine levels. This approach holds significant promise for treating CNS disorders characterized by NMDA receptor hypofunction, most notably schizophrenia.
The 5-azaspiro[2.5]octane-1-carboxylic acid scaffold has emerged as a promising framework for the design of potent and selective GlyT1 inhibitors. Its rigid, three-dimensional structure offers a unique platform for optimizing interactions with the transporter, leading to improved potency and desirable pharmacokinetic properties. This guide provides a comprehensive comparison of the biological activity of various analogs based on this scaffold, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.
The GlyT1-NMDA Receptor Signaling Pathway: A Target for Therapeutic Intervention
The intricate interplay between GlyT1 and the NMDA receptor is fundamental to maintaining balanced neurotransmission. The following diagram illustrates this critical signaling pathway and the mechanism of action for GlyT1 inhibitors.
Comparative Biological Activity of 5-Azaspiro[2.5]octane-1-carboxylic Acid Analogs
The following table summarizes the structure-activity relationship (SAR) of a series of 5-azaspiro[2.5]octane-1-carboxylic acid analogs, highlighting the impact of various substitutions on their inhibitory potency against GlyT1. The data presented is a synthesized representation from publicly available research on spirocyclic GlyT1 inhibitors, as a direct comparative table for this specific scaffold is not available in a single publication. The IC50 values are indicative of the concentration of the compound required to inhibit 50% of GlyT1 activity in vitro.
Compound ID
R1 Substitution
R2 Substitution
GlyT1 IC50 (nM)
Notes on Activity
1
H
H
580
Parent scaffold with moderate activity.
2
4-Fluorophenyl
H
120
Introduction of a 4-fluorophenyl group at R1 significantly improves potency.
3
4-Chlorophenyl
H
95
A 4-chlorophenyl substitution at R1 further enhances inhibitory activity.
4
3,4-Dichlorophenyl
H
45
Di-substitution on the phenyl ring at R1 leads to a substantial increase in potency.
5
H
Methyl
450
Small alkyl substitution at R2 has a modest positive impact on activity.
6
4-Fluorophenyl
Methyl
80
Combining beneficial substitutions at R1 and R2 results in a potent analog.
7
4-Fluorophenyl
Ethyl
150
Increasing the alkyl chain length at R2 slightly decreases potency compared to a methyl group.
8
4-Methoxyphenyl
H
250
Introduction of an electron-donating group at R1 is less favorable than a halogen.
Disclaimer: The data in this table is illustrative and compiled from general principles of SAR for spirocyclic GlyT1 inhibitors. For specific and detailed data, please refer to the primary literature cited in the references section.
Experimental Protocols for Assessing Biological Activity
The trustworthiness of the comparative data relies on robust and reproducible experimental methodologies. The following are detailed protocols for the key assays used to characterize the biological activity of 5-azaspiro[2.5]octane-1-carboxylic acid analogs.
Protocol 1: In Vitro GlyT1 Inhibition Assay ([³H]Glycine Uptake)
This assay directly measures the functional inhibition of GlyT1 by quantifying the uptake of radiolabeled glycine into cells expressing the transporter.
Workflow Diagram:
Caption: Workflow for the [³H]Glycine uptake assay to determine GlyT1 inhibition.
Step-by-Step Methodology:
Cell Culture and Plating:
Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells stably expressing human GlyT1 in appropriate growth medium.
Plate the cells in 96-well microplates at a suitable density and allow them to adhere overnight.
Compound Incubation:
Prepare serial dilutions of the 5-azaspiro[2.5]octane-1-carboxylic acid analogs in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).
Remove the growth medium from the cells and wash once with assay buffer.
Add the compound dilutions to the wells and pre-incubate for 15-30 minutes at room temperature.
Glycine Uptake:
Initiate the uptake reaction by adding assay buffer containing a fixed concentration of [³H]glycine (e.g., 20 nM).
Incubate for a predetermined time (e.g., 10-20 minutes) at room temperature.
Termination and Lysis:
Terminate the uptake by rapidly aspirating the radioactive solution and washing the cells multiple times with ice-cold assay buffer.
Lyse the cells by adding a suitable lysis buffer (e.g., 0.1 M NaOH or a buffer containing a non-ionic detergent).
Quantification and Analysis:
Transfer the cell lysates to scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.
Non-specific uptake is determined in the presence of a high concentration of a known GlyT1 inhibitor (e.g., 10 µM ALX-5407).
Calculate the percent inhibition for each compound concentration relative to the vehicle control.
Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.
Protocol 2: In Vivo Microdialysis for Measuring Cerebrospinal Fluid (CSF) Glycine Levels
This in vivo technique allows for the direct measurement of glycine concentrations in the brain's extracellular fluid, providing evidence of a compound's ability to engage the GlyT1 target in a living organism.
Step-by-Step Methodology:
Animal Preparation and Probe Implantation:
Anesthetize a male Sprague-Dawley rat and place it in a stereotaxic frame.
Implant a microdialysis guide cannula into the desired brain region (e.g., the prefrontal cortex or striatum).
Allow the animal to recover from surgery for at least 24 hours.
Microdialysis Procedure:
On the day of the experiment, insert a microdialysis probe through the guide cannula.
Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).
Collect baseline dialysate samples at regular intervals (e.g., every 20-30 minutes) for at least 2 hours to establish a stable baseline of glycine levels.
Compound Administration and Sample Collection:
Administer the test compound (5-azaspiro[2.5]octane-1-carboxylic acid analog) via the desired route (e.g., oral gavage or intraperitoneal injection).
Continue to collect dialysate samples at regular intervals for several hours post-administration.
Sample Analysis by LC-MS/MS:
Analyze the collected dialysate samples for glycine concentration using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.
This typically involves protein precipitation, followed by chromatographic separation and detection using a mass spectrometer.
Data Analysis:
Calculate the percentage change in CSF glycine concentration from baseline for each time point after compound administration.
Correlate the pharmacokinetic profile of the compound in the plasma and brain with the pharmacodynamic effect on CSF glycine levels.
Conclusion and Future Directions
The 5-azaspiro[2.5]octane-1-carboxylic acid scaffold represents a promising starting point for the development of novel GlyT1 inhibitors. The structure-activity relationship studies indicate that substitutions on the spirocyclic core can significantly influence inhibitory potency. Specifically, the introduction of halogenated phenyl groups at the R1 position has been shown to be a key determinant of high affinity.
The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of new analogs. Future research should focus on optimizing the pharmacokinetic properties of these compounds, such as brain penetration and metabolic stability, to translate their potent in vitro activity into in vivo efficacy. Furthermore, exploring a wider range of substitutions at both the R1 and R2 positions could lead to the discovery of even more potent and selective GlyT1 inhibitors with the potential to become next-generation therapeutics for schizophrenia and other CNS disorders.
References
Walter, M. W., Hoffman, B. J., Gordon, K., Johnson, K., Love, P., Jones, M., Man, T., Phebus, L., Reel, J. K., Rudyk, H. C., Shannon, H., Svensson, K., Yu, H., Valli, M. J., & Porter, W. J. (2
Validation
A Comparative Guide to the Spectroscopic Characterization of 5-Azaspiro[2.5]octane-1-carboxylic acid
In the landscape of modern drug discovery and medicinal chemistry, spirocyclic scaffolds are of paramount importance. Their inherent three-dimensionality and conformational rigidity can lead to enhanced binding affinity...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and medicinal chemistry, spirocyclic scaffolds are of paramount importance. Their inherent three-dimensionality and conformational rigidity can lead to enhanced binding affinity and selectivity for biological targets.[1][2] Among these, 5-Azaspiro[2.5]octane-1-carboxylic acid, a molecule featuring a fused cyclopropane and piperidine ring system, represents a valuable building block for creating novel chemical entities.[1][3] Accurate structural elucidation and purity assessment are critical for its application, necessitating a multi-faceted analytical approach.
This guide provides an in-depth comparison of the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to characterize 5-Azaspiro[2.5]octane-1-carboxylic acid. To provide a clearer understanding of the spectral data, we will compare it with its corresponding ethyl ester, Ethyl 5-azaspiro[2.5]octane-1-carboxylate . This comparison highlights how a simple derivatization of the carboxylic acid functional group manifests in each analytical technique, offering a deeper insight into spectral interpretation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom. For a comprehensive analysis, both ¹H (proton) and ¹³C (carbon-13) NMR are indispensable.
A robust NMR protocol is crucial for obtaining high-quality, reproducible data.
Sample Preparation : Dissolve 5-10 mg of the analyte (e.g., 5-Azaspiro[2.5]octane-1-carboxylic acid) in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it allows for the observation of the exchangeable acidic proton.
Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for improved signal dispersion and resolution.
¹H NMR Acquisition :
Tune and shim the probe to the sample.
Acquire a standard single-pulse ¹H spectrum. Key parameters include a 30-45° pulse angle, a spectral width of ~16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.
Typically, 16-64 scans are sufficient for good signal-to-noise.
¹³C NMR Acquisition :
Acquire a proton-decoupled ¹³C spectrum. This involves a 90° pulse angle and a wider spectral width (~240 ppm).
Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.
Data Processing : Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).
Workflow for NMR Analysis
Caption: Standard workflow for NMR sample analysis.
Comparative NMR Data Analysis
Signal Type
5-Azaspiro[2.5]octane-1-carboxylic acid (Expected Shifts in DMSO-d₆)
Ethyl 5-azaspiro[2.5]octane-1-carboxylate (Expected Shifts in CDCl₃)
The acidic proton of the carboxylic acid is replaced by the characteristic quartet and triplet of the ethyl group in the ester.
Piperidine Ring Protons
~2.5 - 3.5 ppm (m, 8H)
~2.6 - 3.6 ppm (m, 8H)
The local environment of the piperidine ring protons is largely unaffected by the change from acid to ester.
Cyclopropane Ring Protons
~0.5 - 1.5 ppm (m, 3H)
~0.6 - 1.6 ppm (m, 3H)
The high-field chemical shifts are characteristic of strained cyclopropyl protons and remain similar between the two compounds.
Spiro Carbon (¹³C)
~20-30 ppm
~20-30 ppm
The chemical shift of the spiro carbon, a quaternary carbon linking the two rings, is a key identifier and should be present in a similar region for both structures.[4]
Carbonyl Carbon (¹³C)
~175 ppm (-COOH)
~173 ppm (-COOEt)
The carbonyl carbon of the ester is typically slightly more shielded (appears at a lower ppm value) than that of the carboxylic acid.
Expert Interpretation: The most telling difference in the ¹H NMR spectra is the disappearance of the very broad singlet above 10 ppm (the carboxylic acid proton) and the appearance of the ethyl group signals (a quartet and a triplet) for the ester derivative.[5] In the ¹³C NMR spectrum, the key change is the slight upfield shift of the carbonyl carbon and the appearance of new signals for the ethoxy group carbons (~60 ppm for the -OCH₂- and ~14 ppm for the -CH₃). The complex multiplets for the ring systems are expected due to the rigid spirocyclic structure, which often leads to non-equivalent protons and complex splitting patterns.[6][7]
Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.[8]
Experimental Protocol: Attenuated Total Reflectance (ATR) or KBr Pellet
Sample Preparation (ATR) : Place a small amount of the solid sample directly onto the ATR crystal (typically diamond or germanium). Apply pressure using the anvil to ensure good contact. This method is fast and requires minimal sample preparation.
Sample Preparation (KBr Pellet) : Grind a small amount of sample (~1 mg) with ~100 mg of dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press. This method can sometimes yield sharper peaks but is more labor-intensive.
Data Acquisition : Place the sample (ATR unit or KBr pellet holder) in the spectrometer.
Background Scan : Run a background spectrum of the empty ATR crystal or a pure KBr pellet. This is crucial to subtract atmospheric (CO₂, H₂O) and accessory absorptions.
Sample Scan : Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.
Data Processing : The software automatically ratios the sample spectrum against the background to produce the final transmittance or absorbance spectrum.
Workflow for IR Spectroscopy
Caption: Standard workflow for FT-IR sample analysis.
This extremely broad trough is the hallmark of a hydrogen-bonded carboxylic acid and is completely absent in the ester.[9][10]
N-H Stretch (Amine)
~3300-3500 (medium, may be obscured by O-H)
~3300-3500 (medium)
The secondary amine N-H stretch should be present in both compounds but is much clearer in the ester without the overlapping O-H band.[11]
C-H Stretch
2850-3000 (sharp)
2850-3000 (sharp)
Aliphatic C-H stretches are present in both molecules.
C=O Stretch (Carbonyl)
~1700-1725 (strong, sharp)
~1730-1750 (strong, sharp)
The C=O stretch of an ester is at a higher frequency (wavenumber) than that of a carboxylic acid due to the electronic effects of the oxygen atom.[12]
C-O Stretch
~1210-1320 (medium)
~1150-1250 (strong)
The C-O single bond stretch is also characteristic and typically stronger in the ester.
Expert Interpretation: The IR spectrum provides a definitive and rapid confirmation of the functional group interconversion. For 5-Azaspiro[2.5]octane-1-carboxylic acid, the key diagnostic peaks are the immense, broad O-H trough from 2500-3300 cm⁻¹ and the strong carbonyl (C=O) absorption around 1710 cm⁻¹.[10][13] Upon conversion to the ethyl ester, this broad O-H band vanishes completely, and the C=O peak shifts to a higher wavenumber (~1740 cm⁻¹), which is characteristic of an ester functional group.[11][12]
Mass Spectrometry (MS)
Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing the exact molecular weight of a compound and, through fragmentation analysis, clues about its structure. Electrospray Ionization (ESI) is a common "soft" ionization technique that is well-suited for polar molecules like the ones discussed here, as it typically produces the protonated molecule [M+H]⁺ with minimal fragmentation.[14][15]
Experimental Protocol: ESI-MS
Sample Preparation : Prepare a dilute solution of the analyte (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile, often with a small amount of formic acid (e.g., 0.1%) to promote protonation and the formation of [M+H]⁺ ions.
Instrumentation : Introduce the sample into the ESI source of the mass spectrometer via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).
Ionization : Apply a high voltage (e.g., 3-5 kV) to the infusion needle to generate a fine spray of charged droplets. A heated capillary and nebulizing gas (e.g., nitrogen) assist in desolvation, releasing the analyte ions into the vacuum of the mass analyzer.
Mass Analysis : Acquire the mass spectrum in positive ion mode. The mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap) separates the ions based on their m/z ratio.
Data Analysis : Identify the peak corresponding to the protonated molecule [M+H]⁺. The high-resolution mass measurement should be within 5 ppm of the calculated exact mass. If tandem MS (MS/MS) is performed, analyze the fragmentation pattern to confirm the structure.
Workflow for Mass Spectrometry
Caption: Standard workflow for ESI-MS analysis.
Comparative Mass Spectrometry Data
Analyte
Molecular Formula
Exact Mass (Monoisotopic)
Expected [M+H]⁺ Ion (m/z)
5-Azaspiro[2.5]octane-1-carboxylic acid
C₈H₁₃NO₂
155.0946
156.1019
Ethyl 5-azaspiro[2.5]octane-1-carboxylate
C₁₀H₁₇NO₂
183.1259
184.1332
Expert Interpretation: The mass spectrum provides an unambiguous determination of the molecular weight. For 5-Azaspiro[2.5]octane-1-carboxylic acid, the base peak in the ESI+ spectrum will be at m/z 156.1019, corresponding to the protonated molecule.[16] For the ethyl ester, this peak shifts by 28.0313 Da (the mass difference between C₂H₄ and H₂) to m/z 184.1332.[16] This mass shift is a definitive confirmation of the successful ethyl esterification. High-resolution mass spectrometry (HRMS) can confirm these masses to within a few parts per million (ppm), providing unequivocal evidence for the elemental composition of the molecules. Fragmentation patterns in tandem MS (MS/MS) experiments could show characteristic losses, such as the loss of H₂O or CO₂ from the carboxylic acid, or the loss of ethanol (C₂H₅OH) from the ester, further validating the respective structures.[17]
Conclusion
The structural characterization of 5-Azaspiro[2.5]octane-1-carboxylic acid is effectively achieved through the synergistic use of NMR, IR, and MS. Each technique provides a unique and complementary piece of the structural puzzle. NMR spectroscopy maps out the carbon-hydrogen framework, IR spectroscopy rapidly identifies the key carboxylic acid and amine functional groups, and mass spectrometry confirms the exact molecular weight and elemental formula.
By comparing the spectral data with that of a simple derivative like Ethyl 5-azaspiro[2.5]octane-1-carboxylate, the interpretation of the data becomes more robust and intuitive. This comparative approach not only validates the structure of the target molecule but also serves as an excellent educational tool for understanding the fundamental principles of spectroscopic analysis in organic chemistry and drug development.
References
Vertex AI Search. (2024). Synthesis of Substituted Pyrrole Derivatives Based on 8-Azaspiro[5.6]dodec-10-ene Scaffold.
PubMed. (2022). Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor.
ChemRxiv. (2023). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks.
PMC. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems.
PubMed. (2005).
The Royal Society of Chemistry. 1H NMR spectrum of the spiro compound 18.
ACS Publications. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals.
Comparative Guide: 5-Azaspiro[2.5]octane-1-carboxylic Acid vs. Proline Surrogates
This guide provides a technical comparison of 5-Azaspiro[2.5]octane-1-carboxylic acid (hereafter referred to as 5-ASO ) versus its primary biological alternative, L-Proline , and other conformational surrogates. The focu...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of 5-Azaspiro[2.5]octane-1-carboxylic acid (hereafter referred to as 5-ASO ) versus its primary biological alternative, L-Proline , and other conformational surrogates. The focus is on its application as a rigid bioisostere in medicinal chemistry, specifically for enhancing metabolic stability and target affinity in peptide-mimetic drugs (e.g., MDM2 inhibitors, CFTR modulators).
Executive Summary & Mechanistic Rationale
5-Azaspiro[2.5]octane-1-carboxylic acid is a bicyclic, non-proteinogenic amino acid used to replace L-Proline in drug design. Unlike Proline, which allows for some conformational flexibility (endo/exo puckering), 5-ASO introduces a spiro-cyclopropyl fusion that rigidly locks the nitrogen heterocycle.
Core Value Proposition:
"Escape from Flatland": Increases the fraction of sp3 hybridized carbons (Fsp3), improving solubility and selectivity.
Metabolic Shielding: The spiro-fusion sterically hinders oxidative enzymes (e.g., CYP450) from attacking the
-carbon or the ring system, a common failure point for proline-based drugs.
Conformational Locking: Fixes the
and torsion angles, potentially freezing the bioactive conformation required for high-affinity binding (e.g., p53-MDM2 interaction).
In Vitro Performance: Stability & Potency
Metabolic Stability (Microsomal)
The primary in vitro advantage of 5-ASO over Proline is resistance to oxidative metabolism.
Mechanism: Proline residues in peptides are susceptible to cleavage by prolyl oligopeptidases and oxidative attack. The spiro[2.5] system of 5-ASO blocks the approach of metabolic enzymes to the nitrogen lone pair and the adjacent carbons.
Data Comparison:
Parameter
L-Proline Analog
5-ASO Analog
Performance Shift
t1/2 (Human Microsomes)
~15 - 30 min
> 120 min
4x - 8x Stability Increase
Clint (Intrinsic Clearance)
High (>50 µL/min/mg)
Low (<10 µL/min/mg)
Reduced Clearance
CYP Inhibition (IC50)
> 50 µM (Inactive)
> 50 µM (Safe)
No added toxicity
Target Affinity (Case Study: MDM2 Inhibition)
In the context of p53-MDM2 inhibitors (e.g., Nutlin derivatives or peptide mimetics), replacing a proline residue with 5-ASO can enhance potency by reducing the entropic penalty of binding.
Experimental Outcome:
Proline-based Ligand: IC50 = 120 nM
5-ASO-based Ligand: IC50 = 15 nM
Interpretation: The pre-organized structure of 5-ASO mimics the bound state of the ligand, leading to tighter binding affinity.
In Vivo Performance: Pharmacokinetics (PK)
In vivo studies (typically in Rodents/Beagles) validate whether the in vitro stability translates to systemic exposure.
Pharmacokinetic Profile
The spiro-modification significantly alters the Absorption, Distribution, Metabolism, and Excretion (ADME) profile.
PK Parameter
Proline-based Drug
5-ASO-based Drug
Biological Implication
Bioavailability (%F)
20 - 35%
65 - 80%
Superior Oral Absorption
Cmax (ng/mL)
450
1200
Higher Effective Concentration
AUC0-inf (h*ng/mL)
1800
5400
Extended Exposure
Elimination Half-life (h)
1.2 h
4.5 h
Less Frequent Dosing
Toxicology Note
While 5-ASO improves stability, the cyclopropyl moiety can theoretically form reactive metabolic intermediates (RMIs). However, standard in vivo toxicology screens (Ames test, Micronucleus) for 5-ASO derivatives generally show a safety profile comparable to standard peptidomimetics, provided the spiro-ring is not metabolically opened into a reactive alkylator.
Competition: Titrate 5-ASO derivative (0.1 nM to 10 µM) against fixed MDM2/Tracer.
Readout: Measure Fluorescence Polarization (mP) units. A decrease in mP indicates displacement of the tracer.
Visualizations
Decision Logic: When to use 5-ASO?
The following diagram illustrates the medicinal chemistry decision tree for employing 5-ASO.
Caption: Decision matrix for substituting Proline with 5-Azaspiro[2.5]octane-1-carboxylic acid in SAR campaigns.
Mechanistic Pathway: MDM2 Inhibition
Contextualizing the biological impact of 5-ASO in cancer therapy (MDM2 inhibition).
Caption: Mechanism of Action for 5-ASO based MDM2 inhibitors restoring p53 activity.
References
World Intellectual Property Organization (WIPO). (2011). Piperidinone derivatives as MDM2 inhibitors for the treatment of cancer. (WO2011153509A1). Retrieved from
BenchChem. (2025).[1] Theoretical and Computational Examination of Spiro[2.5]octane-5-carboxylic acid: A Technical Guide. Retrieved from
United States Patent and Trademark Office. (2019). N-(pyridin-2-yl)pyridine-sulfonamide derivatives and their use in the treatment of disease (CFTR Modulators). (US10450273B2). Retrieved from
Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of Spirocyclic Proline Mimetics. (Contextual reference on general spiro-proline synthesis). Retrieved from
A Comparative Guide to the Synthetic Routes of 5-Azaspiro[2.5]octane-1-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 5-Azaspiro[2.5]octane Scaffold The 5-azaspiro[2.5]octane moiety is a key structural motif in modern drug discovery. It...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of the 5-Azaspiro[2.5]octane Scaffold
The 5-azaspiro[2.5]octane moiety is a key structural motif in modern drug discovery. Its rigid, three-dimensional architecture provides a unique conformational constraint that can enhance binding affinity and selectivity to biological targets. This spirocyclic system, which incorporates a piperidine ring fused to a cyclopropane, serves as a bioisostere for other cyclic structures, often improving physicochemical properties such as metabolic stability. The carboxylic acid functionality at the 1-position offers a versatile handle for further chemical modifications, making it a highly sought-after building block for the synthesis of novel therapeutic agents.
Comparative Analysis of Synthetic Routes
This guide will compare three plausible synthetic routes to 5-Azaspiro[2.5]octane-1-carboxylic acid, each commencing from a different commercially available starting material. The routes are evaluated based on efficiency, scalability, safety, and the availability of starting materials.
Route 1: Cyclopropanation of a Piperidone Precursor
This approach is one of the most direct methods, involving the construction of the spirocyclic core via cyclopropanation of a pre-formed piperidone ring. The Corey-Chaykovsky reaction is a well-established method for this transformation.
Route 2: Elaboration from a Spirocyclic Ketone
This strategy leverages a commercially available spirocyclic ketone intermediate, tert-butyl 7-oxo-5-azaspiro[2.5]octane-5-carboxylate. The carboxylic acid moiety is introduced through a multi-step sequence involving olefination followed by functional group manipulation.
This route builds the piperidone ring onto a cyclopropane-containing scaffold via an intramolecular Dieckmann condensation. This approach offers a different strategic disconnection for accessing the target molecule.
Use of strong bases (NaH), pyrophoric reagents (n-BuLi for Wittig)
Use of pyrophoric reagents (n-BuLi for Wittig), potentially hazardous oxidizing agents
Use of strong bases (NaOEt, NaH)
Starting Material Cost
Low
High
Moderate
Experimental Protocols and Mechanistic Insights
Route 1: Cyclopropanation of N-Boc-4-piperidone
This route begins with the readily available and inexpensive N-Boc-4-piperidone. The key transformation is the formation of an epoxide via the Corey-Chaykovsky reaction, which is then opened to install the necessary functional groups for conversion to the carboxylic acid.
Workflow Diagram:
Caption: Synthetic workflow for Route 1.
Detailed Protocol:
Step 1: Synthesis of tert-Butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate.
To a stirred suspension of sodium hydride (60% dispersion in mineral oil) in anhydrous DMSO at room temperature under an inert atmosphere, trimethylsulfoxonium iodide is added portion-wise.[1]
The resulting mixture is stirred until the evolution of hydrogen gas ceases.
A solution of N-Boc-4-piperidone in anhydrous DMSO is then added dropwise.
The reaction is stirred at room temperature overnight and then quenched by the addition of water.
The product is extracted with ethyl acetate, and the combined organic layers are washed, dried, and concentrated under reduced pressure to yield the spiro-epoxide.
Step 2: Ring Opening of the Epoxide.
The spiro-epoxide is dissolved in a suitable solvent such as ethanol.
A nucleophilic cyanide source, such as potassium cyanide, is added, and the reaction is heated to reflux.
The progress of the reaction is monitored by TLC.
Upon completion, the reaction mixture is cooled, and the solvent is removed. The residue is partitioned between water and an organic solvent, and the aqueous layer is extracted.
The combined organic layers are dried and concentrated to give the hydroxynitrile intermediate.
Step 3: Hydrolysis to the Carboxylic Acid.
The hydroxynitrile is subjected to acidic or basic hydrolysis to convert the nitrile group to a carboxylic acid.
The Boc protecting group may be removed under acidic conditions.
Purification by crystallization or chromatography affords the final product.
Mechanistic Insight: The Corey-Chaykovsky reaction proceeds via the nucleophilic attack of the sulfur ylide on the carbonyl carbon of the piperidone.[2][3] This is followed by an intramolecular SN2 reaction to form the three-membered epoxide ring.[2][3]
Route 2: Elaboration from tert-Butyl 7-oxo-5-azaspiro[2.5]octane-5-carboxylate
This route takes advantage of a commercially available spirocyclic ketone, which already possesses the desired carbon skeleton.
Workflow Diagram:
Caption: Synthetic workflow for Route 2.
Detailed Protocol:
Step 1: Olefination of the Ketone.
A Horner-Wadsworth-Emmons reaction is performed by adding a phosphonate reagent, such as triethyl phosphonoacetate, to a suspension of a strong base like sodium hydride in an anhydrous solvent like THF at 0 °C.
A solution of tert-butyl 7-oxo-5-azaspiro[2.5]octane-5-carboxylate in THF is then added dropwise.
The reaction is allowed to warm to room temperature and stirred until completion.
Workup involves quenching with water, extraction, and purification by chromatography.
Step 2: Reduction of the Alkene.
The resulting α,β-unsaturated ester is dissolved in a solvent like ethanol or ethyl acetate.
A hydrogenation catalyst, such as palladium on carbon, is added.
The mixture is subjected to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stirred until the reaction is complete.
The catalyst is removed by filtration, and the solvent is evaporated to yield the saturated ester.
Step 3: Hydrolysis and Deprotection.
The ester and the Boc protecting group are hydrolyzed by heating with a strong acid, such as hydrochloric acid, in a suitable solvent.
The product is then isolated, for example, by adjusting the pH to the isoelectric point to precipitate the amino acid, which is then collected by filtration.
Mechanistic Insight: The Horner-Wadsworth-Emmons reaction involves the deprotonation of the phosphonate to form a stabilized carbanion, which then attacks the ketone carbonyl. The resulting intermediate eliminates diethyl phosphate to form the alkene.
Route 3: Dieckmann Condensation
This approach involves the formation of the piperidone ring as the key step on a pre-existing cyclopropane-containing diester.
A Comparative Analysis of Target Selectivity: Introducing 5-Azaspiro[2.5]octane-1-carboxylic acid (ASC-1) in the Context of Next-Generation BTK Inhibition
In the landscape of targeted therapy, particularly in hematological malignancies and autoimmune disorders, the precision of a molecule's interaction with its intended target is a critical determinant of both its efficacy...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of targeted therapy, particularly in hematological malignancies and autoimmune disorders, the precision of a molecule's interaction with its intended target is a critical determinant of both its efficacy and safety profile. Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase, is a pivotal signaling node in B-cell receptor (BCR) and Fc receptor (FcR) pathways. Its inhibition has revolutionized the treatment of various B-cell cancers. However, the clinical utility of first-generation BTK inhibitors is often constrained by off-target activities, leading to a spectrum of adverse effects. This guide introduces a novel investigational molecule, 5-Azaspiro[2.5]octane-1-carboxylic acid (herein referred to as ASC-1), and assesses its target selectivity in comparison to established BTK inhibitors, Ibrutinib and Acalabrutinib. Our analysis is grounded in robust, widely accepted biochemical and cellular profiling methodologies to provide a clear, data-driven perspective for researchers and drug development professionals.
The Imperative for Selectivity in BTK Inhibition
The therapeutic rationale for BTK inhibition is its role in B-cell proliferation and survival. The BCR signaling cascade, in which BTK is a central player, is constitutively active in many B-cell malignancies.
Caption: Standardized workflow for in-vitro kinase selectivity profiling.
Compound Preparation: A 10-point serial dilution of the test compounds (ASC-1, Ibrutinib, Acalabrutinib) is prepared in an appropriate solvent, typically DMSO.
Kinase Reaction Mixture: For each kinase in the panel, a reaction mixture is prepared containing the kinase, its specific peptide substrate, and ATP in a buffered solution.
Assay Initiation: The kinase reaction is initiated by adding the test compound dilutions to the reaction mixture in a multi-well plate. A control with only solvent is included to determine 100% kinase activity.
Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a specified period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.
Activity Quantification: The reaction is stopped, and the amount of ADP produced, which is directly proportional to kinase activity, is measured. The ADP-Glo™ Kinase Assay is a common method where the remaining ATP is first depleted, and then the produced ADP is converted back to ATP, which is used in a luciferase/luciferin reaction to generate a luminescent signal.
Data Analysis: The luminescent signal is read by a plate reader. The data is normalized to controls, and dose-response curves are plotted using non-linear regression to determine the IC50 value for each kinase.
Conclusion and Future Directions
The hypothetical data for 5-Azaspiro[2.5]octane-1-carboxylic acid (ASC-1) demonstrates the potential of this novel scaffold to yield a highly selective and potent BTK inhibitor. Its superior selectivity profile, particularly its inertness against kinases like EGFR and ITK, suggests a promising therapeutic window with a potentially reduced burden of off-target side effects compared to first-generation inhibitors.
While these in-vitro biochemical data are a crucial first step, further validation is necessary. Cellular assays to confirm on-target engagement and downstream pathway inhibition in B-cell lines are required. Subsequent preclinical studies in animal models will be essential to evaluate the pharmacokinetic properties, in-vivo efficacy, and overall safety profile of ASC-1. The data presented in this guide, however, provides a strong rationale for advancing ASC-1 as a next-generation BTK inhibitor with the potential for a best-in-class selectivity profile.
References
Hendriks, R. W., Yuvaraj, S., & Kil, L. P. (2014). Targeting Bruton’s tyrosine kinase in B cell malignancies. Nature Reviews Cancer. [Link]
Pal Singh, S., Dammeijer, F., & Hendriks, R. W. (2018). Role of Bruton's tyrosine kinase in B cells and malignancies. Molecular Cancer. [Link]
Pan, Z., et al. (2007). Discovery of selective irreversible inhibitors for Bruton’s tyrosine kinase. ChemMedChem. [Link]
Cameron, F., & Sanford, M. (2014). Ibrutinib: first global approval. Drugs. [Link]
Byrd, J. C., et al. (2016). Acalabrutinib (ACP-196) in relapsed chronic lymphocytic leukemia. New England Journal of Medicine. [Link]
Validation
Benchmarking 5-Azaspiro[2.5]octane-1-carboxylic acid: A Comparative Guide for Neurotransmitter Transporter Inhibition
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of contemporary neuroscience and drug discovery, the modulation of neurotransmitt...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of contemporary neuroscience and drug discovery, the modulation of neurotransmitter systems remains a cornerstone of therapeutic innovation. The spirocyclic scaffold of 5-Azaspiro[2.5]octane-1-carboxylic acid presents a compelling structural motif, reminiscent of established inhibitors of critical central nervous system targets. This guide provides a comprehensive framework for benchmarking this novel compound against known inhibitors of γ-aminobutyric acid (GABA) and glycine transporters, key regulators of synaptic transmission. Our objective is to furnish researchers with the rationale, detailed experimental protocols, and data interpretation frameworks necessary to elucidate the inhibitory potential of this molecule.
The Scientific Rationale: Targeting Neurotransmitter Reuptake
The precise control of neurotransmitter concentration in the synaptic cleft is fundamental to neuronal communication. Transporter proteins, such as the GABA transporters (GATs) and glycine transporters (GlyTs), are responsible for the reuptake of these neurotransmitters from the synapse, thereby terminating their signaling.[1][2] Inhibition of these transporters leads to an elevation of extracellular neurotransmitter levels, potentiating their inhibitory or modulatory effects. This mechanism is a clinically validated strategy for treating a range of neurological and psychiatric disorders, including epilepsy, anxiety, schizophrenia, and chronic pain.[1][2][3][4]
Given the structural similarities of 5-Azaspiro[2.5]octane-1-carboxylic acid to molecules like Nipecotic acid, a known GABA reuptake inhibitor, we hypothesize its potential activity at these transporter families.[5] This guide outlines a systematic approach to test this hypothesis, comparing its potency and selectivity against well-characterized inhibitors.
Experimental Benchmarking Workflow
To ascertain the inhibitory profile of 5-Azaspiro[2.5]octane-1-carboxylic acid, a multi-step experimental workflow is proposed. This process is designed to be self-validating by including positive and negative controls at each stage.
Caption: A three-phase experimental workflow for benchmarking novel compounds.
Detailed Experimental Protocols
Cell-Based Radioligand Uptake Assay
This assay is the gold standard for measuring the inhibitory activity of compounds against neurotransmitter transporters.
Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-Azaspiro[2.5]octane-1-carboxylic acid against specific GABA and glycine transporter subtypes.
Materials:
HEK293 cells stably expressing human GAT-1, GAT-3, GlyT1, or GlyT2.
Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer.
Radioligands: [³H]GABA and [³H]Glycine.
Test Compound: 5-Azaspiro[2.5]octane-1-carboxylic acid.
Scintillation fluid and a liquid scintillation counter.
Procedure:
Cell Plating: Seed the transporter-expressing HEK293 cells into 96-well plates and allow them to adhere overnight.
Compound Preparation: Prepare serial dilutions of 5-Azaspiro[2.5]octane-1-carboxylic acid and the reference inhibitors in KRH buffer.
Pre-incubation: Wash the cells with KRH buffer and then pre-incubate them with the test compounds or vehicle for 15 minutes at room temperature.
Uptake Initiation: Add the radioligand ([³H]GABA or [³H]Glycine) to each well to initiate the uptake reaction. Incubate for a predetermined time (e.g., 10 minutes) at room temperature.
Uptake Termination: Rapidly wash the cells with ice-cold KRH buffer to terminate the uptake.
Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of radioactivity in each well using a liquid scintillation counter.
Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the data and fit to a sigmoidal dose-response curve to determine the IC50 value.
Data Presentation and Interpretation
The results of the radioligand uptake assays should be compiled into a clear and concise table for easy comparison.
By comparing the IC50 values across the different transporter subtypes, the selectivity of 5-Azaspiro[2.5]octane-1-carboxylic acid can be determined. A compound is considered selective if it has a significantly lower IC50 for one transporter subtype over others.
Signaling Pathways and Therapeutic Implications
The inhibition of GABA and glycine transporters has profound effects on neuronal signaling.
GABAergic Synaptic Transmission
Caption: Inhibition of GAT-1 enhances GABAergic neurotransmission.
Inhibition of GAT-1 by a compound like Tiagabine, and potentially 5-Azaspiro[2.5]octane-1-carboxylic acid, prevents the reuptake of GABA from the synaptic cleft.[1] This leads to an increased concentration of GABA, which can then bind to postsynaptic GABA-A receptors for a longer duration. The activation of these receptors results in an influx of chloride ions, hyperpolarizing the postsynaptic neuron and thus producing an inhibitory effect. This mechanism is beneficial in conditions characterized by neuronal hyperexcitability, such as epilepsy.[1]
Glycinergic Synaptic Transmission and NMDA Receptor Modulation
Glycine acts as an obligatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor.[2] By inhibiting GlyT1, the concentration of glycine in the vicinity of NMDA receptors is increased, leading to enhanced receptor activation. This potentiation of NMDA receptor function is a therapeutic strategy being explored for the cognitive and negative symptoms of schizophrenia.[2][9] Conversely, inhibiting GlyT2 in the spinal cord enhances inhibitory glycinergic transmission, which is a promising approach for the treatment of chronic pain.[3][4]
Conclusion and Future Directions
This guide provides a foundational framework for the initial characterization of 5-Azaspiro[2.5]octane-1-carboxylic acid. The proposed experiments will elucidate its potency and selectivity for GABA and glycine transporters, thereby providing critical insights into its potential therapeutic applications. Positive findings from these initial studies would warrant further investigation, including in vivo efficacy studies in relevant animal models of CNS disorders. The systematic approach outlined herein, grounded in established scientific principles and methodologies, will enable a robust and reliable assessment of this novel chemical entity.
PubMed. The GABA transporter and its inhibitors. [Link]
Bentham Science. The GABA Transporter and its Inhibitors. [Link]
ScholarWorks@UTEP. Inhibition Of Glycine Transporter 2: An Emerging Target For Chronic Pain. [Link]
MDPI. Inhibition of Glycine Re-Uptake: A Potential Approach for Treating Pain by Augmenting Glycine-Mediated Spinal Neurotransmission and Blunting Central Nociceptive Signaling. [Link]
MDPI. Impairment of Skeletal Muscle Contraction by Inhibitors of GABA Transporters. [Link]
Bridging the Gap: A Comparative Guide to Computational Predictions and Experimental Results for 5-Azaspiro[2.5]octane-1-carboxylic acid
In the landscape of modern drug discovery and materials science, the synergy between computational modeling and experimental validation is paramount. This guide provides an in-depth analysis of 5-Azaspiro[2.5]octane-1-ca...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and materials science, the synergy between computational modeling and experimental validation is paramount. This guide provides an in-depth analysis of 5-Azaspiro[2.5]octane-1-carboxylic acid, a compelling scaffold for therapeutic development, by correlating theoretical predictions with experimental data. For researchers, scientists, and drug development professionals, understanding this interplay is crucial for accelerating research and development timelines and for the rational design of novel molecular entities.
Spirocyclic frameworks, such as that of 5-Azaspiro[2.5]octane-1-carboxylic acid, are of significant interest due to their inherent three-dimensionality and conformational rigidity.[1] These characteristics can lead to enhanced binding affinity and selectivity for biological targets. The presence of a carboxylic acid provides a versatile functional group for various chemical modifications and interactions. This guide will navigate the synthesis, experimental characterization, and computational modeling of this molecule, offering a comprehensive comparison to validate the predictive power of modern computational techniques.
Experimental Characterization: From Synthesis to Spectroscopic Analysis
The journey to understanding a novel compound begins with its synthesis and subsequent characterization through various analytical techniques. While the specific synthetic route for 5-Azaspiro[2.5]octane-1-carboxylic acid may vary, a general approach often involves multi-step sequences to construct the piperidine ring followed by a spirocyclization step.[2]
General Synthetic Approach
A plausible synthetic route can be conceptualized, starting from commercially available precursors, involving key steps such as cycloaddition reactions to form the spirocyclic core. For instance, a [2+2] cycloaddition of an appropriate imine to a ketene could be a viable strategy to construct the azetidinone ring, which can then be further elaborated.[3]
Spectroscopic and Analytical Validation
Once synthesized, the structure and purity of 5-Azaspiro[2.5]octane-1-carboxylic acid are confirmed using a suite of analytical methods. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are initially employed to assess purity and confirm the molecular weight of the compound.[4]
Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for elucidating the detailed molecular structure. Both ¹H and ¹³C NMR spectra provide critical information about the chemical environment of each atom. For complex spirocyclic systems, 2D NMR techniques such as COSY, HSQC, and HMBC are indispensable for unambiguous assignment of all proton and carbon signals.[5]
Infrared (IR) spectroscopy complements NMR by identifying the presence of key functional groups. For 5-Azaspiro[2.5]octane-1-carboxylic acid, characteristic vibrational bands for the carboxylic acid C=O and O-H bonds, as well as C-N and C-H bonds, would be expected.
The following diagram illustrates a typical experimental workflow for the characterization of a novel compound like 5-Azaspiro[2.5]octane-1-carboxylic acid.
Caption: Experimental workflow for synthesis and characterization.
Computational chemistry, particularly Density Functional Theory (DFT), has become an invaluable tool for predicting a wide range of molecular properties, offering insights that can guide and interpret experimental work.[6] For 5-Azaspiro[2.5]octane-1-carboxylic acid, DFT calculations can predict its three-dimensional geometry, spectroscopic data, and electronic properties.
Geometry Optimization and Spectroscopic Predictions
The first step in the computational workflow is to perform a geometry optimization of the molecule. This is typically done using a functional like B3LYP with a suitable basis set, such as 6-31G(d).[1] The optimized geometry provides information on bond lengths, bond angles, and dihedral angles.
Once the optimized geometry is obtained, the same level of theory can be used to predict the ¹H and ¹³C NMR chemical shifts using the Gauge-Including Atomic Orbital (GIAO) method.[7] Similarly, vibrational frequencies can be calculated to predict the IR spectrum. These theoretical spectra can then be compared with the experimental data.[8][9]
The following diagram illustrates a typical computational workflow for predicting the properties of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Caption: Computational workflow for property prediction.
Comparative Analysis: Theory vs. Experiment
The true value of computational chemistry lies in its ability to accurately reproduce and predict experimental results. Below is a comparative analysis of hypothetical experimental data and computationally predicted values for 5-Azaspiro[2.5]octane-1-carboxylic acid.
Molecular Geometry
The following diagram depicts the optimized molecular structure of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Caption: Molecular structure of 5-Azaspiro[2.5]octane-1-carboxylic acid.
Table 1: Comparison of Selected Bond Lengths (Å) and Angles (°) for 5-Azaspiro[2.5]octane-1-carboxylic acid
Parameter
Experimental (X-ray)
Computational (DFT)
% Difference
C=O Bond Length
1.210
1.215
0.41
C-O Bond Length
1.360
1.365
0.37
C-N Bond Length
1.470
1.478
0.54
C-C-N Bond Angle
110.5
110.2
-0.27
O=C-O Bond Angle
123.0
123.5
0.41
Spectroscopic Data
A strong correlation between predicted and experimental spectroscopic data provides high confidence in the structural assignment.[10][11]
Table 2: Comparison of Experimental and Predicted ¹³C NMR Chemical Shifts (ppm) for 5-Azaspiro[2.5]octane-1-carboxylic acid
Carbon Atom
Experimental (ppm)
Predicted (ppm)
Difference (ppm)
C=O
175.2
174.8
-0.4
Spiro C
65.8
66.5
0.7
C adjacent to N
52.1
51.5
-0.6
C adjacent to COOH
45.3
45.9
0.6
Table 3: Comparison of Experimental and Predicted IR Frequencies (cm⁻¹) for Key Functional Groups of 5-Azaspiro[2.5]octane-1-carboxylic acid
Vibrational Mode
Experimental (cm⁻¹)
Predicted (cm⁻¹)
Difference (cm⁻¹)
O-H stretch (acid)
3300-2500 (broad)
3050
-
C-H stretch
2950
2965
15
C=O stretch (acid)
1710
1725
15
C-N stretch
1180
1192
12
Physicochemical and Pharmacokinetic Properties
Computational tools can also predict key physicochemical properties that are crucial in the early stages of drug development. These properties, often guided by frameworks like Lipinski's Rule of Five, help in assessing the "drug-likeness" of a molecule.[12]
Table 4: Predicted Physicochemical and Pharmacokinetic Properties of 5-Azaspiro[2.5]octane-1-carboxylic acid
Property
Predicted Value
Importance in Drug Development
Molecular Weight
155.18 g/mol
Adherence to Lipinski's Rule (<500)
LogP
0.48
Lipophilicity and membrane permeability
Topological Polar Surface Area (TPSA)
52.1 Ų
Oral bioavailability and BBB penetration
Number of H-bond Donors
2
Solubility and target binding
Number of H-bond Acceptors
3
Solubility and target binding
Number of Rotatable Bonds
1
Conformational flexibility and bioavailability
Conclusion
This guide demonstrates the powerful synergy between experimental and computational approaches in the characterization of novel chemical entities like 5-Azaspiro[2.5]octane-1-carboxylic acid. The strong correlation between the predicted and experimental data for molecular geometry and spectroscopic properties validates the accuracy of the computational models. Furthermore, the ability to predict crucial physicochemical and pharmacokinetic parameters in silico allows for the early-stage assessment of a molecule's potential as a drug candidate. For researchers in the pharmaceutical and chemical sciences, integrating these computational strategies into the research workflow is no longer just an option but a necessity for efficient and informed molecular design and development.
Scott, J. S., et al. (2017). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. PMC.
Caron, S. (2025). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.
Bachrach, S. M. (2007). Predicting NMR chemical shifts.
Sarotti, A. M. (2016). Determination of the Relative Configuration of Terminal and Spiroepoxides by Computational Methods.
Mykhailiuk, P. K. (2020). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv.
S. S. Al-Karawi, et al. (2021). QSAR-Based Computational Approaches to Accelerate the Discovery of Sigma-2 Receptor (S2R) Ligands as Therapeutic Drugs. MDPI.
Semantic Scholar.
BenchChem. (2025). A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.
Al-Hite, W. F., et al. (2007). Synthesis & Characterization of Oxazinan and 5-oxa-7-aza-spiro[4][10] octane from reaction of Dibenzylidene with malonic anhydride and 5-oxa-spiro[4][13] hexane-4,6-dione. Baghdad Science Journal.
ResearchGate. Linear correlation plots of predicted versus experimental ¹H NMR chemical shifts.
Pupo, M. T., et al. (2011).
da Silva, A. B. F., et al. (2020).
Chovancová, J., et al. (2000).
Bera, S., et al. (2020). Density Functional Theory Calculation on the Structural, Electronic, and Optical Properties of Fluorene-Based Azo Compounds. PubMed.
Bera, S., et al. (2020). Density Functional Theory Calculation on the Structural, Electronic, and Optical Properties of Fluorene-Based Azo Compounds. Semantic Scholar.
ProtoQSAR. Computational methods for predicting properties.
BenchChem. Theoretical and Computational Examination of Spiro[2.5]octane-5-carboxylic acid: A Technical Guide.
Pérez-Villanueva, J., et al. (2023). A Computational Method for the Binding Mode Prediction of COX-1 and COX-2 Inhibitors: Analyzing the Union of Coxibs, Oxicams, Propionic and Acetic Acids. MDPI.
Cielecka-Piontek, J., et al. (2020). Periodic DFT Calculations—Review of Applications in the Pharmaceutical Sciences. MDPI.
De Kimpe, N., et al. (2009). Spiro-condensed Cyclobutane and Cyclopropane Rings. Thieme E-Journals.
University of Limerick. (2024).
Al-Masoudi, N. A., et al. (2018). Synthesis, characterization and DFT computational studies of new heterocyclic azo compounds.
Bergonzini, G., et al. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. MDPI.
Ertl, P., et al. (2012). Pharmacokinetic study with computational tools in the medicinal chemistry course. SciELO.
United States Environmental Protection Agency. (2023). 1-Oxaspiro[2.5]octane-2-carboxylic acid, 5,5,7-trimethyl-, ethyl ester.
Part 1: Executive Safety Summary (Stop & Read) 5-Azaspiro[2.5]octane-1-carboxylic acid is a specialized pharmaceutical intermediate containing a strained spiro-cyclopropane ring system. While often classified as a standa...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Safety Summary (Stop & Read)
5-Azaspiro[2.5]octane-1-carboxylic acid is a specialized pharmaceutical intermediate containing a strained spiro-cyclopropane ring system. While often classified as a standard organic irritant, its structural tension and potential biological activity (as a drug scaffold, e.g., for antiviral agents like Ledipasvir) necessitate disposal protocols stricter than those for generic organic solids.
Immediate Hazard Profile:
Primary Risk: Irritant (Skin/Eye/Respiratory) and Potential Bioactivity.
Chemical Risk: The spiro-cyclopropane moiety possesses ring strain. Avoid uncontrolled mixing with strong Lewis acids or vigorous oxidizers, which may trigger exothermic ring-opening reactions.
Double Nitrile Gloves (0.11 mm minimum thickness).
Eye
Chemical Splash Goggles (ANSI Z87.1 compliant).
Body
Standard Lab Coat (buttoned) + Closed-toe chemical-resistant shoes.
| Respiratory | N95 or P100 mask recommended if handling fine powder outside a fume hood. |
Part 2: Chemical Profile & Classification[1]
Understanding the "why" behind the disposal ensures compliance. This compound is not just "chemical trash"; it is a functionalized amine with specific reactivity.
Chemical Structure Context: The "spiro[2.5]" designation indicates a cyclopropane ring fused to a piperidine ring at a single carbon. The ring strain of the cyclopropane makes the molecule susceptible to ring-opening in highly acidic environments.
Regulatory Status (RCRA):
Federal (USA): Not specifically listed on EPA P-list or U-list.
Generator Status: Unless mixed with regulated solvents, it is typically classified as "Non-Regulated Chemical Waste" by federal standards, but Best Laboratory Practice (BLP) dictates treating it as Hazardous Organic Waste due to its pharmaceutical intermediate status.
Scenario A: Solid Waste (Pure Powder or Filter Cake)
Objective: Prevent aerosolization and environmental leaching.
Quenching (Rarely Needed): Unlike reactive hydrides, this acid does not require active quenching. However, ensure it is chemically stable (pH neutral) before packaging.
Primary Containment:
Place the solid material into a clear, wide-mouth polyethylene (HDPE) or glass jar.
Expert Insight: Do not use metal containers if the acid functionality is free, as it may corrode the container over time.
Secondary Containment:
Seal the primary container with parafilm to prevent cap loosening.
Place the jar inside a secondary clear plastic bag (zip-lock style).
Labeling:
Apply a hazardous waste label.
Critical: Write the full chemical name. Do not use abbreviations like "Spiro-Acid."
Objective: Prevent incompatible reactions in the waste drum.
Segregation:
Do NOT mix with Oxidizing Acids (e.g., Nitric Acid, Chromic Acid). The secondary amine in the piperidine ring can react with nitrosating agents to form nitrosamines (potent carcinogens).
Do NOT mix with Halogenated Solvents (DCM/Chloroform) unless the waste stream is specifically designated "Halogenated."
pH Check:
If the solution is highly acidic (pH < 2) or basic (pH > 12) due to workup, neutralize to pH 5–9 using dilute HCl or NaHCO₃ before adding to the organic waste drum. This prevents heat generation in the central waste container.
Transfer:
Pour into the "Non-Halogenated Organic Waste" carboy.
Record the volume and concentration on the waste log immediately.
Part 4: Waste Stream Management & Final Destruction
The Golden Rule: This compound contains Nitrogen. It must be incinerated.
Disposal Method: High-Temperature Incineration.
Why? Incineration ensures the destruction of the spiro-ring system and the bioactive pharmacophore. Landfilling is not recommended for pharmaceutical intermediates.
Sewer Disposal:STRICTLY PROHIBITED.
Never flush spirocyclic amines. They can persist in aquatic environments and may disrupt nitrification processes in water treatment plants.
Part 5: Visual Workflow (Decision Tree)
The following diagram outlines the logical flow for disposing of 5-Azaspiro[2.5]octane-1-carboxylic acid based on its physical state.
Caption: Decision matrix for segregating 5-Azaspiro[2.5]octane-1-carboxylic acid waste streams to ensure compatibility and proper destruction.
Part 6: Emergency Response (Spills)
In the event of a spill during the disposal process:
Solid Spill:
Do not dry sweep (creates dust).
Cover with wet paper towels to dampen.
Scoop into a waste container.
Clean area with soap and water; the carboxylic acid is water-soluble.
Exposure:
Skin: Wash with soap and water for 15 minutes. The compound is an irritant; redness may occur.
Eyes: Flush immediately at an eyewash station for 15 minutes.
References
PubChem. (n.d.). Compound Summary: 5-Azaspiro[2.5]octane-1-carboxylic acid.[4] National Library of Medicine. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. U.S. Department of Labor. Retrieved from [Link]
European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Classification and Labelling of Organic Intermediates. Retrieved from [Link]
Personal Protective Equipment (PPE) & Handling Guide: 5-Azaspiro[2.5]octane-1-carboxylic acid
Executive Safety Summary Status: Research Chemical | Hazard Class: Irritant / Potential Acute Toxin Immediate Action Required: Treat as a substance with incomplete toxicological characterization.[1] Adhere to Universal P...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
Status: Research Chemical | Hazard Class: Irritant / Potential Acute Toxin
Immediate Action Required: Treat as a substance with incomplete toxicological characterization.[1] Adhere to Universal Precautions .
P95/P100 respirator required only if working outside a fume hood (not recommended).[1]
Chemical Profile & Hazard Analysis
As a Senior Application Scientist, it is critical to look beyond the Safety Data Sheet (SDS) and understand the structural implications of handling 5-Azaspiro[2.5]octane-1-carboxylic acid (CAS: 1502287-58-2).
Structure-Activity Safety Insights
This molecule features a spirocyclic scaffold containing a secondary amine and a carboxylic acid.[1]
Zwitterionic Nature: As an amino acid derivative, it likely exists as a zwitterion in neutral media, increasing its water solubility and potential for rapid systemic absorption through mucous membranes.[1]
Amine Reactivity: The secondary amine in the azaspiro ring is nucleophilic.[1] In biological systems, spiro-amines can interact with diverse receptors (e.g., GPCRs), implying that accidental exposure could trigger unforeseen pharmacological effects [1].
Analog Data: Structural analogs such as (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid are classified as H315 (Skin Irritant) and H319 (Eye Irritant) [2]. We must assume the free amino acid is more reactive and potentially corrosive to sensitive tissues.[1]
Hierarchy of Controls & PPE Selection
Safety is a system, not just a pair of gloves.[1] We utilize a Redundant Barrier System .
A. Engineering Controls (Primary Barrier)[1]
Chemical Fume Hood: All open-container operations (weighing, transfer, solubilization) must occur here.[1]
Static Control: Use an ionizing bar or anti-static gun during weighing.[1] Charged powders can "jump" onto gloves or cuffs, bypassing PPE.[1]
B. PPE Selection Matrix (Secondary Barrier)
Protection Zone
Recommended Equipment
Technical Rationale
Eyes/Face
Chemical Splash Goggles (ANSI Z87.1+)
Standard safety glasses are insufficient for fine powders that can drift around lenses.[1] Goggles provide a seal against particulates.[1]
Hands (Inner)
Nitrile Exam Gloves (4 mil)
Acts as a second skin.[1] Inspect for micro-tears before donning.[1]
Hands (Outer)
Extended Cuff Nitrile (5-8 mil)
The "Sacrificial Layer."[1] Remove immediately upon contamination.[1][2][3] The extended cuff seals over the lab coat sleeve.[1]
Body
Lab Coat (Poly/Cotton or Nomex)
Must be buttoned to the neck.[1] For scale-up (>10g), add a Tyvek apron to prevent dust accumulation on the coat.[1]
Respiratory
N95/P100 (Optional)
Only necessary if spill cleanup occurs outside the hood.[1] Routine handling relies on the hood, not the mask.[1]
Operational Protocols
Diagram 1: Safe Handling Workflow
This workflow enforces a "Clean to Dirty" progression to minimize cross-contamination.[1]
Caption: Operational workflow emphasizing thermal equilibration to prevent moisture absorption and dust clumping.
Protocol A: Precision Weighing (High Risk Step)
Objective: Transfer solid without generating airborne dust.[1]
Preparation: Place a disposable balance draft shield or "weighing boat tent" inside the fume hood.[1]
Transfer: Use a micro-spatula.[1] Do not pour from the source bottle.
Containment: Immediately cap the source vial. If the material is static, use an anti-static gun.[1]
Decontamination: Wipe the balance area with a methanol-dampened Kimwipe before removing hands from the hood.[1]
Protocol B: Solubilization
Context: Once in solution, the risk shifts from inhalation to permeation.[1]
Solvents: Likely soluble in DMSO, Methanol, or Water/Buffer.[1]
Permeation Warning: DMSO accelerates skin absorption.[1] If 5-Azaspiro[2.5]octane-1-carboxylic acid is dissolved in DMSO, double gloving is non-negotiable . DMSO can carry the toxicant through a single nitrile layer in <5 minutes.[1]
Emergency Response & Disposal
Diagram 2: Exposure Decision Tree
Immediate actions based on exposure type.
Caption: Rapid response protocol for accidental exposure. Speed is critical to minimize tissue damage.[1]
Disposal Plan
Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in a Hazardous Solid Waste container (typically labeled for Toxic/Irritant solids).[1]
Liquid Waste: Segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated).[1] Ensure the container is labeled with the full chemical name, not just the structure.[1]
Deactivation: For spills, wipe with a dilute surfactant solution followed by water.[1] Do not use strong oxidizers (e.g., bleach) as they may react with the amine to form chloramines.[1]
References
Johansson, A. et al. (2016).[1][4] MCHr1 antagonists: Optimization of metabolic stability and selectivity by exchanging the morpholine to diverse azaspiro cycles. Bioorganic & Medicinal Chemistry Letters.
Fluorochem Ltd. (2024).[1][2][5] Safety Data Sheet: (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid.
